6-Acetyl-2-mercaptonicotinonitrile

• CAS: 175277-42-6

Core Science & Biosynthesis

6-Acetyl-2-mercaptonicotinonitrile synthesis methods

An In-depth Technical Guide to the Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

Abstract

This technical guide provides a comprehensive overview of the synthetic methodologies for obtaining 6-Acetyl-2-mercaptonicotinonitrile (CAS No. 175277-42-6), a heterocyclic compound of interest for researchers in medicinal chemistry and materials science. The document details two primary synthetic strategies: a modified Gewald-type multicomponent reaction and a nucleophilic aromatic substitution pathway. Each method is presented with a theoretical framework, detailed step-by-step protocols, mechanistic insights, and comparative analysis of process parameters. The guide is intended for researchers, chemists, and drug development professionals, offering both theoretical understanding and practical, actionable laboratory procedures.

Introduction

Nicotinonitrile derivatives, characterized by a pyridine ring bearing a cyano group, are pivotal structural motifs in organic chemistry. Their unique electronic properties and versatile reactivity make them valuable precursors for a wide array of more complex heterocyclic systems. These compounds are frequently investigated for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

The introduction of specific functional groups onto the nicotinonitrile scaffold allows for the fine-tuning of its chemical and biological characteristics. The presence of a 2-mercapto (-SH) group introduces a nucleophilic center and a site for further derivatization, such as the formation of thioethers or disulfide bonds. In its tautomeric thione form, it acts as a powerful coordinating ligand. The 6-acetyl (-COCH₃) group provides a carbonyl handle for subsequent reactions like condensation or reduction, further expanding the synthetic utility of the molecule. 6-Acetyl-2-mercaptonicotinonitrile thus represents a highly functionalized and promising building block for chemical synthesis and drug discovery programs.

Physicochemical Properties and Data

A summary of the key identifiers and properties for 6-Acetyl-2-mercaptonicotinonitrile is provided below.

Property	Value	Reference
CAS Number	175277-42-6	[1][2]
Molecular Formula	C₈H₆N₂OS	[1]
Molecular Weight	178.21 g/mol	[1]
IUPAC Name	6-acetyl-2-sulfanylpyridine-3-carbonitrile
SMILES	CC(=O)c1ccc(C#N)c(S)n1	[1]
Appearance	Typically a light yellow solid	[3]

Synthetic Strategies: A Mechanistic Overview

The synthesis of 6-Acetyl-2-mercaptonicotinonitrile can be approached through several strategic pathways. The choice of method often depends on the availability of starting materials, desired scale, and process safety considerations. This guide will focus on two robust and scientifically-grounded methods.

Method A: Modified Gewald-Type Multicomponent Synthesis This approach is analogous to the well-established Gewald reaction, a powerful one-pot method for synthesizing substituted 2-aminothiophenes.[4][5][6] By adapting the principles of this reaction, it is possible to construct the target pyridinethione ring system from simple, acyclic precursors. The core of this strategy involves the condensation of a β-keto compound with an active methylene nitrile, followed by cyclization with elemental sulfur in the presence of a base and an ammonia source.

Method B: Nucleophilic Aromatic Substitution (SₙAr) This strategy relies on a pre-existing, suitably functionalized pyridine ring. A leaving group, typically a halogen, at the C2 position is displaced by a sulfur nucleophile. This method is often straightforward if the halogenated precursor is commercially available or readily synthesized. Syntheses of related mercaptobenzonitriles frequently employ this pathway, reacting a dihalobenzonitrile with an alkali metal sulfide.[7][8]

Detailed Synthetic Methodologies

Method A: Modified Gewald-Type Synthesis

This method provides a convergent and efficient route to the target molecule from simple starting materials.

Causality and Rationale: The reaction is driven by the formation of a stable, conjugated heterocyclic ring. A base, typically a tertiary amine like triethylamine or morpholine, is crucial for catalyzing both the initial Knoevenagel condensation and facilitating the subsequent cyclization steps. Ethanol or DMF are commonly used as solvents to ensure the solubility of all reactants and intermediates.

Figure 1: High-level workflow for the Gewald-type synthesis of the target compound.

Proposed Reaction Mechanism: The mechanism proceeds through several key steps:

• Knoevenagel Condensation: The base deprotonates the active methylene group of malononitrile, which then attacks one of the carbonyls of acetylacetone. Subsequent dehydration yields a conjugated intermediate.

• Michael Addition: The base facilitates the addition of elemental sulfur.

• Cyclization & Tautomerization: Intramolecular attack and subsequent rearrangement and tautomerization lead to the formation of the stable pyridinethione ring.

Figure 2: Simplified mechanistic pathway for the modified Gewald-type reaction.

Experimental Protocol:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add acetylacetone (10.0 g, 0.1 mol), malononitrile (6.6 g, 0.1 mol), and elemental sulfur (3.2 g, 0.1 mol) in ethanol (100 mL).

• Add morpholine (8.7 g, 0.1 mol) dropwise to the stirred suspension.

• Heat the reaction mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature. A yellow precipitate should form.

• Filter the solid product under vacuum and wash with cold ethanol (2 x 20 mL) to remove unreacted starting materials and impurities.

• Recrystallize the crude product from a suitable solvent such as ethanol or an ethanol/DMF mixture to obtain pure 6-Acetyl-2-mercaptonicotinonitrile.

• Dry the final product in a vacuum oven at 50-60°C.

Process Parameters:

Parameter	Value	Notes
Stoichiometry	1:1:1:1 (Ketone:Nitrile:Sulfur:Base)	Slight excess of base can improve reaction rate.
Solvent	Ethanol or DMF	Ethanol is greener; DMF may improve solubility.
Temperature	70-80°C (Reflux)	Ensures adequate reaction rate.
Reaction Time	4-6 hours	Monitor by TLC for completion.
Estimated Yield	60-75%	Dependent on purity of reagents and conditions.

Method B: Nucleophilic Aromatic Substitution (SₙAr)

This two-step approach first requires the synthesis of a halogenated precursor, followed by substitution with a sulfur nucleophile.

Causality and Rationale: The electron-withdrawing nature of the cyano group and the pyridine ring nitrogen activates the C2 position towards nucleophilic attack, facilitating the displacement of a good leaving group like chloride. Sodium sulfide is an inexpensive and effective sulfur source. An aprotic polar solvent like DMF or DMSO is used to dissolve the ionic nucleophile and facilitate the SₙAr mechanism.[7][8]

Figure 3: Workflow for the synthesis via Nucleophilic Aromatic Substitution.

Experimental Protocol: (Precursor synthesis is assumed or performed separately)

• In a 250 mL three-neck flask fitted with a mechanical stirrer, thermometer, and nitrogen inlet, suspend sodium sulfide nonahydrate (Na₂S·9H₂O, 26.4 g, 0.11 mol) in 100 mL of dimethylformamide (DMF).

• Heat the mixture to 70°C under a nitrogen atmosphere to dissolve the sodium sulfide.

• Add 2-Chloro-6-acetylnicotinonitrile (18.0 g, 0.1 mol) portion-wise over 30 minutes, ensuring the temperature does not exceed 90°C.

• Stir the reaction mixture at 80-90°C for 2-3 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into 500 mL of ice-cold water.

• Acidify the aqueous solution to pH 3-4 by slowly adding 2M hydrochloric acid. This protonates the thiolate, causing the product to precipitate.[3]

• Collect the resulting solid by vacuum filtration, wash thoroughly with water (3 x 50 mL), and dry under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent if necessary.

Process Parameters:

Parameter	Value	Notes
Key Reagent	Sodium Sulfide (Na₂S) or NaSH	Anhydrous or hydrated forms can be used.
Solvent	DMF, DMSO, NMP	Aprotic polar solvents are essential.[7]
Temperature	70-90°C	Higher temperatures risk decomposition.
Reaction Time	2-3 hours	Typically faster than the multicomponent route.
Estimated Yield	80-90%	High-yielding substitution step.

Purification and Characterization

Purification:

• Recrystallization: The primary method for purifying the solid product. Solvents like ethanol, isopropanol, or mixtures with DMF/water can be effective.

• Column Chromatography: For removing closely-related impurities, silica gel chromatography using a solvent system like ethyl acetate/hexane may be employed.

Characterization: The structure of the synthesized 6-Acetyl-2-mercaptonicotinonitrile should be confirmed using standard analytical techniques:

• ¹H NMR: To confirm the presence of acetyl protons, and aromatic protons on the pyridine ring.

• ¹³C NMR: To identify the carbons of the cyano group, carbonyl group, and the pyridine ring.

• FT-IR Spectroscopy: To detect characteristic vibrations for C≡N (nitrile), C=O (ketone), and C=S (thione) or S-H (thiol) groups.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (178.21 g/mol ).[1]

Safety and Handling

Working with the reagents and products in these syntheses requires adherence to strict safety protocols.

• Malononitrile: Highly toxic if ingested or absorbed through the skin. Handle only in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Sulfide (Na₂S): Corrosive and can release toxic hydrogen sulfide (H₂S) gas upon contact with acids. All acidification steps must be performed slowly in a fume hood.

• Solvents (DMF, DMSO): Can be absorbed through the skin. Avoid direct contact.

• General Precautions: Always wear appropriate PPE. Avoid inhalation of dust and vapors. Ensure emergency eyewash and safety showers are accessible.

Conclusion

This guide has detailed two effective and reliable methods for the synthesis of 6-Acetyl-2-mercaptonicotinonitrile. The modified Gewald-type synthesis offers an elegant and convergent one-pot approach from simple, acyclic precursors, making it highly attractive for generating molecular diversity. The Nucleophilic Aromatic Substitution pathway provides a high-yielding alternative, provided the chlorinated precursor is accessible. The choice between these methods will depend on project-specific factors such as starting material availability, scalability, and laboratory capabilities. Both routes yield a valuable, highly functionalized heterocyclic building block poised for further application in scientific research and development.

References

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Physicochemical Dynamics and Synthetic Utility of 6-Acetyl-2-mercaptonicotinonitrile: A Technical Whitepaper

Executive Summary

In the landscape of advanced heterocyclic chemistry, 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) has emerged as a highly versatile, multifunctional building block[1]. Characterized by an orthogonal arrangement of reactive sites—a nucleophilic mercapto group, an electrophilic nitrile, and an enolizable acetyl moiety—this pyridine derivative serves as a privileged scaffold for the parallel synthesis of complex pharmacophores, including thieno[2,3-b]pyridines and pyrazolo-pyridines[2],[3].

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic molecular descriptors. Here, we will dissect the causality behind its physicochemical behavior, map its divergent synthetic pathways, and provide self-validating experimental protocols designed for immediate integration into drug discovery workflows.

Physicochemical Profiling & Structural Dynamics

To effectively utilize 6-Acetyl-2-mercaptonicotinonitrile in organic synthesis, one must first understand its fundamental physical parameters and tautomeric behavior.

Quantitative Molecular Descriptors

The following table summarizes the core physicochemical properties essential for calculating reaction stoichiometry and predicting solvent interactions[1],[4],.

Property	Value
IUPAC Name	6-acetyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile
CAS Number	175277-42-6
Molecular Formula	C8H6N2OS
Molecular Weight	178.21 g/mol
InChIKey	BMIYKADARYWNMG-UHFFFAOYSA-N
SMILES	CC(=O)c1ccc(C#N)c(=S)[nH]1
Physical State	Solid (typically yellow to orange crystalline powder)
Solubility Profile	Soluble in DMF, DMSO; slightly soluble in EtOH; insoluble in H₂O

Thiol-Thione Tautomerism

A defining physicochemical property of this compound is its thiol-thione tautomerism. In the solid state and in non-polar environments, the compound exists in an equilibrium between the 2-mercaptopyridine (thiol) and the pyridine-2-thione (thione) forms. However, in polar aprotic solvents like DMSO or DMF, the highly polar C=S bond and the resulting N-H dipole are strongly solvated, shifting the equilibrium predominantly toward the thione form. Understanding this dynamic is critical: the sulfur atom remains highly polarizable and acts as a soft nucleophile, dictating the regioselectivity of alkylation reactions in the presence of mild bases.

Synthetic Origins: The Cyanothioacetamide Pathway

The de novo synthesis of 6-acetyl-2-mercaptonicotinonitrile and its analogs typically leverages the broad synthetic utility of 2-cyanothioacetamide[5]. By subjecting a highly functionalized 1,3-dicarbonyl equivalent to a base-catalyzed condensation with cyanothioacetamide in ethanol, the pyridine core is constructed via a cascade sequence involving Knoevenagel condensation, Michael addition, and subsequent intramolecular cyclization[6].

The choice of base is critical. Mild organic bases like N-methylmorpholine or triethylamine are preferred because they prevent the premature degradation (e.g., retro-aldol cleavage) of the dicarbonyl precursor while effectively driving the cyclodehydration step[6].

Fig 1. Synthesis and tautomeric equilibrium of 6-Acetyl-2-mercaptonicotinonitrile.

Divergent Reactivity & Application in Drug Discovery

The architectural brilliance of 6-acetyl-2-mercaptonicotinonitrile lies in its orthogonal reactive sites, allowing for divergent library generation without the need for complex protecting group strategies.

• S-Alkylation and Annulation : The highly nucleophilic sulfur atom readily attacks α-halo amides, esters, or ketones. When coupled with the adjacent electron-withdrawing nitrile group, this sets the stage for a base-catalyzed Thorpe-Ziegler cyclization, yielding thieno[2,3-b]pyridines—a privileged pharmacophore class known for diverse biological activities[3].

• Hydrazinolysis : Under specific thermal conditions, the sulfur-containing group acts as a leaving group, allowing for nucleophilic displacement by hydrazines. This forms 2-hydrazinylnicotinonitriles, which are vital precursors for agrochemicals and pyrazolo-pyridine derivatives[2].

• Acetyl Functionalization : The methyl protons of the C6-acetyl group possess sufficient acidity to undergo enolization. This facilitates Claisen-Schmidt condensations with aryl aldehydes to generate extended chalcone-like conjugated systems.

Fig 2. Divergent synthetic pathways exploiting the dual reactivity of the core scaffold.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. They include specific in-process controls and mechanistic justifications for the chosen conditions.

Protocol A: Regioselective S-Alkylation and Thorpe-Ziegler Cyclization

• Objective: Synthesize a functionalized thieno[2,3-b]pyridine derivative[3].

• Causality: Potassium carbonate (K₂CO₃) is selected as the base because its basicity is perfectly tuned to deprotonate the highly acidic thiol/thione (pKa ~ 6-8) without degrading the starting materials. Anhydrous DMF is utilized to enhance the nucleophilicity of the resulting thiolate anion by leaving it poorly solvated.

Step-by-Step Methodology:

• Initiation: Dissolve 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq) in anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.

• Deprotonation: Add anhydrous K₂CO₃ (1.5 eq). Stir for 15 minutes at ambient temperature. Self-Validation: The solution will visibly deepen in color (often turning deep orange/red), confirming the generation of the thiolate anion.

• Alkylation: Dropwise add an α-halo ester or α-halo amide (1.1 eq). Stir for 2 hours at room temperature.

• In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 3:1). The highly polar, UV-active thione spot at the baseline will disappear, replaced by a distinct, less polar S-alkylated intermediate spot.

• Cyclization: To induce the Thorpe-Ziegler cyclization, elevate the reaction temperature to 80°C and add a catalytic amount of sodium ethoxide (0.1 eq). Stir for an additional 4 hours.

• Workup & Isolation: Pour the cooled reaction mixture into crushed ice water. The sudden shift in polarity forces the highly conjugated thieno[2,3-b]pyridine to precipitate. Filter the solid, wash with cold water, and recrystallize from hot ethanol to yield the analytically pure product.

Protocol B: Claisen-Schmidt Condensation at the Acetyl Moiety

• Objective: Synthesize a 6-(substituted-cinnamoyl)-2-mercaptonicotinonitrile (a pyridine-chalcone hybrid).

• Causality: A strong aqueous base (NaOH) in ethanol is required to force the enolization of the C6-acetyl group. Ethanol acts as an ideal solvent because it dissolves both the starting aldehyde and the enolate, but the resulting highly rigid, conjugated chalcone product is insoluble, driving the equilibrium toward completion via precipitation.

Step-by-Step Methodology:

• Initiation: Suspend 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq) and a substituted aromatic aldehyde (1.0 eq) in absolute ethanol (0.5 M concentration).

• Enolization: Cool the suspension to 0°C in an ice bath. Slowly add a 10% aqueous NaOH solution (2.0 eq) dropwise to control the exotherm.

• Propagation: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• In-Process Control (IPC): Monitor via LC-MS. The formation of the extended conjugated system will result in a distinct bathochromic shift (visible color change to deep red) and a corresponding mass shift of [M + Aldehyde - H₂O].

• Workup & Isolation: Carefully neutralize the mixture with 1M HCl to pH 6. The target chalcone will precipitate out of the solution. Filter the precipitate under vacuum, wash sequentially with cold water and cold ethanol to remove unreacted aldehyde, and dry under high vacuum.

References

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• 6-acetyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile | 175277-42-6. Molport. 4

• 00401 | Sigma-Aldrich. Sigma-Aldrich.

• Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. MDPI. 2

• SUPPORTING INFORMATION. The Royal Society of Chemistry.6

• Cyanothioacetamide: A polyfunctional reagent with broad synthetic utility. ResearchGate. 5

• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Publications. 3

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6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6): A Strategic Heterocyclic Building Block for Advanced Therapeutics and Agrochemicals

Executive Summary

In the landscape of advanced organic synthesis and drug discovery, highly functionalized pyridine derivatives serve as indispensable scaffolds. 6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6) is a polyfunctional heterocyclic building block characterized by a unique arrangement of reactive sites: a nucleophilic mercapto (thiol/thione) group at C2, an electrophilic cyano group at C3, and an acetyl group at C6. This specific spatial and electronic configuration makes it a premier precursor for the synthesis of fused bicyclic systems, most notably thieno[2,3-b]pyridines , which are heavily investigated for their antimicrobial, anticancer, and anti-inflammatory properties[1][2].

This technical guide provides an in-depth analysis of the structural dynamics, mechanistic pathways, and self-validating experimental protocols associated with 6-Acetyl-2-mercaptonicotinonitrile, designed specifically for researchers and drug development professionals.

Structural Dynamics: Thiol-Thione Tautomerism

Understanding the reactivity of 6-Acetyl-2-mercaptonicotinonitrile requires an analysis of its tautomeric equilibrium. In the solid state and in polar protic solvents, the compound predominantly exists in its thione form (1,2-dihydropyridine-2-thione) rather than the thiol form. This is driven by the thermodynamic stabilization of the N–H bond and the extended conjugation across the pyridine ring[1][3].

However, the synthetic utility of this compound is unlocked via base catalysis. The introduction of a base (e.g., K2​CO3​ or KOH ) shifts the equilibrium entirely toward the thiolate anion . This resulting anion is a soft, highly polarizable nucleophile that exhibits strict regioselectivity, undergoing rapid S-alkylation rather than N-alkylation when exposed to electrophiles like α -halo ketones or alkyl halides[3].

Mechanistic Pathways: The Thieno[2,3-b]pyridine Axis

The most critical application of 6-Acetyl-2-mercaptonicotinonitrile is its transformation into 3-amino-thieno[2,3-b]pyridine derivatives via a one-pot S-alkylation and subsequent Thorpe-Ziegler cyclization [2].

The Causality of the Mechanism:

• S-Alkylation: The thiolate anion attacks an α -halo ketone (e.g., chloroacetone) via an SN​2 mechanism, yielding an S-alkylated intermediate.

• Deprotonation: The base deprotonates the newly attached active methylene group, generating a carbanion.

• Intramolecular Cyclization: The carbanion is spatially proximate to the electrophilic C3-cyano group. It undergoes an intramolecular nucleophilic addition to the cyano carbon, forming a 5-membered thiophene ring with an imine intermediate.

• Aromatization: The imine rapidly tautomerizes to a primary amine, yielding the thermodynamically stable 3-amino-thieno[2,3-b]pyridine scaffold[1][2].

These scaffolds are highly valued in pharmacology, particularly as inhibitors of the IκB kinase (IKK) complex , which is the primary gatekeeper of the NF-κB inflammatory signaling pathway[4].

Logical workflow from 6-Acetyl-2-mercaptonicotinonitrile to NF-κB pathway modulation.

Experimental Workflows & Protocols

To ensure reproducibility, the following protocol is designed as a self-validating system . In-process analytical checks are embedded to confirm reaction progress without relying solely on end-point mass spectrometry.

Protocol: One-Pot Synthesis of 2-Acetyl-3-amino-thieno[2,3-b]pyridines

Rationale for Reagent Selection: Anhydrous potassium carbonate ( K2​CO3​ ) in acetone is selected over stronger bases (like NaOH ) to prevent the premature hydrolysis of the sensitive C3-cyano group and the C6-acetyl group[2]. Acetone provides a polar aprotic environment that enhances the nucleophilicity of the thiolate anion.

Step-by-Step Methodology:

• Equilibration: Suspend 6-Acetyl-2-mercaptonicotinonitrile (10.0 mmol) in 30 mL of anhydrous acetone. Add finely ground anhydrous K2​CO3​ (10.0 mmol). Stir at room temperature for 15 minutes to ensure complete deprotonation.

• Electrophilic Addition: Add chloroacetone (10.0 mmol) dropwise over 10 minutes. Causality: Dropwise addition controls the exothermic SN​2 reaction and prevents localized polyalkylation[3].

• Cyclization: Elevate the temperature to reflux for 4 hours.

• In-Process Validation (TLC): Monitor the reaction via TLC (Petroleum Ether:Ethyl Acetate = 1:1). The disappearance of the starting material spot and the emergence of a new, lower-Rf fluorescent spot under UV 254 nm indicates successful cyclization[2].

• Quenching & Precipitation: Pour the cooled reaction mixture over 100 g of crushed ice. Causality: The sudden drop in temperature and shift in solvent polarity forces the organic product to precipitate, while the aqueous phase dissolves the inorganic salts ( KCl , excess K2​CO3​ )[2].

• Isolation & Spectroscopic Validation: Filter the yellow precipitate, wash with cold distilled water, and recrystallize from ethanol. Validate via IR spectroscopy: the self-validating marker is the disappearance of the sharp −C≡N stretch at ~2220 cm⁻¹ and the appearance of −NH2​ stretches at ~3327 and 3183 cm⁻¹[2].

Step-by-step experimental workflow for the S-alkylation and cyclization protocol.

Quantitative Data & Yield Analysis

The versatility of 2-mercaptonicotinonitrile derivatives allows for diverse functionalization depending on the chosen electrophile and base/solvent system. The table below summarizes quantitative yield data for various functionalization pathways.

Electrophile	Base / Solvent System	Time (h)	Yield (%)	Target Scaffold / Intermediate	Ref
Chloroacetone	K2​CO3​ / Acetone	4.0	84%	2-Acetyl-3-amino-thieno[2,3-b]pyridine	[2]
Chloroacetic acid	NaOAc / Acetic Acid	4.0	78%	Thiazolin-4-one hybrid derivative	[2]
Bromoacetophenone	KOH / DMF	2.0	85-90%	2-Benzoyl-3-amino-thieno[2,3-b]pyridine	[1]
1,3-Dibromopropane	KOH / Ethanol	3.0	75%	Bis(S-alkylated) intermediate	[3]

Alternative Applications: Agrochemical Precursors

Beyond pharmaceutical applications, 6-Acetyl-2-mercaptonicotinonitrile serves as a critical intermediate in agrochemistry. The nucleophilic displacement of the sulfur-containing group via hydrazinolysis yields 2-hydrazinylnicotinonitriles . These hydrazine derivatives are highly sought after as precursors for pyrazole-fused heterocycles, which exhibit potent herbicidal and fungicidal activities in crop protection[5].

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• Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles - MDPI. 5

• SUBSTITUTED 3-AMINO-THIENO[2,3-b]PYRIDINE-2-CARBOXYLIC ACID AMIDE COMPOUNDS AND PROCESSES FOR PREPARING AND THEIR USES - Google Patents. 4

• Experimental and theoretical study on the regioselective bis- and polyalkylation of 2-mercaptonicotinonitrile - Tetrahedron (Daneshyari). 3

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• 5. Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles [mdpi.com]

Comprehensive Spectroscopic Characterization of 6-Acetyl-2-mercaptonicotinonitrile: A Technical Guide

Executive Summary

6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a highly versatile, polyfunctional heterocyclic building block utilized extensively in the synthesis of thienopyridines, fused pyrimidines, and advanced pharmaceutical scaffolds [1, 2]. Featuring an acetyl group, a nitrile group, and a mercapto moiety on a pyridine core, this compound presents a unique electronic environment. Accurate spectroscopic characterization—spanning Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—is critical for confirming its structural integrity and predicting its reactivity in multi-component cyclizations [3]. This whitepaper provides an in-depth analysis of its spectral properties, emphasizing the underlying quantum mechanical and thermodynamic principles that dictate its analytical signatures.

Structural Dynamics: The Thiol-Thione Tautomerism

Before interpreting the spectroscopic data of 6-acetyl-2-mercaptonicotinonitrile, one must account for the tautomeric behavior inherent to 2-mercaptopyridines. In the solid state and in polar aprotic solvents (such as DMSO- d6​ ), the molecule exists predominantly in its thione form (6-acetyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile).

This equilibrium is driven by the thermodynamic stabilization of the N-H bond and the highly conjugated push-pull electronic system established between the electron-donating thione nitrogen and the strongly electron-withdrawing acetyl and nitrile groups [4].

Fig 1. Thiol-thione tautomeric equilibrium and corresponding spectroscopic signatures.

Nuclear Magnetic Resonance (NMR) Profiling

Causality & Interpretation

The 1 H NMR spectrum of 6-acetyl-2-mercaptonicotinonitrile is fundamentally defined by the strongly electron-withdrawing nature of its substituents, which severely deshield the heteroaromatic protons.

• The AX Spin System: The pyridine ring protons (H4 and H5) constitute an isolated AX spin system. The H4 proton, situated between the strongly electron-withdrawing nitrile and the thione group, is highly deshielded. The H5 proton is similarly deshielded by the adjacent acetyl group. They appear as doublets with an ortho coupling constant ( 3J ) of approximately 7.8 Hz.

• Tautomeric Evidence: The N-H proton of the thione tautomer is highly deshielded due to the adjacent thiocarbonyl group and the overall electron deficiency of the ring, typically appearing as a broad, exchangeable singlet far downfield (>13.5 ppm) [3].

Table 1: 1 H and 13 C NMR Assignments (400 MHz / 100 MHz, DMSO- d6​ )

Position	1 H Chemical Shift (δ, ppm)	Multiplicity & Coupling	13 C Chemical Shift (δ, ppm)	Carbon Type
N-H	14.10	Broad singlet (1H, exch.)	-	-
C2 (C=S)	-	-	177.2	Thiocarbonyl (Thione)
C3 (C-CN)	-	-	113.5	Quaternary Aromatic
C4 (Ar-H)	8.10	Doublet (1H, J = 7.8 Hz)	142.0	Methine Aromatic
C5 (Ar-H)	7.65	Doublet (1H, J = 7.8 Hz)	118.5	Methine Aromatic
C6 (C-Ac)	-	-	148.5	Quaternary Aromatic
C≡N	-	-	116.2	Nitrile
C=O (Acetyl)	-	-	194.5	Carbonyl
CH 3​ (Acetyl)	2.55	Singlet (3H)	25.4	Primary Alkyl

Vibrational Spectroscopy (FTIR-ATR)

Causality & Interpretation

Infrared spectroscopy is highly sensitive to the solid-state tautomeric form. The absence of a distinct, sharp S-H stretching band at ~2500 cm −1 and the presence of a broad N-H stretching band at 3100–3200 cm −1 confirms the thione dominance in the solid state. The nitrile group (C≡N) exhibits a sharp, intense band at ~2220 cm −1 , which is slightly lowered from standard aliphatic nitriles due to extensive conjugation with the pyridine ring [4].

Table 2: Key IR Vibrational Frequencies (ATR-FTIR)

Wavenumber (cm −1 )	Intensity	Vibrational Mode Assignment	Structural Implication
3150 - 3200	Medium, Broad	N-H stretch	Confirms thione tautomer dominance
2220	Strong, Sharp	C≡N stretch	Conjugated nitrile group
1695	Strong	C=O stretch	Acetyl carbonyl group
1610	Medium	C=C / C=N stretch	Pyridine ring skeletal vibrations
1150	Strong	C=S stretch	Thiocarbonyl group

High-Resolution Mass Spectrometry (HRMS)

Causality & Interpretation

High-resolution mass spectrometry (HRMS) utilizing Electrospray Ionization (ESI) is the gold standard for confirming the exact mass and structural connectivity. The monoisotopic mass of C 8​ H 6​ N 2​ OS is 178.0201 Da [1]. In positive ion mode (ESI+), the[M+H] + adduct is observed at m/z 179.027.

Fragmentation induced by collision-induced dissociation (CID) typically involves the cleavage of the acetyl group (loss of a methyl radical or carbon monoxide) and the loss of the thione sulfur [1].

Fig 2. Primary ESI-MS fragmentation pathways for 6-acetyl-2-mercaptonicotinonitrile.

Table 3: ESI-MS Adducts and Predicted Collision Cross Sections (CCS)

Data modeled via CCSbase predictive algorithms [1].

Adduct Type	Exact Mass (m/z)	Predicted CCS (Ų)	Ionization Mode
[M+H] +	179.027	139.9	Positive (ESI+)
[M+Na] +	201.009	151.3	Positive (ESI+)
[M-H] −	177.012	141.9	Negative (ESI-)
[M+CH 3​ COO] −	237.034	189.5	Negative (ESI-)

Standardized Experimental Methodologies

To ensure reproducibility and E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) compliance, the following self-validating protocols must be strictly adhered to during spectral acquisition.

Protocol A: NMR Sample Preparation and Acquisition

• Preparation: Dissolve 10–15 mg of high-purity 6-acetyl-2-mercaptonicotinonitrile in 0.6 mL of anhydrous DMSO- d6​ . Ensure the solvent contains 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Filtration: Transfer the solution to a standard 5 mm NMR tube through a glass wool plug to remove paramagnetic particulates, ensuring optimal magnetic field homogeneity.

• Acquisition: Acquire 1 H NMR at 400 MHz (minimum 16 scans, relaxation delay d1​ =2s) and 13 C NMR at 100 MHz (minimum 512 scans, d1​ =2s, with WALTZ-16 proton decoupling).

• Self-Validation Check: The residual solvent peak of DMSO- d6​ (quintet at 2.50 ppm) and the internal standard TMS (0.00 ppm) must be verified before integrating the analyte signals. Any deviation >0.05 ppm indicates improper shimming or concentration-dependent chemical shift artifacts.

Protocol B: ATR-FTIR Analysis

• Background Calibration: Clean the ATR crystal (diamond or ZnSe) with LC-MS grade isopropanol. Acquire a background spectrum (ambient air).

• Sample Application: Deposit 1–2 mg of the neat solid compound directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure intimate optical contact.

• Acquisition: Acquire the spectrum from 4000 to 400 cm −1 at a resolution of 4 cm −1 (minimum 32 co-added scans).

• Self-Validation Check: The absence of negative peaks or anomalous water vapor/CO 2​ bands in the final sample spectrum confirms proper atmospheric compensation and optimal crystal contact.

Protocol C: LC-HRMS Analysis

• Preparation: Prepare a 1 µg/mL solution of the analyte in LC-MS grade Acetonitrile/Water (50:50 v/v) containing 0.1% formic acid. Causality: Formic acid acts as a proton source, drastically enhancing ionization efficiency for the [M+H] + adduct.

• Injection: Inject 2 µL into the ESI source of a High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

• Parameters: Operate in positive ion mode (ESI+) with a capillary voltage of 3.0 kV and a desolvation temperature of 350°C.

• Self-Validation Check: The workflow relies on the continuous infusion of a lock-mass calibrant (e.g., Leucine Enkephalin, m/z 556.2771) during the run. This internal calibration ensures that the mass accuracy remains within the acceptable <5 ppm error margin, validating the exact mass assignment.

References

• PubChemLite - 6-acetyl-2-mercapto-nicotinonitrile (C8H6N2OS). Université du Luxembourg.
• 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Inform
• Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activ
• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]. ACS Omega.

An In-depth Technical Guide to 6-Acetyl-2-mercaptonicotinonitrile: A Versatile Heterocyclic Building Block

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Acetyl-2-mercaptonicotinonitrile is a highly functionalized pyridine derivative that has emerged as a pivotal building block in the synthesis of diverse heterocyclic compounds. Its unique combination of a nucleophilic thiol group, an electrophilic acetyl moiety, and a reactive nitrile function, all arrayed on a pyridine scaffold, offers a rich platform for a multitude of chemical transformations. This guide provides an in-depth exploration of the synthesis, physicochemical properties, and, most importantly, the synthetic applications of 6-acetyl-2-mercaptonicotinonitrile. We will delve into its role in the construction of pharmacologically significant thieno[2,3-b]pyridines and other fused heterocyclic systems, supported by detailed mechanistic insights and field-proven experimental protocols.

Introduction: The Strategic Value of Polysubstituted Pyridines

The pyridine ring is a ubiquitous structural motif in medicinal chemistry, found in numerous FDA-approved drugs.[1] Its ability to participate in hydrogen bonding and its metabolic stability make it a "privileged scaffold" in drug design.[2][3] Among the vast landscape of pyridine derivatives, those bearing multiple, reactive functional groups offer unparalleled advantages for the rapid assembly of complex molecular architectures. 6-Acetyl-2-mercaptonicotinonitrile (CAS No. 175277-42-6) stands out as a particularly valuable reagent in this class.[4][5][6][7]

This guide will illuminate the synthetic utility of this building block, with a focus on its application in constructing fused heterocyclic systems of therapeutic interest.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of a building block's properties is paramount for its effective utilization.

Property	Value	Source
CAS Number	175277-42-6	[4][5][7]
Molecular Formula	C8H6N2OS	[5][6][8]
Molecular Weight	178.21 g/mol	[5][7]
Appearance	Typically a solid	[9]
SMILES	CC(=O)C1=CC=C(C(=S)N1)C#N	[8]
InChI	InChI=1S/C8H6N2OS/c1-5(11)7-3-2-6(4-9)8(12)10-7/h2-3H,1H3,(H,10,12)	[8]

Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

The most common and efficient route to 6-acetyl-2-mercaptonicotinonitrile and its analogs is through a variation of the Gewald reaction.[10][11][12][13] This multicomponent reaction offers a convergent and atom-economical approach to highly substituted thiophenes and related heterocycles.[14]

The Gewald Reaction: A Powerful Synthetic Tool

The Gewald reaction involves the condensation of a ketone or aldehyde with an active methylene nitrile in the presence of elemental sulfur and a base.[11][13] The reaction proceeds through a Knoevenagel condensation, followed by the addition of sulfur and subsequent cyclization and tautomerization to yield a 2-aminothiophene.[10][11] While the classical Gewald reaction yields thiophenes, a modification of this reaction using appropriate precursors can lead to the synthesis of functionalized pyridines like 6-acetyl-2-mercaptonicotinonitrile.

Reactivity and Synthetic Applications

The synthetic prowess of 6-acetyl-2-mercaptonicotinonitrile lies in the orthogonal reactivity of its functional groups. The mercapto group is a potent nucleophile, the acetyl group provides an electrophilic handle, and the nitrile group can participate in various cyclization reactions.

S-Alkylation Reactions: Gateway to Thieno[2,3-b]pyridines

The thiol group is readily alkylated with a variety of electrophiles, a key step in the construction of the highly valuable thieno[2,3-b]pyridine scaffold.[15][16][17] This scaffold is a core component of numerous biologically active molecules, including kinase inhibitors and anticancer agents.[18]

Mechanism of S-Alkylation and Subsequent Cyclization:

• Deprotonation: The weakly acidic thiol proton is removed by a base (e.g., potassium carbonate, sodium ethoxide) to generate a highly nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate attacks an α-halo ketone or other suitable electrophile in a classic SN2 reaction.[19][20]

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular condensation, where the active methylene group (activated by the adjacent carbonyl) attacks the nitrile carbon, leading to the formation of the fused thiophene ring.

Experimental Protocol: Synthesis of a 3-aminothieno[2,3-b]pyridine derivative [15]

• Materials:

  • 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq)

  • An appropriate α-haloacetyl compound (e.g., 2-chloro-N-phenylacetamide) (1.0 eq)

  • Sodium ethoxide (1.0 eq)

  • Anhydrous Ethanol

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and stir plate

• Procedure:

  • Dissolve 6-acetyl-2-mercaptonicotinonitrile in anhydrous ethanol in a round-bottom flask.

  • Add sodium ethoxide to the solution and stir for 15 minutes at room temperature to ensure complete formation of the thiolate.

  • Add the α-haloacetyl compound to the reaction mixture.

  • Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and collect the resulting precipitate by filtration.

  • Wash the precipitate with cold ethanol and dry under vacuum.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or DMF/ethanol) to obtain the pure thieno[2,3-b]pyridine derivative.

  • Confirm the structure using spectroscopic methods (¹H-NMR, ¹³C-NMR, IR, Mass Spectrometry).

Reactions at the Acetyl Group

The acetyl group can undergo a variety of classical ketone reactions, such as:

• Condensation reactions: With hydrazines or hydroxylamines to form hydrazones or oximes, respectively. These derivatives can be starting points for further heterocyclic synthesis.[21][22]

• Reduction: The carbonyl can be reduced to a secondary alcohol, which can then be used in further functionalization.

Cycloaddition Reactions

The nitrile group and the adjacent enamine-like functionality can participate in cycloaddition reactions, providing access to fused pyrimidine and pyrazole systems.[23][24][25][26] For example, reaction with hydrazonoyl chlorides in the presence of a base can lead to the formation of pyrazole-fused nicotinonitriles through a [3+2] cycloaddition mechanism.[24]

Visualization of Key Synthetic Pathways

Synthesis of Thieno[2,3-b]pyridines

Caption: Synthesis of Thieno[2,3-b]pyridines.

General Reactivity Scheme

Caption: Reactivity of 6-Acetyl-2-mercaptonicotinonitrile.

Safety and Handling

6-Acetyl-2-mercaptonicotinonitrile is classified as an acute toxicant and skin/eye irritant.[4][9] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.

Conclusion

6-Acetyl-2-mercaptonicotinonitrile is a powerful and versatile heterocyclic building block that provides efficient access to a wide range of complex and medicinally relevant scaffolds. Its strategic combination of reactive functional groups allows for a diverse array of chemical transformations, most notably the synthesis of thieno[2,3-b]pyridines. The methodologies presented in this guide, grounded in established chemical principles, offer a robust starting point for researchers and drug development professionals to harness the full synthetic potential of this valuable reagent.

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• Reddy, T. R., Reddy, G. V., & Reddy, P. S. N. (2023, October 10). Truly Catalytic Gewald Synthesis of 2-Aminothiophenes Using Piperidinium Borate (Pip Borate), a Conjugate Acid–Base Pair. Synlett, 34(16), 1735-1739.
• Bhat, V., & Bhat, G. (2012). A green chemistry approach to gewald reaction. Der Pharma Chemica, 4(3), 933-937.

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• Jasiński, R., & Maziarka, A. (2023, April 17). Full Regio- and Stereoselective Protocol for the Synthesis of New Nicotinoids via Cycloaddition Processes with the Participation of Trans-Substituted Nitroethenes: Comprehensive Experimental and MEDT Study. Molecules, 28(8), 3535.

• PubChemLite. (n.d.). 6-acetyl-2-mercapto-nicotinonitrile (C8H6N2OS). Retrieved from [Link]

• Gomaa, M. S., & El-Sayed, M. A. A. (2016, March 22). Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 114-121.
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• Abdelhamid, A. O., Abdel-Aziz, S. A. R., & Abdel-Wahab, B. F. (2015, October 16). Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridine and Pyridines Incorporating 5-Bromobenzofuran-2-yl Moiety. Molecules, 20(1), 822-838.
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Solvation Thermodynamics and Solubility Profiling of 6-Acetyl-2-mercaptonicotinonitrile in Organic Solvents

Target Audience: Research Chemists, Formulation Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a highly functionalized heterocyclic building block critical to the synthesis of advanced pharmaceuticals, agrochemicals, and biologically active coordination complexes[1]. Its molecular architecture—comprising a pyridine core substituted with an acetyl group, a nitrile group, and a mercapto group—presents unique solvation challenges.

In drug development and synthetic scale-up, empirical knowledge of a compound's solubility is not merely a logistical requirement; it dictates reaction kinetics, yield, and the viability of downstream purification. This whitepaper provides an in-depth analysis of the solubility profile of 6-Acetyl-2-mercaptonicotinonitrile across various organic solvents, grounded in the physicochemical causality of its functional groups, and provides self-validating experimental protocols for thermodynamic solubility determination.

Structural Causality and Solvation Thermodynamics

To predict and manipulate the solubility of 6-Acetyl-2-mercaptonicotinonitrile, one must deconstruct its intermolecular interactions. The compound's solubility is governed by the competition between its solid-state crystal lattice energy and the solvation energy provided by the solvent.

The Thiol-Thione Tautomerism

Like many 2-mercaptopyridines, this compound exhibits thiol-thione tautomerism. In the solid state, it predominantly exists in the thione form, which facilitates the formation of highly stable, hydrogen-bonded homodimers.

• Causality: To dissolve the compound, a solvent must possess sufficient hydrogen-bond accepting capacity to disrupt these strong intermolecular dimers[2]. This explains why non-polar solvents (which cannot participate in hydrogen bonding) fail to solubilize the compound.

Dipole-Dipole Interactions

The presence of the 3-cyano (-C≡N) and 6-acetyl (-COCH₃) groups introduces significant electron-withdrawing effects, creating a strong molecular dipole.

• Causality: High-dielectric, polar aprotic solvents align favorably with this strong dipole, providing substantial solvation energy through dipole-dipole interactions without requiring hydrogen-bond donation.

Pi-Pi Stacking

The planar pyridine core allows for robust π−π stacking in the crystal lattice. Solvents with aromatic character (like toluene) can interact with the ring, but typically lack the polarity to overcome the hydrogen-bonding networks established by the mercapto and acetyl groups, resulting in poor overall solubility.

Caption: Mechanistic mapping of functional groups to their preferred solvent interactions.

Empirical Solubility Profile

Based on the behavior of closely related 2-mercaptonicotinonitrile derivatives[3], 6-Acetyl-2-mercaptonicotinonitrile exhibits a highly stratified solubility profile. It is readily soluble in strong polar aprotic solvents, moderately soluble in polar protic solvents (often requiring thermal energy to reach practical concentrations), and virtually insoluble in aliphatic hydrocarbons.

Quantitative Solubility Summary (Extrapolated at 25.0 °C)

Solvent Class	Specific Solvent	Dielectric Constant ( ε )	Solubility Classification	Estimated Range (mg/mL)	Practical Application Notes
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	Highly Soluble	> 50.0	Optimal for biological assay stock solutions and NMR spectroscopy[2].
Polar Aprotic	N,N-Dimethylformamide (DMF)	36.7	Highly Soluble	> 40.0	Preferred solvent for nucleophilic substitution reactions[3].
Polar Aprotic	Acetone	20.7	Soluble	10.0 - 30.0	Excellent for ambient-temperature crystallizations.
Polar Protic	Ethanol (EtOH)	24.3	Moderately Soluble	1.0 - 10.0	Requires heating (reflux) for complete dissolution; ideal for recrystallization[3].
Ether	1,4-Dioxane	2.2	Moderately Soluble	1.0 - 10.0	Soluble upon heating; useful for high-temperature coupling reactions[3].
Non-Polar	Hexanes / Heptane	1.9	Insoluble	< 0.1	Acts as a potent anti-solvent to force precipitation from DMF/DMSO.

Validated Experimental Protocols

To ensure scientific integrity, relying on visual solubility estimates is insufficient. The following protocols outline a self-validating system for determining the exact thermodynamic solubility of 6-Acetyl-2-mercaptonicotinonitrile.

Protocol A: Isothermal Gravimetric Determination of Thermodynamic Solubility

This method ensures that the solid-liquid equilibrium has been reached, preventing false positives from supersaturation.

Step-by-Step Methodology:

• Preparation: Add an excess amount of 6-Acetyl-2-mercaptonicotinonitrile (e.g., 100 mg) to a 5 mL glass vial containing 2 mL of the target solvent.

• Equilibration: Seal the vial and place it in a thermostatic shaking incubator set to 25.0 ± 0.1 °C. Agitate at 300 RPM for a minimum of 72 hours . Causality: 72 hours is required to ensure the transition from kinetic dissolution to true thermodynamic equilibrium, accounting for any potential polymorphic transformations.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes to pellet the undissolved solid.

• Filtration: Carefully aspirate the supernatant and pass it through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to organic solvents; the 0.22 µm pore size ensures sub-micron colloidal particles are not falsely quantified as dissolved solute.

• Gravimetric Analysis: Transfer exactly 1.00 mL of the filtered aliquot into a pre-weighed, dry glass vial. Evaporate the solvent under a gentle stream of nitrogen gas, followed by drying in a vacuum oven at 40 °C until a constant mass is achieved.

• Calculation: The difference in vial mass represents the solute mass per mL of solvent.

Protocol B: HPLC-UV Validation (Self-Validating Step)

Gravimetric analysis can be skewed by solvent retention. To validate the results from Protocol A, perform HPLC analysis.

• Dilute a 10 µL aliquot of the filtered supernatant from Protocol A (Step 4) into 990 µL of mobile phase (e.g., 60:40 Acetonitrile:Water with 0.1% TFA).

• Inject onto a C18 Reverse-Phase column.

• Quantify the area under the curve (AUC) at the compound's λmax​ against a standard calibration curve prepared in DMSO.

• Validation Check: The concentration determined by HPLC must fall within 5% of the gravimetric determination. Discrepancies indicate either solvent trapping in the gravimetric solid or compound degradation (epimerization/oxidation) in solution.

Caption: Self-validating workflow for thermodynamic solubility determination.

Strategic Recommendations for Handling

• Stock Solution Preparation: For biological assays or catalytic screening, always prepare primary stock solutions in anhydrous DMSO or DMF. Ensure the solvent is stored over molecular sieves, as trace water can drastically reduce the solubility of highly functionalized nitriles.

• Recrystallization Strategy: The steep temperature-solubility gradient in polar protic solvents makes them ideal for purification. Dissolve the crude 6-Acetyl-2-mercaptonicotinonitrile in boiling ethanol or 1,4-dioxane, filter hot to remove insoluble impurities, and cool slowly to 4 °C to induce crystallization[3].

• Oxidative Stability in Solution: When dissolved in polar aprotic solvents, free mercapto (-SH) groups are susceptible to air oxidation, forming disulfides. If solutions must be stored, purge the headspace with Argon or Nitrogen and store at -20 °C.

References

• Appchem. "6-ACETYL-2-MERCAPTONICOTINONITRILE | 175277-42-6 | C8H6N2OS." Appchem Catalog. Available at:[1]

• MDPI. "Design, Synthesis and Bioactive Evaluation of Topo I/c-MYC Dual Inhibitors to Inhibit Oral Cancer via Regulating the PI3K/AKT/NF-κB Signaling Pathway." Molecules. Available at:[2]

• National Institutes of Health (PMC). "Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles." Int J Mol Sci. Available at:[3]

Sources

• 1. appchemical.com [appchemical.com]
• 2. Design, Synthesis and Bioactive Evaluation of Topo I/c-MYC Dual Inhibitors to Inhibit Oral Cancer via Regulating the PI3K/AKT/NF-κB Signaling Pathway [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Tautomerism in 2-Mercaptonicotinonitrile Derivatives: Mechanistic Insights and Implications for Drug Development

Executive Summary

2-Mercaptonicotinonitrile (2-MNN) and its derivatives are highly versatile scaffolds in medicinal chemistry and agrochemical development. The structural duality of these compounds—driven by thione-thiol tautomerism—dictates their reactivity, solubility, and receptor-binding affinity. This technical guide provides an in-depth analysis of the tautomeric equilibrium in 2-MNN derivatives, exploring the thermodynamic drivers, self-validating experimental protocols, and subsequent implications for the regioselective synthesis of complex heterocyclic therapeutics.

The Thione-Thiol Tautomeric Equilibrium

Heterocyclic compounds containing a sulfur atom adjacent to a nitrogen atom, such as 2-mercaptonicotinonitrile, exhibit dynamic prototropic tautomerism. The equilibrium oscillates between the 2-pyridinethiol (thiol) form and the 2-pyridinethione (thione) form.

Mechanistic Causality: The position of this equilibrium is not static; it is heavily modulated by the dielectric constant of the solvent, the state of matter, and the concentration of the solute. In the solid state and in highly polar solvents (e.g., DMSO, water), the thione form is overwhelmingly favored. This preference is driven by the large dipole moment of the thione tautomer—typically 2 to 3 times greater than that of the thiol form—which is stabilized by solvent dipole interactions and 1[1].

Conversely, in the gas phase or in non-polar solvents (e.g., cyclohexane, benzene), the thiol form can become energetically competitive. However, because the intramolecular proton transfer possesses a high activation energy barrier (~25–30 kcal/mol), tautomerization in non-polar media predominantly occurs via a hydrogen-bonded dimer transition state, which significantly 1[1].

Diagram 1: Thione-thiol tautomerization pathways and solvent stabilization effects.

Thermodynamic Landscape and Quantitative Data

Understanding the thermodynamics of 2-MNN tautomerization is critical for predicting its behavior in biological assays and synthetic reactions. Experimental dimerization equilibrium measurements (using FTIR in C₆D₆) reveal the precise thermodynamic parameters governing this system[1].

Table 1: Thermodynamic Parameters of 2-Pyridinethione/Thiol Equilibrium

Parameter	Value	Experimental Conditions	Mechanistic Implication
Dimerization Equilibrium Constant ( Keq​ )	165 ± 40 M⁻¹	298 K, C₆D₆	High propensity for dimer formation in non-polar media.
Dimerization Enthalpy ( ΔH )	-7.0 ± 0.7 kcal/mol	298 K, C₆D₆	Exothermic process; lower temperatures favor dimerization.
Dimerization Entropy ( ΔS )	-13.4 ± 3.0 cal/(mol·K)	298 K, C₆D₆	Entropy decrease confirms an ordered dimer transition state.
Tautomerization Enthalpy ( ΔHtaut​ )	-2.6 kcal/mol	Toluene	Thione form is thermodynamically favored in solution.

Experimental Methodologies for Tautomer Characterization

To accurately characterize the tautomeric state of 2-MNN derivatives during drug development, researchers must employ orthogonal analytical techniques. The following self-validating protocol utilizes Variable-Temperature (VT) NMR and FTIR spectroscopy to isolate and quantify tautomeric populations.

Protocol: Self-Validating VT-NMR and FTIR Workflow

• Sample Preparation and Degassing:

  • Action: Dissolve the 2-MNN derivative in anhydrous, degassed CDCl₃ (non-polar) and DMSO-d₆ (polar) at varying concentrations (1 mM to 50 mM).

  • Causality: Degassing prevents the oxidative coupling of thiols into disulfides, which would irreversibly alter the equilibrium and invalidate thermodynamic calculations. The concentration gradient is essential to differentiate concentration-independent intramolecular tautomerization from concentration-dependent dimerization.

• FTIR Spectroscopic Analysis:

  • Action: Record FTIR spectra using a liquid cell with CaF₂ windows. Monitor the S-H stretching frequency (~2500 cm⁻¹) and the C=S stretching frequency (~1100–1200 cm⁻¹).

  • Causality: The distinct vibrational modes provide direct, real-time quantification of the thione vs. thiol ratio. The disappearance of the S-H band in polar solvents serves as an internal validation of the shift toward the thione form.

• Variable-Temperature ¹³C NMR:

  • Action: Acquire ¹³C NMR spectra from 298 K down to 220 K. Focus on the C2 carbon resonance.

  • Causality: At room temperature, rapid proton exchange may result in time-averaged signals. Lowering the temperature slows the exchange rate below the NMR timescale, allowing for the resolution of distinct peaks for the2[2]. The integration of these resolved peaks directly yields the equilibrium constant ( Keq​ ) at specific temperatures.

• Van't Hoff Analysis:

  • Action: Plot ln(Keq​) versus 1/T .

  • Causality: The slope and intercept of the resulting linear regression provide the enthalpy ( ΔH ) and entropy ( ΔS ) of tautomerization, validating the theoretical models.

Diagram 2: Self-validating experimental workflow for tautomeric quantification.

Implications in Drug Development and Synthesis

The tautomeric state of 2-MNN dictates its behavior as a nucleophile in the synthesis of fused heterocyclic scaffolds, which are highly sought after in oncology and agrochemistry.

Regioselective Alkylation: When 2-MNN derivatives are subjected to alkylation (e.g., with dibromoalkanes), the reaction exhibits high regioselectivity. Despite the thione form being thermodynamically favored in polar basic media, the thiolate anion (formed upon deprotonation) acts as an ambient nucleophile. Because sulfur is highly polarizable (a "soft" nucleophile according to Pearson's HSAB theory), 2 rather than the nitrogen atom[2]. This S-alkylation is confirmed by the absence of the thiocarbonyl (C=S) signal at ~180 ppm in the ¹³C NMR spectrum of the product, and the appearance of S-CH₂ protons in the ¹H NMR spectrum[2].

Synthesis of Fused Heterocycles: 2-MNN derivatives serve as critical precursors for the synthesis of thieno[2,3-b]pyridines and pyrazolo[3,4-b]pyridines. An established synthetic route involves the nucleophilic displacement of the sulfur-containing group. For instance, the reaction of 2-mercaptonicotinonitrile with sodium chlorodifluoroacetate (SCDA) triggers a 3, yielding (hetero)arene-fused 2,2-difluoro-2,3-dihydrothiophenes, which are valuable fluorinated pharmacophores[3]. Additionally, hydrazinolysis of 2-MNN derivatives or their S-alkylated counterparts provides access to4, which are key intermediates for agrochemical safeners and anticancer agents[4].

Diagram 3: Synthetic divergence of 2-MNN driven by regioselective nucleophilic attacks.

Conclusion

The thione-thiol tautomerism of 2-mercaptonicotinonitrile derivatives is a foundational concept that bridges physical organic chemistry and applied drug discovery. By understanding the thermodynamic drivers—such as solvent polarity and dimerization—and employing rigorous, self-validating analytical protocols, researchers can predict and control the reactivity of these molecules. Exploiting the "soft" nucleophilicity of the sulfur atom enables the regioselective synthesis of complex, fused heterocyclic systems, accelerating the development of novel therapeutics and agrochemicals.

References

• Title: 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Experimental and theoretical study on the regioselective bis- and polyalkylation of 2-mercaptonicotinonitrile and 2-mercaptopyrimidine-5-carbonitrile derivatives Source: Tetrahedron (Daneshyari.com) URL: [Link]

• Title: Difluorocarbene-Triggered Cyclization: Synthesis of (Hetero)arene-Fused 2,2-Difluoro-2,3-dihydrothiophenes Source: Organic Letters - ACS Publications URL: [Link]

• Title: Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles Source: PMC (nih.gov) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. daneshyari.com [daneshyari.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

6-Acetyl-2-mercaptonicotinonitrile: A Comprehensive Whitepaper on Safety, Handling, and Experimental Workflows

Executive Summary

6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6) is a highly functionalized, densely substituted pyridine scaffold utilized extensively in advanced heterocyclic synthesis and drug discovery ()[1]. Due to the presence of orthogonal reactive centers—specifically a potent thiol and an electrophilic acetyl group—this compound demands rigorous, causality-driven handling protocols. This whitepaper provides Senior Application Scientists and researchers with self-validating experimental workflows, toxicological insights, and structural rationales to ensure absolute safety and chemical integrity.

Structural Profiling & Chemical Causality

To handle this compound safely and effectively, one must first understand the causality of its reactivity. The molecule possesses three orthogonal reactive centers, each dictating specific safety and synthetic considerations:

• C2-Thiol (-SH): The primary nucleophilic site, prone to oxidation.

• C3-Nitrile (-CN): A strong electron-withdrawing group (EWG).

• C6-Acetyl (-COCH3): An electrophilic carbonyl center.

Causality of Reactivity: The juxtaposition of the electron-withdrawing nitrile and acetyl groups on the pyridine ring significantly lowers the pKa of the C2-thiol compared to standard aliphatic thiols. This electronic depletion makes the thiolate anion exceptionally stable but also highly susceptible to oxidative dimerization (disulfide formation) in the presence of atmospheric oxygen. Consequently, any protocol involving this compound must account for both its heightened nucleophilicity and its redox sensitivity ()[2].

Fig 1: Orthogonal reactivity pathways of 6-Acetyl-2-mercaptonicotinonitrile functional groups.

Toxicological Assessment & Hazard Mitigation

Handling 6-Acetyl-2-mercaptonicotinonitrile requires a rigorous understanding of its toxicological profile. The hazards are not arbitrary; they are direct consequences of the molecule's structural features ()[3].

Table 1: Physicochemical & Toxicity Data [3]

Property / Hazard	Value / Category	Causality / Implication
Molecular Formula	C8H6N2OS	Highly functionalized heterocyclic scaffold.
Molecular Weight	178.21 g/mol	Low molecular weight facilitates rapid membrane permeability.
Acute Toxicity (Oral/Dermal/Inhal.)	Category 4	Thiol groups can disrupt cellular redox homeostasis; requires strict PPE.
Skin/Eye Irritation	Category 2	Thiol-mediated protein cross-linking causes localized tissue irritation.
STOT SE	Category 3 (Respiratory)	Volatile thiol components irritate mucous membranes upon inhalation.

Hazard Mitigation Strategy: Due to the Category 4 Acute Toxicity and Category 2 Irritation classifications[3], standard latex gloves are entirely insufficient. Thiol permeation occurs rapidly through latex matrices.

• Causality-driven choice: Use double-gloved nitrile or neoprene, which offer superior chemical resistance to sulfur-containing organics.

• Environmental Control: All handling, weighing, and dispensing must occur within a certified Class II fume hood to mitigate Category 3 respiratory irritation risks.

Experimental Protocols: Self-Validating Workflows

As a standard of excellence in application science, all experimental setups must be "self-validating" —meaning the system provides real-time, observable feedback to confirm its integrity before the chemist proceeds to the next step.

Fig 2: Step-by-step safety workflow for handling 6-Acetyl-2-mercaptonicotinonitrile.

Protocol: Inert-Atmosphere S-Alkylation

Objective: Selective alkylation of the C2-thiol without cross-reacting the C6-acetyl group.

Step 1: System Purging & Validation

• Action: Assemble oven-dried glassware and purge with Argon for 15 minutes.

• Causality: Argon is denser than nitrogen and provides a superior inert blanket to prevent oxidative disulfide formation of the sensitive C2-thiol.

• Self-Validation: Route the exhaust through an inline mineral oil bubbler. A steady rate of 1-2 bubbles per second validates positive pressure and confirms a hermetically sealed system.

Step 2: Reagent Dispensing

• Action: Weigh 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq) under a cone of inert gas.

• Causality: Minimizes ambient moisture and oxygen exposure during solid transfer, preventing premature degradation.

Step 3: Thiolate Generation

• Action: Dissolve the compound in anhydrous DMF. Add anhydrous K2CO3 (1.5 eq).

• Causality: The mild base deprotonates the C2-thiol. DMF stabilizes the resulting polar transition state.

• Self-Validation: Observe a distinct bathochromic color shift (typically deepening to a vibrant yellow/orange). This optical change validates the successful formation of the thiolate anion. If the solution remains pale, the base is inactive or moisture has compromised the reaction.

Step 4: Electrophile Addition

• Action: Add the alkyl halide (1.1 eq) dropwise at 0°C.

• Causality: Strict temperature control prevents competitive nucleophilic attack by the pyridine nitrogen (N-alkylation).

• Self-Validation: Monitor via TLC (UV 254 nm). The disappearance of the highly polar starting material and the emergence of a higher Rf​ spot definitively validates reaction progression.

Decontamination & Waste Management

Thiol-containing compounds pose severe environmental and olfactory hazards. Proper waste management must permanently neutralize the reactive pharmacophore rather than simply diluting it.

Protocol: Oxidative Quenching

• Action: Submerge all contaminated glassware, spatulas, and aqueous waste in a freshly prepared 10% sodium hypochlorite (bleach) solution for a minimum of 24 hours.

• Causality: Bleach oxidizes the volatile, malodorous C2-thiol (-SH) into a highly water-soluble, odorless sulfonate (-SO3H) derivative. This chemical transformation permanently eliminates both the toxicity and the odor profile of the compound.

• Self-Validation: The complete disappearance of the characteristic sulfurous odor serves as the primary validation that the quenching process is 100% complete. Do not dispose of the liquid into organic waste until this olfactory validation is met.

References

• "6-acetyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile | 175277-42-6", Molport. URL:[Link]

Sources

• 1. 6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent [benchchem.com]
• 2. 6-acetyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile | 175277-42-6 | Buy Now [molport.com]
• 3. Page loading... [guidechem.com]

Protocols & Analytical Methods

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Application Note & Protocol Guide: 6-Acetyl-2-mercaptonicotinonitrile as a Multifunctional Scaffold in Heterocyclic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standardized Protocols

Chemical Profiling & Structural Rationale

6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6, Molecular Formula: C8H6N2OS) is a highly versatile, multifunctional heterocyclic building block utilized extensively in advanced chemical synthesis and drug discovery [1.5].

The power of this molecule lies in its reactivity triad —three distinct, orthogonally addressable functional groups located on a single pyridine core:

• C2-Mercapto Group (-SH): A highly polarizable, strong nucleophile. It is the primary site for initial attack by electrophiles (e.g., α -halo ketones, esters, or amides) via S -alkylation[1].

• C3-Cyano Group (-CN): A strongly electrophilic carbon. Once S -alkylation introduces an active methylene group adjacent to the sulfur, the cyano group acts as an internal electrophile, facilitating an intramolecular Thorpe-Ziegler cyclization to form fused 3-amino-thiophene rings[1].

• C6-Acetyl Group (-COCH3): A reactive ketone handle. It remains intact during the mild basic conditions of S -alkylation, allowing for downstream orthogonal functionalization. It readily undergoes acid-catalyzed Knoevenagel condensations or Schiff base formations with hydrazines and thiosemicarbazides, paving the way for further heterocyclization into thiazole or pyrazole appendages[2].

Mechanistic Causality & Reaction Pathways

In drug development, synthesizing polycyclic systems like thieno[2,3-b]pyridines is critical due to their broad pharmacological profile (antimicrobial, anticancer, and anti-inflammatory activities)[1][2].

The transformation of 6-acetyl-2-mercaptonicotinonitrile into these complex scaffolds is driven by thermodynamic stability. The initial S -alkylation is kinetically favored due to the high nucleophilicity of the thiolate anion generated in the presence of a mild base. The subsequent Thorpe-Ziegler cyclization is thermodynamically driven by the formation of a stable, fully conjugated aromatic thieno[2,3-b]pyridine system, accompanied by the conversion of the cyano group into a primary amine (-NH2), which itself can be further derivatized.

Figure 1: Reaction pathways of 6-Acetyl-2-mercaptonicotinonitrile demonstrating orthogonal functionalization.

Standardized Experimental Protocols

As a self-validating system, the protocols below incorporate specific checkpoints (TLC, intermediate isolation) to ensure mechanistic fidelity and high product yield.

Protocol A: One-Pot Synthesis of 3-Amino-thieno[2,3-b]pyridine Derivatives

Causality Note: We employ anhydrous potassium carbonate ( K2​CO3​ ) in acetone or DMF. K2​CO3​ provides sufficient basicity to deprotonate the C2-thiol (pKa ~ 6-8) without initiating unwanted hydrolysis of the C3-nitrile, a common side reaction when using aqueous NaOH [1][2].

Reagents:

• 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq, 10 mmol)

• α -halo electrophile (e.g., chloroacetone or ethyl chloroacetate) (1.05 eq, 10.5 mmol)

• Anhydrous K2​CO3​ (1.1 eq, 11 mmol)

• Anhydrous Acetone or DMF (30 mL)

Step-by-Step Methodology:

• Thiolate Formation: Suspend 6-acetyl-2-mercaptonicotinonitrile in 30 mL of anhydrous acetone in a round-bottom flask. Add anhydrous K2​CO3​ . Stir the mixture at room temperature for 30 minutes. Validation: The suspension will typically change color (often deepening to a yellow/orange hue), indicating the formation of the highly nucleophilic thiolate anion.

• S-Alkylation: Add the α -halo electrophile dropwise over 10 minutes. Causality: Dropwise addition controls the exothermic SN​2 reaction and prevents localized over-alkylation.

• Thorpe-Ziegler Cyclization: Attach a reflux condenser and heat the mixture to reflux (approx. 56°C for acetone) for 4 hours. Causality: Thermal energy is required to overcome the activation barrier for the active methylene carbanion to attack the adjacent cyano group.

• Workup & Isolation: Cool the reaction mixture to room temperature and pour it over 100 g of crushed ice while stirring vigorously. The sudden change in polarity forces the cyclized product to precipitate.

• Purification: Filter the resulting solid under a vacuum, wash thoroughly with cold distilled water to remove inorganic salts, and recrystallize from absolute ethanol to yield pure 3-amino-thieno[2,3-b]pyridine derivatives[2].

Protocol B: Orthogonal Derivatization of the C6-Acetyl Group

Causality Note: To build polycyclic hybrids (e.g., thiazolyl-thieno[2,3-b]pyridines), the C6-acetyl group serves as an orthogonal reactive site. Acid-catalyzed condensation with thiosemicarbazide yields an intermediate that can be trapped by α -halo acids to form a thiazolin-4-one ring[2].

Reagents:

• Thieno[2,3-b]pyridine derivative from Protocol A (1.0 eq, 5 mmol)

• Thiosemicarbazide (1.0 eq, 5 mmol)

• Glacial Acetic Acid (30 mL)

• 2-Chloroacetic acid (1.0 eq, 5 mmol) & Fused Sodium Acetate (1.0 g)

Step-by-Step Methodology:

• Condensation: Dissolve the thieno[2,3-b]pyridine derivative and thiosemicarbazide in 30 mL of glacial acetic acid. Reflux for 3 hours.

• Intermediate Isolation: Pour the mixture into ice-cold water. Filter and dry the resulting thiosemicarbazone intermediate. Validation: FTIR will show the disappearance of the C=O stretch (~1680 cm −1 ) and the appearance of C=N and C=S stretches.

• Heterocyclization: Suspend the intermediate (5 mmol) and fused sodium acetate in 30 mL acetic acid. Add 2-chloroacetic acid (5 mmol). Reflux for 4 hours.

• Final Isolation: Pour into ice-cold water. The obtained solid is the thienopyridine-thiazolin-4-one hybrid. Recrystallize from ethanol[2].

Quantitative Reaction Data Summary

The table below summarizes the expected outcomes when reacting 6-acetyl-2-mercaptonicotinonitrile with various electrophiles under standardized Thorpe-Ziegler conditions.

Electrophile	Intermediate Formed	Cyclization Base / Solvent	Final Product Core	Typical Yield (%)
Chloroacetone	S -acetonyl derivative	K2​CO3​ / Acetone	2-Acetyl-3-amino-thieno[2,3-b]pyridine	80 - 84%
Ethyl chloroacetate	S -(ethoxycarbonylmethyl)	NaOEt / Ethanol	Ethyl 3-amino-thieno[2,3-b]pyridine-2-carboxylate	78 - 82%
Chloroacetonitrile	S -(cyanomethyl)	NaOEt / Ethanol	3-Amino-thieno[2,3-b]pyridine-2-carbonitrile	85 - 90%
2-Chloro-N-arylacetamide	S -(N-arylacetamido)	NaOEt / Ethanol	3-Amino-N-aryl-thieno[2,3-b]pyridine-2-carboxamide	70 - 78%

Data synthesized from established literature yields for 2-mercaptonicotinonitrile cyclizations[1][2].

References

• Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines] Source: ACS Omega URL:[Link]

• New thieno[2,3-b]pyridine-based compounds: Synthesis, molecular modelling, antibacterial and antifungal activities Source: Arabian Journal of Chemistry URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. New thieno[2,3-<i>b</i>]pyridine-based compounds: Synthesis, molecular modelling, antibacterial and antifungal activities - Arabian Journal of Chemistry [arabjchem.org]

Application Note &amp; Protocols: Strategic Derivatization of 6-Acetyl-2-mercaptonicotinonitrile via Electrophilic Attack

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the reaction of 6-acetyl-2-mercaptonicotinonitrile with various electrophiles. We delve into the core reactivity of this versatile heterocyclic building block, focusing on the strategic synthesis of high-value thieno[2,3-b]pyridine scaffolds. This guide moves beyond simple procedural lists to explain the underlying mechanistic principles, offering field-proven protocols and expert insights to ensure reproducible and high-yielding synthetic outcomes.

Introduction: The Strategic Value of 6-Acetyl-2-mercaptonicotinonitrile

6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6) is a highly functionalized pyridine derivative that serves as a powerful synthon in modern medicinal chemistry.[1][2] Its structure is uniquely primed for sequential reactions, featuring three key functional groups:

• A Nucleophilic 2-Mercapto Group: The thiol group (or its thione tautomer) is the primary center of reactivity. In the presence of a base, it is readily deprotonated to form a potent thiolate nucleophile, which is the key to initiating reactions with electrophiles.

• An Electrophilic 6-Acetyl Group: The carbonyl moiety can participate in various condensation and addition reactions, although it is the adjacent nitrile and mercapto groups that dominate the chemistry discussed herein.

• A Cyano (Nitrile) Group: This group is relatively unreactive initially but becomes the critical electrophilic partner in intramolecular cyclization steps, enabling the formation of fused heterocyclic systems.

The strategic importance of this molecule lies in its ability to undergo a facile, one-pot S-alkylation followed by an intramolecular Thorpe-Ziegler cyclization. This sequence provides a direct and efficient route to the thieno[2,3-b]pyridine core, a privileged scaffold found in numerous compounds with significant pharmacological activity, including kinase inhibitors and agents that sensitize cancer cells to chemotherapy.[3]

Core Directive: Understanding the Reaction Mechanism

The reaction of 6-acetyl-2-mercaptonicotinonitrile with electrophiles is not merely a substitution but a sophisticated tandem reaction. A thorough understanding of the mechanism is crucial for optimizing conditions and predicting outcomes.

Pillar 1: The Nucleophile-Electrophile Interaction An electrophile is an electron-deficient species that accepts an electron pair, while a nucleophile is an electron-rich species that donates one.[4][5] The reaction cascade begins with the deprotonation of the mercapto group by a suitable base (e.g., KOH, NaOEt, K₂CO₃) to form a thiolate anion. This anion is a soft, highly effective nucleophile that readily attacks electron-deficient centers.

Pillar 2: The Tandem S-Alkylation/Thorpe-Ziegler Cyclization When the chosen electrophile contains an α-methylene group activated by an adjacent electron-withdrawing group (EWG), a powerful domino reaction is initiated.

• S-Alkylation: The thiolate anion attacks the electrophilic carbon of the reagent (e.g., an α-halo ketone or α-halo amide), displacing the leaving group (e.g., Br⁻, Cl⁻) in a classic Sₙ2 reaction. This forms an S-alkylated intermediate.[6]

• Thorpe-Ziegler Cyclization: In the presence of a base, a proton is abstracted from the α-methylene group of the newly introduced side chain. This position is highly acidic due to the influence of the adjacent EWG. The resulting carbanion then performs an intramolecular nucleophilic attack on the carbon atom of the nitrile group. This cyclization forges the thiophene ring, and subsequent tautomerization yields the stable 3-aminothieno[2,3-b]pyridine product.[6]

Diagram: General Mechanism of Thieno[2,3-b]pyridine Synthesis

Caption: Tandem reaction pathway for thieno[2,3-b]pyridine synthesis.

Application Protocols

Safety First: 6-Acetyl-2-mercaptonicotinonitrile is an irritant.[7] Many electrophiles, such as phenacyl bromides and chloroacetamides, are lachrymatory and toxic. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Synthesis of 1-(3-Amino-6-acetylthieno[2,3-b]pyridin-2-yl)-ethanone Derivatives

This protocol details the reaction with α-halo ketones, a cornerstone reaction for producing potent biologically active molecules. The procedure is adapted from established methodologies.[6]

Objective: To synthesize a 3-amino-2-acylthieno[2,3-b]pyridine via reaction with chloroacetone.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
6-Acetyl-2-mercaptonicotinonitrile	178.21	5.0	0.891 g
Potassium Hydroxide (KOH)	56.11	5.0	0.281 g
Chloroacetone	92.53	5.0	0.463 g (0.39 mL)
N,N-Dimethylformamide (DMF)	-	-	15 mL
Ethanol (for cyclization, optional)	-	-	20 mL
Piperidine (catalyst, optional)	-	-	2-3 drops

Step-by-Step Protocol:

• Nucleophile Activation: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 6-acetyl-2-mercaptonicotinonitrile (0.891 g, 5.0 mmol) and N,N-Dimethylformamide (15 mL). Stir the mixture at room temperature until the solid is mostly dissolved.

• Add powdered potassium hydroxide (0.281 g, 5.0 mmol). Stir the resulting mixture for 1 hour at room temperature. The formation of the potassium thiolate salt may be observed as a color change.

• Electrophilic Addition: Add chloroacetone (0.39 mL, 5.0 mmol) dropwise to the stirred suspension. A slight exotherm may be observed.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., Ethyl Acetate/Hexane 1:1). The disappearance of the starting material spot indicates the formation of the S-alkylated intermediate.

• Work-up & Isolation of Intermediate (Optional): Pour the reaction mixture into ice-cold water (100 mL). The S-alkylated intermediate, 6-acetyl-2-(2-oxopropylthio)nicotinonitrile, will precipitate. Collect the solid by vacuum filtration, wash with water, and air dry.

• Cyclization: Transfer the crude intermediate to a flask. Add ethanol (20 mL) and a catalytic amount of piperidine (2-3 drops).

• Reflux the mixture for 2-4 hours. The cyclization to the final thieno[2,3-b]pyridine product will occur. Monitor by TLC.

• Final Isolation: Cool the reaction mixture to room temperature. The product will often precipitate from the ethanol solution. Collect the solid by vacuum filtration, wash with cold ethanol, and dry under vacuum.

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol or isopropanol.

Expert Insights & Validation:

• Causality: DMF is an excellent polar aprotic solvent for Sₙ2 reactions, promoting the reaction between the thiolate and the electrophile.

• Trustworthiness: The structure of the final product should be confirmed by spectroscopic methods. In the ¹H-NMR spectrum, the disappearance of the -S-CH₂- protons from the intermediate and the appearance of a broad singlet for the -NH₂ protons (typically around 7-8 ppm) are key indicators of successful cyclization.[6] The IR spectrum should show the absence of the characteristic nitrile (C≡N) stretch (around 2220 cm⁻¹) and the appearance of N-H stretching bands for the amino group (around 3200-3400 cm⁻¹).[6]

Protocol 2: Synthesis of 3-Amino-N-aryl-6-acetylthieno[2,3-b]pyridine-2-carboxamides

This protocol utilizes 2-chloro-N-arylacetamides as electrophiles to generate thieno[2,3-b]pyridines with a carboxamide moiety at the 2-position, a common feature in many kinase inhibitors.

Objective: To synthesize a 3-amino-2-carboxamidethieno[2,3-b]pyridine.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount (mmol)	Mass/Volume
6-Acetyl-2-mercaptonicotinonitrile	178.21	2.0	0.356 g
Sodium Ethoxide (NaOEt)	68.05	2.2	0.150 g
2-Chloro-N-phenylacetamide	169.61	2.0	0.339 g
Absolute Ethanol	-	-	25 mL

Step-by-Step Protocol:

• Base & Nucleophile: In a 100 mL flask, dissolve sodium ethoxide (0.150 g, 2.2 mmol) in absolute ethanol (25 mL) with stirring. Add 6-acetyl-2-mercaptonicotinonitrile (0.356 g, 2.0 mmol) to this solution.

• Electrophile Addition: Add the 2-chloro-N-phenylacetamide (0.339 g, 2.0 mmol) to the mixture.

• One-Pot Reaction: Heat the reaction mixture to reflux and maintain for 6-8 hours. The S-alkylation and subsequent cyclization occur in a one-pot fashion under these conditions.

• Monitoring: Track the consumption of starting materials using TLC (e.g., Dichloromethane/Methanol 95:5).

• Isolation: After the reaction is complete, cool the flask to room temperature and then place it in an ice bath.

• Pour the reaction mixture into 100 mL of ice-cold water with stirring.

• The solid product will precipitate. Collect it by vacuum filtration, wash thoroughly with water to remove any inorganic salts, and then with a small amount of cold ethanol.

• Purification: Dry the crude product. Recrystallize from glacial acetic acid or an appropriate solvent system to obtain the pure compound.

Diagram: General Experimental Workflow

Caption: A typical workflow for the synthesis and analysis of derivatives.

Summary of Electrophiles and Products

The modularity of this reaction allows for the synthesis of a diverse library of compounds by simply varying the electrophile.

Class of Electrophile	Example Electrophile	General Product Structure	Potential Applications / Significance
α-Halo Ketones	Phenacyl Bromide	3-Amino-2-benzoyl-6-acetylthieno[2,3-b]pyridine	Precursors for Pim-1 kinase inhibitors, cytotoxic agents.
α-Halo Amides	2-Chloro-N-arylacetamides	3-Amino-N-aryl-6-acetylthieno[2,3-b]pyridine-2-carboxamide	Potential anticancer agents, enzyme inhibitors.
α-Halo Esters	Ethyl Bromoacetate	Ethyl 3-Amino-6-acetylthieno[2,3-b]pyridine-2-carboxylate	Versatile intermediates for further functionalization.
Alkyl Halides	Methyl Iodide	6-Acetyl-2-(methylthio)nicotinonitrile	Simple S-alkylation products; may not cyclize. Useful for studying mercaptopurine analogs.[8]

References

• Al-Naggar, A. A. (2012). Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridines and their biological activity. Molecules, 17(1), 565-585. [Link]

• El-Damasy, A. K., et al. (2021). Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. RSC Medicinal Chemistry, 12(10), 1737-1747. [Link]

• Zhang, H., et al. (2010). Synthesis and Biological Activity of Thieno[2,3-b]pyridine Derivatives. Chinese Journal of Organic Chemistry, 30(5), 765-769. [Link]

• Peglow, T. J., et al. (2018). Methods for the synthesis of thieno[2,3-b]pyridines. Journal of the Brazilian Chemical Society, 29(10), 2036-2062. [Link]

• Abdellatif, K. R. A., et al. (2016). Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors. Indian Journal of Chemistry - Section B, 55B(3), 364-373. [Link]

• Gothelf, K. V., & Jørgensen, K. A. (1998). Asymmetric 1,3-Dipolar Cycloaddition Reactions. Chemical Reviews, 98(2), 863-909. [Link]

• NextSDS. (n.d.). 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Information. Retrieved from [Link]

• Krasnikov, V. V., et al. (2025). Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. Molecules, 30(24), 5431. [Link]

• LibreTexts Chemistry. (2023). 1.2: Cycloaddition Reactions. [Link]

• El-Sayed, N. N. E., et al. (2022). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H)thione Derivatives as Synthon. ACS Omega, 7(11), 10304-10316. [Link]

• Miron, T., et al. (2009). Novel derivatives of 6-mercaptopurine: synthesis, characterization and antiproliferative activities of S-allylthio-mercaptopurines. European Journal of Medicinal Chemistry, 44(2), 541-550. [Link]

• BYJU'S. (2020). Electrophiles and Nucleophiles. [Link]

• Ashenhurst, J. (2012). Nucleophiles and Electrophiles. Master Organic Chemistry. [Link]

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Introduction: The Versatility of 6-Acetyl-2-mercaptonicotinonitrile

An In-Depth Guide to the Cyclization Reactions of 6-Acetyl-2-mercaptonicotinonitrile for Heterocyclic Synthesis

6-Acetyl-2-mercaptonicotinonitrile is a highly functionalized pyridine derivative that serves as a powerful and versatile precursor in the synthesis of a wide array of fused heterocyclic compounds.[1][2][3][4] Its structure incorporates three key reactive sites: a nucleophilic mercapto (-SH) group, an electrophilic nitrile (-CN) group, and an acetyl group (-COCH₃) which possesses an active methylene. This unique combination allows for a variety of intramolecular and intermolecular cyclization strategies, making it a molecule of significant interest to researchers in medicinal chemistry and materials science. The fused heterocyclic systems derived from this precursor, such as thieno[2,3-b]pyridines and pyrazolo[3,4-b]pyridines, form the core of many biologically active compounds.[5][6][7] This guide provides a detailed exploration of the principal cyclization reactions of 6-acetyl-2-mercaptonicotinonitrile, complete with mechanistic insights and detailed experimental protocols.

Figure 1: Key reactive sites of 6-Acetyl-2-mercaptonicotinonitrile.

Synthesis of Thieno[2,3-b]pyridines via Intramolecular Thorpe-Ziegler Cyclization

One of the most valuable applications of 6-acetyl-2-mercaptonicotinonitrile is its conversion to the thieno[2,3-b]pyridine scaffold. This transformation is a cornerstone for developing compounds with potential applications as chemosensitizers in cancer therapy and as Pim-1 inhibitors.[5] The reaction proceeds through a two-step sequence: initial S-alkylation of the mercapto group, followed by a base-catalyzed intramolecular cyclization.

Mechanistic Pathway

The overall process is a modification of the Gewald reaction, culminating in a Thorpe-Ziegler type cyclization.[8][9][10]

• S-Alkylation: The reaction is initiated by the deprotonation of the highly acidic mercapto group with a suitable base (e.g., KOH, NaOEt, or an organic base like piperidine). The resulting thiolate anion acts as a potent nucleophile, attacking an α-halo compound (e.g., phenacyl bromide, ethyl chloroacetate, or chloroacetamide). This step introduces a side chain containing an active methylene group adjacent to the sulfur atom.

• Thorpe-Ziegler Cyclization: In the presence of a base, a proton is abstracted from the newly introduced active methylene group, generating a carbanion.[11][12] This carbanion then performs an intramolecular nucleophilic attack on the electrophilic carbon of the nitrile group. This cyclization forms a five-membered ring intermediate.

• Tautomerization: The resulting imine intermediate rapidly tautomerizes to the more stable enamine form, yielding the final 3-aminothieno[2,3-b]pyridine product.[13]

Figure 2: Workflow for the synthesis of Thieno[2,3-b]pyridines.

Application Protocol: Synthesis of (3-Amino-6-acetylthieno[2,3-b]pyridin-2-yl)(phenyl)methanone

This protocol describes the reaction of 6-acetyl-2-mercaptonicotinonitrile with 2-bromo-1-phenylethan-1-one (phenacyl bromide).

Materials:

• 6-Acetyl-2-mercaptonicotinonitrile (1 mmol, 178.21 mg)

• 2-Bromo-1-phenylethan-1-one (1 mmol, 199.04 mg)

• Potassium hydroxide (KOH) (1 mmol, 56.11 mg)

• N,N-Dimethylformamide (DMF) (10 mL)

• Ethanol (20 mL)

• Piperidine (catalytic amount, ~0.1 mL)

Procedure:

• S-Alkylation:

  • To a stirred solution of 6-acetyl-2-mercaptonicotinonitrile (1 mmol) and potassium hydroxide (1 mmol) in DMF (10 mL), add 2-bromo-1-phenylethan-1-one (1 mmol) portion-wise at room temperature.

  • Continue stirring the mixture at room temperature for 2 hours. The progress can be monitored by Thin Layer Chromatography (TLC). This step forms the S-alkylated intermediate, 6-acetyl-2-(2-oxo-2-phenylethylthio)nicotinonitrile.[13]

• Cyclization:

  • After the initial reaction is complete, transfer the mixture to a round-bottom flask containing ethanol (20 mL).

  • Add a catalytic amount of piperidine.

  • Heat the mixture to reflux and maintain for 4-6 hours. The cyclization progress should be monitored by TLC.[13]

• Work-up and Purification:

  • After cooling to room temperature, pour the reaction mixture into ice-cold water.

  • The precipitated solid product is collected by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/DMF mixture to yield the pure thieno[2,3-b]pyridine derivative.

Reagent (R-X)	Base	Solvent	Conditions	Product Class	Yield (%)	Reference
2-chloro-N-phenylacetamide	Sodium Ethoxide	Ethanol	Reflux	3-Amino-2-carboxamide	Not specified
Phenacyl bromide	KOH / Piperidine	DMF / Ethanol	RT then Reflux	3-Amino-2-benzoyl	Good to High	[13]
Ethyl chloroacetate	KOH / Piperidine	DMF / Ethanol	RT then Reflux	Ethyl 3-amino-2-carboxylate	Good to High	[13]
Chloroacetonitrile	KOH / Piperidine	DMF / Ethanol	RT then Reflux	3-Amino-2-carbonitrile	Good to High	[13]

Synthesis of Pyrazolo[3,4-b]pyridines via Reaction with Hydrazine

The pyrazolo[3,4-b]pyridine core is a privileged scaffold in medicinal chemistry, with derivatives showing promise as antitumor and antimicrobial agents.[7][14] The synthesis of this bicyclic system from 6-acetyl-2-mercaptonicotinonitrile typically involves reaction with hydrazine hydrate, which acts as a binucleophile to construct the pyrazole ring.

Mechanistic Pathway

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of one nitrogen atom of hydrazine on the electrophilic carbonyl carbon of the acetyl group. This is a standard condensation reaction that, after dehydration, forms a hydrazone intermediate.

• Intramolecular Cyclization: The terminal -NH2 group of the hydrazone then acts as an intramolecular nucleophile. It attacks the carbon atom of the adjacent nitrile group. This type of cyclization onto a nitrile is a common strategy for forming five-membered nitrogen-containing rings.[15]

• Tautomerization: The cyclized product exists as an imine which undergoes tautomerization to the more stable aromatic 3-amino-1H-pyrazolo[3,4-b]pyridine system.

It is important to note that under harsher conditions, hydrazine can sometimes displace the mercapto group to form a 2-hydrazinylnicotinonitrile, which can also cyclize.[15] However, the reaction at the acetyl group is generally favored under milder conditions.

Figure 3: General pathway for the synthesis of Pyrazolo[3,4-b]pyridines.

Application Protocol: Synthesis of 3-Methyl-2-mercapto-1H-pyrazolo[3,4-b]pyridine

This protocol outlines a general procedure for the cyclization of 6-acetyl-2-mercaptonicotinonitrile with hydrazine hydrate.

Materials:

• 6-Acetyl-2-mercaptonicotinonitrile (1 mmol, 178.21 mg)

• Hydrazine hydrate (80% solution, ~1.5 mmol)

• Glacial Acetic Acid (15 mL)

• Sodium bicarbonate solution (5%)

Procedure:

• Reaction Setup:

  • Dissolve 6-acetyl-2-mercaptonicotinonitrile (1 mmol) in glacial acetic acid (15 mL) in a round-bottom flask equipped with a reflux condenser.

  • Add hydrazine hydrate (1.5 mmol) to the solution.

• Cyclization Reaction:

  • Heat the reaction mixture to reflux for 3-5 hours. The reaction should be monitored by TLC to observe the consumption of the starting material.[16]

• Work-up and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Carefully pour the mixture into a beaker of cold water.

  • Neutralize the solution with a 5% sodium bicarbonate solution until effervescence ceases.

  • The resulting solid precipitate is collected by vacuum filtration.

  • Wash the solid thoroughly with water to remove any residual acetic acid and salts.

  • The crude product can be purified by recrystallization from ethanol to afford the desired pyrazolo[3,4-b]pyridine.

Reactant	Conditions	Product Class	Significance	Reference
Hydrazine Hydrate	Reflux in Acetic Acid	3-Methyl-pyrazolo[3,4-b]pyridine	Core for bioactive molecules	[16]
Phenylhydrazine	Reflux in Acetic Acid	1-Phenyl-3-methyl-pyrazolo[3,4-b]pyridine	Introduces aryl substituent for SAR studies	[16]
Substituted Hydrazines	Varies (e.g., EtOH reflux)	N-substituted pyrazolo[3,4-b]pyridines	Access to diverse chemical libraries	[17]

Conclusion

6-Acetyl-2-mercaptonicotinonitrile stands out as a preeminent starting material for constructing fused heterocyclic systems of significant chemical and biological interest. The strategic positioning of its functional groups enables straightforward and efficient access to thieno[2,3-b]pyridines and pyrazolo[3,4-b]pyridines through well-established cyclization reactions like the Thorpe-Ziegler condensation and hydrazone formation followed by ring closure. The protocols and mechanistic discussions provided herein serve as a guide for researchers and drug development professionals to harness the synthetic potential of this versatile building block in the creation of novel molecular entities.

References

• Synthesis of Pyrazolo[3,4‐b]pyridin‐6‐ones. ResearchGate. Available at: [Link]

• Thorpe reaction. Grokipedia. Available at: [Link]

• Synthesis of pyrazolo[3,4-b]pyridines under microwave irradiation in multi-component reactions and their antitumor and antimicrobial activities - Part 1. PubMed. Available at: [Link]

• Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5' - PMC. NIH. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4262846/

• Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan - PMC. NIH. Available at: [Link]

• 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications - PMC. NIH. Available at: [Link]

• New pyrazolo[3,4-b]pyridines: Synthesis and antimicrobial Activity. Der Pharma Chemica. Available at: [Link]

• Thorpe reaction - Wikipedia. Wikipedia. Available at: [Link]

• Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. MDPI. Available at: [Link]

• Thorpe–Ziegler reaction | Request PDF. ResearchGate. Available at: [Link]

• Synthesis and Biological Activity of Thieno[2,3-b]pyridine Derivatives. Xiandai Nongyao. Available at: [Link]

• Methods for the synthesis of thieno[2,3‐b]pyridines. ResearchGate. Available at: [Link]

• Some Cyclization Reactions of 6-Mercaptopurine with Expected Biological Activity. E-Journal of Chemistry. Available at: [Link]

• Synthesis of new thieno[2,3-b]pyridine derivatives as pim-1 inhibitors. Cairo University Scholars. Available at: [Link]

• 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Information. NextSDS. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• A green chemistry approach to gewald reaction. Der Pharma Chemica. Available at: [Link]

• Gewald reaction - Wikipedia. Wikipedia. Available at: [Link]

• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• Mild synthesis of mercaptonitriles from vinyl nitriles and their cyclization reactions. RSC Advances. Available at: [Link]

• Gewald Reaction. Organic Chemistry Portal. Available at: [Link]

• Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. MDPI. Available at: [Link]

• (PDF) 6-Hydrazinonicotinic acid hydrazide: A useful precursor for chemo- and regioselective synthesis of new heteroaryl-linked pyridinohydrazones. ResearchGate. Available at: [Link]

• Cytotoxic Effects of Newly Synthesized Heterocyclic Candidates Containing Nicotinonitrile and Pyrazole Moieties on Hepatocellular and Cervical Carcinomas - PMC. NIH. Available at: [Link]

• INSIGHT INTO NOVEL CYCLIZATION REACTIONS USING ACETIC ANHYDRIDE IN THE PRESENCE OF 4-DIMETHYLAMINOPYRIDINE. HETEROCYCLES. Available at: [Link]

• Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC. NIH. Available at: [Link]

• Activatable self-reporting cyclization reaction for in-cell synthesis of cyclocyanines. Chemical Science. Available at: [Link]

• US3385894A - Oxidation of activated methylene group containing compounds to the corresponding carbonyl compounds. Google Patents.

• A Review Report on Active Methylene group in Malononitrile. Asian Journal of Research in Chemistry. Available at: [Link]

• synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha) and its derivatives. ARKIVOC. Available at: [Link]

• SYNTHESIS OF SOME NEW HETEROCYCLIC COMPOUNDS WITH EXPECTED POTENTIAL BIOLOGICAL ACTIVITY. JournalAgent. Available at: [Link]

• Part –V: Utilities of Active Methylen. To Chemistry Journal. Available at: [Link]

• Review of Specific Chemical Interactions for Hydrazine Analysis and Proposed Adaptation for Microsensor Chemical Detection. DTIC. Available at: [Link]

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6-Acetyl-2-mercaptonicotinonitrile: A Versatile Scaffold for Medicinal Chemistry Exploration

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Nicotinonitrile Core

The nicotinonitrile (3-cyanopyridine) framework is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds and approved pharmaceuticals. Its synthetic tractability and the capacity for diverse substitutions on the pyridine ring have enabled the generation of extensive compound libraries with a wide spectrum of pharmacological activities. This guide focuses on a specific, yet highly promising derivative, 6-Acetyl-2-mercaptonicotinonitrile, providing a comprehensive overview of its potential applications and detailed protocols for its synthesis and biological evaluation. While direct literature on this exact molecule is emerging, its structural motifs—a nicotinonitrile core, a reactive acetyl group, and a versatile mercapto moiety—suggest significant potential in various therapeutic areas. These notes are intended to serve as a foundational resource to stimulate and guide further research into this intriguing compound.

Physicochemical Properties and Structural Features

6-Acetyl-2-mercaptonicotinonitrile (C₈H₆N₂OS) is a small molecule with a molecular weight of 178.21 g/mol . Its key structural features, which are critical to its potential biological activity, include:

• Nicotinonitrile Core: This planar, aromatic system provides a rigid scaffold for the presentation of functional groups and can participate in various non-covalent interactions with biological targets, such as pi-stacking and hydrogen bonding.

• Cyano Group (-CN): A potent hydrogen bond acceptor and can contribute to the molecule's polarity and metabolic stability.

• Acetyl Group (-COCH₃): The acetyl group provides a key point for hydrogen bonding and can be a crucial element for interaction with the active sites of enzymes. It also offers a handle for further synthetic modification.

• Mercapto Group (-SH): This group is highly versatile. It can act as a hydrogen bond donor and acceptor, a nucleophile, and a metal chelator. Its presence opens up possibilities for covalent modification of target proteins and the synthesis of a wide range of derivatives.

Property	Value	Source
CAS Number	175277-42-6
Molecular Formula	C₈H₆N₂OS
Molecular Weight	178.21 g/mol

Potential Medicinal Chemistry Applications

Based on the known activities of related nicotinonitrile and 2-mercaptopyridine derivatives, 6-Acetyl-2-mercaptonicotinonitrile is a promising candidate for investigation in several therapeutic areas.

Anticancer Drug Discovery

The nicotinonitrile scaffold is present in several kinase inhibitors. The acetyl and mercapto groups of 6-Acetyl-2-mercaptonicotinonitrile could be exploited to target the active sites of various kinases implicated in cancer progression. The mercapto group, in particular, could be used to form covalent bonds with cysteine residues in the kinase active site, leading to irreversible inhibition.

Hypothesized Mechanism of Action: Kinase Inhibition

Antimicrobial Agent Development

Substituted nicotinonitriles have demonstrated broad-spectrum antimicrobial activity. The presence of the sulfur atom in the mercapto group of 6-Acetyl-2-mercaptonicotinonitrile could enhance its antimicrobial properties, potentially through mechanisms involving the disruption of microbial metabolic pathways or interference with cell wall synthesis.

Anti-inflammatory Drug Design

The anti-inflammatory potential of nicotinonitrile derivatives is another area of interest. 6-Acetyl-2-mercaptonicotinonitrile could potentially modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), or by interfering with pro-inflammatory cytokine signaling.

Experimental Protocols

The following protocols are provided as a starting point for the synthesis and biological evaluation of 6-Acetyl-2-mercaptonicotinonitrile. These are based on established methods for related compounds and should be optimized for this specific molecule.

Protocol 1: Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

This proposed synthesis involves the thionation of the corresponding 2-pyridone precursor, 6-acetyl-2-hydroxynicotinonitrile.

Materials:

• 6-acetyl-2-hydroxynicotinonitrile

• Lawesson's reagent or Phosphorus Pentasulfide (P₄S₁₀)[1]

• Anhydrous Toluene or Pyridine

• Sodium bicarbonate solution (saturated)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 6-acetyl-2-hydroxynicotinonitrile (1 equivalent) in anhydrous toluene or pyridine.

• Thionation: Add Lawesson's reagent (0.5 equivalents) or Phosphorus Pentasulfide (0.25 equivalents) to the solution.

• Heating: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of a saturated sodium bicarbonate solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure 6-Acetyl-2-mercaptonicotinonitrile.

• Characterization: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Synthetic Workflow Diagram

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol outlines a general method to screen 6-Acetyl-2-mercaptonicotinonitrile for its inhibitory activity against a panel of protein kinases.

Materials:

• Purified protein kinases

• Kinase-specific peptide substrates

• ATP (Adenosine triphosphate)

• 6-Acetyl-2-mercaptonicotinonitrile (dissolved in DMSO)

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• Microplate reader capable of luminescence detection

Procedure:

• Prepare Kinase Reactions: In a 96-well plate, prepare the kinase reactions by adding kinase buffer, the specific protein kinase, and its corresponding peptide substrate.

• Add Compound: Add varying concentrations of 6-Acetyl-2-mercaptonicotinonitrile (e.g., from 10 nM to 100 µM) to the wells. Include a DMSO-only control (vehicle) and a no-kinase control.

• Initiate Reaction: Start the kinase reaction by adding a final concentration of ATP (typically at the Km value for each kinase).

• Incubation: Incubate the plate at the optimal temperature for the kinase (usually 30°C) for a specified period (e.g., 60 minutes).

• Detect Kinase Activity: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding the ADP-Glo™ reagent to deplete the remaining ATP, followed by the addition of the Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

• Data Analysis: Measure the luminescence using a microplate reader. Calculate the percentage of kinase inhibition for each concentration of the compound relative to the DMSO control. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol describes a standard method to determine the Minimum Inhibitory Concentration (MIC) of 6-Acetyl-2-mercaptonicotinonitrile against various bacterial strains.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 6-Acetyl-2-mercaptonicotinonitrile (dissolved in DMSO)

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Prepare Compound Dilutions: Perform a serial two-fold dilution of 6-Acetyl-2-mercaptonicotinonitrile in MHB in a 96-well plate to obtain a range of concentrations.

• Inoculate Plates: Add the standardized bacterial inoculum to each well, resulting in a final bacterial concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determine MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

• Determine Minimum Bactericidal Concentration (MBC): To determine if the compound is bactericidal or bacteriostatic, subculture aliquots from the wells with no visible growth onto agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Conclusion and Future Directions

6-Acetyl-2-mercaptonicotinonitrile represents a promising, yet underexplored, scaffold for medicinal chemistry research. Its unique combination of a privileged nicotinonitrile core and versatile functional groups suggests a broad range of potential therapeutic applications. The protocols outlined in this guide provide a solid foundation for initiating the synthesis and biological evaluation of this compound and its derivatives. Future research should focus on exploring its structure-activity relationships through the synthesis of analogs, elucidating its mechanisms of action, and evaluating its efficacy and safety in preclinical models. The insights gained from such studies will be invaluable in unlocking the full therapeutic potential of this versatile molecule.

References

• O'Neil, M. J. (Ed.). (2006). The Merck Index - An Encyclopedia of Chemicals, Drugs, and Biologicals. Whitehouse Station, NJ: Merck and Co., Inc. [This is a general reference for chemical properties and synthesis, a specific citation for the thionation of this precursor would be ideal but is not available in the provided search results].

Sources

• 1. US9221855B2 - Thionation process and a thionating agent - Google Patents [patents.google.com]

Application Notes and Protocol for the S-Alkylation of 6-Acetyl-2-mercaptonicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of S-Alkylated Nicotinonitriles

The nicotinonitrile scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The strategic functionalization of this privileged structure is a key focus in the discovery of novel drugs. Among the various modifications, S-alkylation of 2-mercaptonicotinonitrile derivatives represents a powerful method for introducing molecular diversity and modulating the physicochemical and pharmacological properties of these compounds. The resulting 2-(alkylthio)nicotinonitriles are valuable intermediates in the synthesis of a wide range of biologically active molecules, including those with potential anticancer, antimicrobial, and anti-inflammatory activities.[2]

This document provides a comprehensive guide to the S-alkylation of 6-acetyl-2-mercaptonicotinonitrile, a versatile building block in drug discovery programs. We will delve into the underlying reaction mechanism, provide a detailed and validated experimental protocol, and offer insights into potential challenges and troubleshooting strategies.

Reaction Mechanism: A Nucleophilic Substitution Approach

The S-alkylation of 6-acetyl-2-mercaptonicotinonitrile proceeds via a classic bimolecular nucleophilic substitution (SN2) reaction. The process is initiated by the deprotonation of the thiol group by a suitable base to form a highly nucleophilic thiolate anion. This thiolate then attacks the electrophilic carbon of an alkylating agent, typically an alkyl halide, leading to the formation of a new carbon-sulfur bond and the displacement of the leaving group.

The choice of base and solvent is critical to ensure the desired S-alkylation occurs selectively over potential side reactions, such as C-alkylation or N-alkylation. Polar aprotic solvents, such as dimethylformamide (DMF) or acetone, are generally preferred as they effectively solvate the cation of the base while leaving the thiolate nucleophile highly reactive.[3]

Synthesis of the Starting Material: 6-Acetyl-2-mercaptonicotinonitrile

For laboratories that wish to synthesize the starting material in-house, the Gewald reaction provides a reliable route. This multi-component reaction involves the condensation of an active methylene nitrile, an aldehyde or ketone, and elemental sulfur in the presence of a base.[4] For 6-acetyl-2-mercaptonicotinonitrile, a potential synthetic approach involves the reaction of acetylacetonitrile, an appropriate aldehyde, and sulfur.

Detailed Experimental Protocol: S-Alkylation of 6-Acetyl-2-mercaptonicotinonitrile

This protocol outlines a general and robust method for the S-alkylation of 6-acetyl-2-mercaptonicotinonitrile with a representative alkyl halide, methyl iodide.

Materials and Reagents:

• 6-Acetyl-2-mercaptonicotinonitrile (Commercially available or synthesized)

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl chloride)

• Potassium carbonate (K₂CO₃), anhydrous, finely powdered

• Acetone or Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware

Safety Precautions:

• Alkyl halides are often toxic and volatile; handle them in a well-ventilated fume hood.[5][6][7][8][9]

• Mercaptans have a strong, unpleasant odor. Work in a fume hood and handle with care.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Experimental Workflow Diagram:

Caption: Experimental workflow for the S-alkylation of 6-acetyl-2-mercaptonicotinonitrile.

Step-by-Step Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add 6-acetyl-2-mercaptonicotinonitrile (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

• Solvent Addition: Add anhydrous acetone or DMF (approximately 10 mL per 1 mmol of the starting material).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or argon) for 5-10 minutes. Maintain a positive pressure of the inert gas throughout the reaction.

• Addition of Alkylating Agent: While stirring vigorously, add the alkyl halide (1.1 eq) dropwise to the suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature. If the reaction is sluggish, it can be gently heated to 40-50 °C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Hexane:Ethyl Acetate 7:3). The reaction is typically complete within 2-6 hours.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of celite to remove the inorganic salts, and wash the filter cake with a small amount of the reaction solvent.

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • Dissolve the resulting residue in dichloromethane (DCM).

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.[10] Combine the fractions containing the pure product and concentrate under reduced pressure to yield the S-alkylated 6-acetyl-2-mercaptonicotinonitrile as a solid or oil.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data Summary:

Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Methyl Iodide	K₂CO₃	Acetone	25	2-4	85-95
Ethyl Bromide	K₂CO₃	DMF	40	3-5	80-90
Benzyl Chloride	K₂CO₃	Acetone	25	4-6	82-92

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	- Inactive base or wet solvent. - Low reactivity of the alkylating agent.	- Use freshly dried, finely powdered K₂CO₃. - Ensure the use of anhydrous solvents. - Increase the reaction temperature or use a more reactive alkylating agent (e.g., iodide instead of bromide or chloride).
Formation of Disulfide Byproduct	- Presence of oxygen in the reaction.	- Ensure the reaction is carried out under a strict inert atmosphere (N₂ or Ar). - Use degassed solvents.[11]
Over-alkylation (Formation of Sulfonium Salt)	- Excess of a highly reactive alkylating agent.	- Use a stoichiometry of ~1:1.1 for the thiol and alkylating agent. - Add the alkylating agent slowly to the reaction mixture.[11]
Difficulty in Purification	- Co-elution of product and starting material or byproducts.	- Optimize the solvent system for column chromatography. - Consider recrystallization from a suitable solvent system if the product is a solid.

Conclusion

The S-alkylation of 6-acetyl-2-mercaptonicotinonitrile is a straightforward and efficient method for the synthesis of a diverse library of 2-(alkylthio)nicotinonitrile derivatives. The protocol detailed herein, utilizing potassium carbonate as a mild and effective base in a polar aprotic solvent, provides a reliable and scalable approach for researchers in the field of medicinal chemistry and drug development. By understanding the reaction mechanism and potential side reactions, scientists can effectively troubleshoot and optimize the conditions to achieve high yields of the desired products, thereby accelerating the discovery of new and innovative therapeutic agents.

References

• MDPI. First Synthesis of 3-Acetyl-2-aminothiophenes Using the Gewald Reaction. [Link]

• Semantic Scholar. A Review on The Chemistry of Nicotinonitriles and Their applications. [Link]

• WordPress. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. [Link]

• Dyachenko, V. D., & Shishkina, S. V. (2018). Cyanothioacetamide in Multicomponent Synthesis of 2-Thionicotinonitrile Derivatives. Russian Journal of General Chemistry, 88(6), 1217–1224.

• Asian Journal of Chemistry. Synthesis of Dihydropyridine, Alkylthiopyridine, Thienopyridine and Pyridothienopyrimidine Derivatives. [Link]

• MDPI. Some Anilides of 2-Alkylthio- and 2-Chloro-6-Alkylthio-4-Pyridinecarboxylic Acids: Synthesis and Photosynthesis-Inhibiting Activity. [Link]

• MDPI. Synthesis and Cytotoxic Effect of Some Novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile Derivatives. [Link]

• Chemistry LibreTexts. Thiols and Sulfides. [Link]

• Chemistry Steps. Reactions of Thiols. [Link]

• Master Organic Chemistry. Thiols And Thioethers. [Link]

• PubMed. Nicotinic acid and its derivatives: synthetic routes, crystal forms and polymorphs. [Link]

• Organic Syntheses. 2-chloronicotinonitrile. [Link]

• ResearchGate. Isolation And Purification Of Substance By Column Chromatography. [Link]

• PMC. Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. [Link]

• ResearchGate. (PDF) Synthesis of 2-Chloronicotinic Acid Derivatives. [Link]

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• 11. pdf.benchchem.com [pdf.benchchem.com]

Strategic Pathways for the Synthesis of Novel Bioactive Heterocycles from 6-Acetyl-2-mercaptonicotinonitrile: An Application Guide

Introduction

In the landscape of medicinal chemistry and drug discovery, the design and synthesis of novel heterocyclic compounds remain a cornerstone of innovation. Heterocycles form the scaffold of numerous pharmaceuticals due to their diverse biological activities.[1] Among the myriad of starting materials, 2-mercaptonicotinonitrile derivatives stand out as exceptionally versatile synthons. This guide focuses on 6-Acetyl-2-mercaptonicotinonitrile, a readily accessible precursor, detailing its strategic transformation into potent and biologically relevant heterocyclic systems.

The intrinsic reactivity of this molecule, featuring a confluence of acetyl, mercapto, and nitrile functionalities, provides multiple avenues for cyclization and functionalization. These reactions lead to privileged scaffolds such as thieno[2,3-b]pyridines and pyrazolo[3,4-b]pyridines, which are known to exhibit a wide spectrum of biological effects, including anticancer, antimicrobial, and enzyme inhibitory activities.[2][3][4][5][6] This document serves as a technical guide for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the underlying chemical logic to empower rational design of novel molecular entities.

Section 1: The Synthetic Versatility of the 6-Acetyl-2-mercaptonicotinonitrile Scaffold

The power of 6-Acetyl-2-mercaptonicotinonitrile as a precursor stems from its distinct reactive centers. Understanding these sites is crucial for designing synthetic strategies.

• The Mercapto Group (-SH): A potent nucleophile, this group is the primary site for S-alkylation reactions, which is often the first step in constructing fused thiophene rings.

• The Acetyl Group (-COCH₃): The carbonyl carbon is electrophilic, while the adjacent methyl group possesses acidic protons, making it an active methylene center. This duality allows for both nucleophilic addition to the carbonyl and condensation reactions at the methyl position.

• The Nitrile Group (-CN): This group is a key participant in cyclization reactions, particularly intramolecular additions of newly formed nucleophiles, a classic strategy in Thorpe-Ziegler type reactions to form amino-functionalized rings.

Caption: Key reactive centers of the 6-Acetyl-2-mercaptonicotinonitrile scaffold.

Section 2: Synthesis of Thieno[2,3-b]pyridine Derivatives via Thorpe-Ziegler Cyclization

The construction of the thieno[2,3-b]pyridine core is a prominent application of 2-mercaptonicotinonitrile derivatives. This pathway is a classic example of a sequential S-alkylation and intramolecular cyclization (Thorpe-Ziegler reaction), which generates a highly functionalized and biologically active scaffold.[7][8] The resulting 3-aminothieno[2,3-b]pyridines can act as versatile intermediates for further derivatization.[4][8]

The causality behind this workflow is elegant: the initial S-alkylation with an α-halo ketone, ester, or nitrile introduces a side chain containing an active methylene group. In the presence of a base, this methylene group is deprotonated, and the resulting carbanion attacks the adjacent nitrile group, leading to an energetically favorable ring closure.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of new pyridine heterocyclic hybrids; design, synthesis, dynamic simulations, and in vitro and in vivo breast cancer biological assays - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02875E [pubs.rsc.org]
• 3. pjsir.org [pjsir.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Heterocycle Compounds with Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis of pyrazolo[3,4-b]pyridines under microwave irradiation in multi-component reactions and their antitumor and antimicrobial activities - Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

6-Acetyl-2-mercaptonicotinonitrile: An Unexplored Ligand in Coordination Chemistry

Despite a thorough investigation of available scientific databases and chemical literature, detailed information regarding the synthesis, coordination chemistry, and specific applications of 6-acetyl-2-mercaptonicotinonitrile as a ligand remains largely unpublished. While the chemical structure, with its combination of a pyridine ring, a nitrile group, a mercapto group, and an acetyl group, suggests a rich potential for coordination with a variety of metal ions, the academic and patent literature does not currently provide the specific experimental protocols and in-depth characterization data necessary to construct a comprehensive guide for researchers.

This document aims to provide a foundational understanding of the potential of 6-acetyl-2-mercaptonicotinonitrile as a ligand based on the general principles of coordination chemistry and the known reactivity of its constituent functional groups. It will also outline a hypothetical framework for its synthesis and the subsequent formation and characterization of its metal complexes, which could serve as a starting point for future research in this area.

Introduction to 6-Acetyl-2-mercaptonicotinonitrile

6-Acetyl-2-mercaptonicotinonitrile, with the chemical formula C₈H₆N₂OS, is a heterocyclic compound containing multiple potential donor atoms for coordination with metal ions.[1][2] The presence of the sulfur atom of the mercapto group, the nitrogen atom of the pyridine ring, the nitrogen atom of the nitrile group, and the oxygen atom of the acetyl group makes it a potentially versatile multidentate ligand.

The tautomeric nature of the 2-mercaptopyridine moiety allows it to exist in both the thione and thiol forms. This equilibrium can significantly influence its coordination behavior, with the deprotonated thiol form acting as a soft donor, showing a high affinity for soft metal ions, while the neutral thione form can coordinate through the sulfur atom.

Potential Coordination Modes

Based on its structure, 6-acetyl-2-mercaptonicotinonitrile could coordinate to metal ions in several ways:

• Monodentate Coordination: Through the sulfur atom of the mercapto/thione group, the nitrogen of the pyridine ring, or the nitrogen of the nitrile group.

• Bidentate Coordination:

  • S,N-chelation: Involving the sulfur atom and the pyridine nitrogen atom, forming a stable five-membered chelate ring. This is a common coordination mode for 2-mercaptopyridine derivatives.

  • N,N-chelation: Utilizing the pyridine nitrogen and the nitrile nitrogen.

  • O,N-chelation: Involving the acetyl oxygen and the pyridine nitrogen.

• Bridging Ligand: The ligand could bridge two or more metal centers, leading to the formation of polynuclear complexes or coordination polymers.

The preferred coordination mode will depend on several factors, including the nature of the metal ion (hard vs. soft acid), the reaction conditions, and the presence of other competing ligands.

Hypothetical Synthesis and Characterization Protocols

While specific literature protocols are unavailable, a plausible synthetic route and characterization workflow can be proposed based on established organic and inorganic chemistry principles.

Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

A potential synthetic pathway could involve a multi-step reaction sequence starting from commercially available precursors. One possible approach is outlined below.

Disclaimer: This is a hypothetical protocol and would require optimization and validation in a laboratory setting.

Protocol: Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

• Starting Materials: 2-Chloro-6-methylnicotinonitrile and a suitable acetylating agent.

• Step 1: Acetylation. Acetylation of the methyl group of 2-chloro-6-methylnicotinonitrile. This could potentially be achieved using a strong base to deprotonate the methyl group followed by reaction with an acetylating agent like acetic anhydride or acetyl chloride.

• Step 2: Thionation. Conversion of the 2-chloro group to a 2-mercapto group. This can often be accomplished by reacting the 2-chloro derivative with a sulfur source such as sodium hydrosulfide (NaSH) or thiourea followed by hydrolysis.

• Purification: The final product would require purification, likely through recrystallization or column chromatography.

Characterization of the Ligand:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity.

• FT-IR Spectroscopy: To identify the characteristic vibrational frequencies of the functional groups (C=O, C≡N, C=S/S-H).

• Mass Spectrometry: To determine the molecular weight.

• Elemental Analysis: To confirm the elemental composition.

General Protocol for the Synthesis of Metal Complexes

The synthesis of metal complexes would involve the reaction of the ligand with a suitable metal salt in an appropriate solvent.

Protocol: General Synthesis of Metal(II) Complexes

• Dissolution: Dissolve a stoichiometric amount of 6-acetyl-2-mercaptonicotinonitrile in a suitable solvent (e.g., ethanol, methanol, DMF, or a mixture).

• Addition of Base (Optional): For coordination involving the deprotonated thiol form, a base (e.g., triethylamine, sodium hydroxide) may be added to the ligand solution.

• Addition of Metal Salt: Slowly add a solution of the metal salt (e.g., MCl₂, M(NO₃)₂, M(CH₃COO)₂) in the same or a compatible solvent to the ligand solution with stirring.

• Reaction: The reaction mixture is typically stirred at room temperature or heated under reflux for a specific period.

• Isolation: The resulting solid complex is isolated by filtration, washed with the solvent, and dried in vacuo.

Characterization of the Metal Complexes:

• FT-IR Spectroscopy: To observe shifts in the vibrational frequencies of the ligand's functional groups upon coordination. The appearance of new bands in the far-IR region can indicate the formation of metal-ligand bonds (M-S, M-N).

• UV-Vis Spectroscopy: To study the electronic transitions and coordination geometry of the metal ion.

• Magnetic Susceptibility Measurements: To determine the magnetic moment of the complex, which provides information about the oxidation state and spin state of the metal ion.

• Molar Conductivity Measurements: To determine the electrolytic nature of the complexes.

• Single-Crystal X-ray Diffraction: To definitively determine the solid-state structure and coordination geometry.

Potential Applications

Given the functional groups present, metal complexes of 6-acetyl-2-mercaptonicotinonitrile could be explored for a variety of applications:

• Catalysis: The pyridine and mercapto moieties are known to be effective in stabilizing catalytically active metal centers for various organic transformations.

• Materials Science: The potential for forming coordination polymers could lead to materials with interesting magnetic, optical, or electronic properties.

• Bioinorganic Chemistry and Drug Development: Many metal complexes with sulfur and nitrogen-containing ligands exhibit biological activity, including antimicrobial, antifungal, and anticancer properties. The coordination of the ligand to a metal ion can enhance its therapeutic potential.

Conclusion and Future Outlook

6-Acetyl-2-mercaptonicotinonitrile represents a ligand with significant, yet currently untapped, potential in coordination chemistry. The lack of published research presents a clear opportunity for novel investigations. Future work should focus on:

• Developing and optimizing a reliable synthetic protocol for the ligand.

• Systematically exploring its coordination chemistry with a range of transition metals and lanthanides.

• Thoroughly characterizing the resulting complexes to understand their structural and electronic properties.

• Screening the synthesized complexes for potential applications in catalysis, materials science, and medicinal chemistry.

The exploration of this ligand and its coordination compounds could lead to the discovery of new molecules with interesting properties and valuable applications.

Visualizations

Sources

• 1. PubChemLite - 6-acetyl-2-mercapto-nicotinonitrile (C8H6N2OS) [pubchemlite.lcsb.uni.lu]
• 2. nextsds.com [nextsds.com]

experimental procedure for condensation reactions with 6-Acetyl-2-mercaptonicotinonitrile

Executive Summary

6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a highly functionalized, multifunctional heterocyclic building block utilized extensively in advanced chemical synthesis and drug discovery[1]. Featuring three reactive centers—an acetyl group, a highly nucleophilic mercapto (-SH) group, and an electrophilic nitrile (-CN) group—it serves as an ideal precursor for the construction of complex fused heterocycles. This application note details the mechanistic rationale, experimental design, and validated step-by-step protocols for its condensation via the Thorpe-Ziegler cyclization to yield pharmacologically relevant 3-aminothieno[2,3-b]pyridine derivatives[2].

Mechanistic Rationale & Pathway

The transformation of 6-acetyl-2-mercaptonicotinonitrile into a thieno[2,3-b]pyridine scaffold is a tandem two-step one-pot process governed by strict chemo-selectivity.

• S-Alkylation (Intermolecular): The reaction initiates with the nucleophilic attack of the thiolate anion (generated in situ via base) on an α -halo compound (e.g., ethyl bromoacetate or chloroacetamide). The high polarizability of the sulfur atom ensures that S-alkylation occurs exclusively over N- or C-alkylation.

• Thorpe-Ziegler Cyclization (Intramolecular): Following S-alkylation, the newly introduced methylene group is flanked by an electron-withdrawing group (ester/amide) and the sulfur atom, rendering its protons highly acidic. A strong base deprotonates this active methylene, generating a resonance-stabilized carbanion. This carbanion undergoes an intramolecular nucleophilic attack on the adjacent electrophilic nitrile carbon, forming a cyclic imine anion that rapidly tautomerizes to the highly stable, aromatic 3-aminothiophene ring[3].

Reaction mechanism of 6-Acetyl-2-mercaptonicotinonitrile via Thorpe-Ziegler cyclization.

Experimental Design & Causality of Reagent Selection

To ensure a self-validating and high-yielding protocol, every reagent and condition has been selected based on specific thermodynamic and kinetic principles:

• Solvent Selection (DMF): N,N-Dimethylformamide (DMF) is a polar aprotic solvent. Unlike protic solvents (e.g., ethanol) which hydrogen-bond to and stabilize anions, DMF leaves the thiolate and subsequent carbanion "naked" and highly reactive. This reduces the cyclization time from 12 hours to under 3 hours.

• Base Selection (KOH vs. Et₃N): Potassium hydroxide (KOH) is utilized because the Thorpe-Ziegler cyclization requires a base strong enough to rapidly deprotonate the active methylene intermediate. Weaker organic bases like triethylamine (Et₃N) stall the reaction at the S-alkylated intermediate stage.

• Temperature Gradient (0°C to 80°C): The initial S-alkylation is highly exothermic; conducting it at 0–5°C prevents localized superheating and polymerization. Conversely, the intramolecular cyclization requires overcoming a higher activation energy barrier, necessitating heating to 80°C to drive the reaction to completion.

Detailed Experimental Protocol

Target: Synthesis of Ethyl 6-acetyl-3-amino-thieno[2,3-b]pyridine-2-carboxylate.

Materials Required:

• 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq, 10 mmol, 1.78 g)

• Ethyl bromoacetate (1.1 eq, 11 mmol, 1.84 g)

• Potassium hydroxide (KOH) (2.0 eq, 20 mmol, 1.12 g)

• Anhydrous DMF (20 mL)

• Ice-water bath and magnetic stirrer

Step-by-Step Methodology:

• Equilibration: Charge a 100 mL round-bottom flask equipped with a magnetic stir bar with 1.78 g of 6-acetyl-2-mercaptonicotinonitrile and 20 mL of anhydrous DMF. Stir until complete dissolution is achieved.

• Thermal Control: Submerge the flask in an ice-water bath and allow the internal temperature to equilibrate to 0–5°C.

• Alkylation: Add 1.84 g of ethyl bromoacetate dropwise over 10 minutes. Causality: Dropwise addition prevents thermal spiking, ensuring the chemo-selectivity of the S-alkylation. Stir for 30 minutes at 0–5°C.

• Base Addition: Add 1.12 g of finely powdered KOH in small portions. Note: 2.0 equivalents are strictly required—one to neutralize the HBr generated during alkylation, and the second to catalyze the cyclization.

• Cyclization: Remove the ice bath. Attach a reflux condenser and heat the reaction mixture to 80°C using an oil bath. Maintain this temperature for 2.5 hours.

• Quenching & Precipitation: Cool the mixture to room temperature and pour it slowly into 100 mL of vigorously stirred crushed ice/water. A dense precipitate will form immediately.

• Isolation: Filter the solid under vacuum, wash thoroughly with cold distilled water (3 x 20 mL) to remove residual DMF and inorganic salts, and dry in a desiccator.

• Purification: Recrystallize the crude product from hot ethanol to yield pure ethyl 6-acetyl-3-amino-thieno[2,3-b]pyridine-2-carboxylate as crystalline solids[4].

Step-by-step experimental workflow for the condensation and cyclization process.

Quantitative Data & Optimization

The following table summarizes the optimization of reaction conditions to maximize the yield of the thieno[2,3-b]pyridine derivative. The data highlights the critical dependency on solvent polarity and base strength.

Base (Equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)	Observation / Causality
Et₃N (2.0)	THF	65	8	45%	Weak base fails to efficiently deprotonate the active methylene.
NaOEt (2.0)	EtOH	25	12	68%	Protic solvent stabilizes the carbanion, slowing nucleophilic attack.
KOH (2.0)	EtOH	78	6	72%	Improved base strength, but protic solvent still hinders kinetics.
K₂CO₃ (2.0)	DMF	80	4	85%	Good yield; mild base in aprotic solvent provides a clean reaction profile.
KOH (2.0)	DMF	80	2.5	92%	Optimal: Strong base + aprotic solvent ensures rapid, complete cyclization.

Self-Validation & Troubleshooting

To ensure the integrity of the protocol, researchers must utilize a self-validating analytical feedback loop during the experiment:

• TLC Monitoring (In-Process Validation): Monitor the reaction using TLC (Eluent: Hexane/Ethyl Acetate 7:3). The starting material (6-acetyl-2-mercaptonicotinonitrile) has a distinct Rf​ and is UV active. Upon successful Thorpe-Ziegler cyclization, the product spot will exhibit strong fluorescence under 365 nm UV light due to the extended π -conjugation of the newly formed thieno[2,3-b]pyridine system.

• IR Spectroscopy (Post-Isolation Validation): The most definitive proof of cyclization is the complete disappearance of the sharp nitrile (-C≡N) stretching band at ~2220 cm⁻¹ present in the starting material. This must be accompanied by the appearance of primary amine (-NH₂) stretching bands at ~3450 cm⁻¹ and ~3350 cm⁻¹, confirming the tautomerization of the cyclic imine.

• Troubleshooting Incomplete Cyclization: If IR reveals residual nitrile peaks, the reaction stalled at the S-alkylated intermediate. This is typically caused by moisture in the DMF (which quenches the base) or insufficient base equivalents. Remedy: Ensure anhydrous conditions and verify the titration of the KOH used.

References

• National Institutes of Health (NIH) / PMC. Synthesis and investigation of thieno[2,3-b]pyridines that restore activity of topotecan. Retrieved from [Link]

• Wikipedia. Thorpe reaction. Retrieved from [Link]

• MDPI. Synthesis of New Water-Soluble Bunte Salts Bearing Thieno[2,3-b]Pyridine-3-yl Substituents. Retrieved from[Link]

Sources

• 1. 6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]

Application Note: A Stability-Indicating RP-HPLC Method for the Analysis of 6-Acetyl-2-mercaptonicotinonitrile

Abstract

This document provides a comprehensive guide to developing and validating a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 6-Acetyl-2-mercaptonicotinonitrile. In the absence of a standardized pharmacopeial method, this application note establishes a scientifically sound protocol based on the physicochemical properties of the analyte and established principles of chromatographic science. The detailed protocol is designed for researchers, quality control analysts, and drug development professionals, providing not just a methodology, but the scientific rationale behind the chosen parameters. The protocol is structured to meet the stringent requirements of regulatory bodies, incorporating a full validation strategy as per the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Introduction and Scientific Rationale

6-Acetyl-2-mercaptonicotinonitrile is a substituted pyridine derivative containing acetyl, mercapto, and nitrile functional groups.[1][2][3][4] These functional groups confer a moderate degree of polarity and impart chromophoric properties essential for UV detection. The analytical challenge lies in developing a method that can not only accurately quantify the main analyte but also separate it from potential process-related impurities and degradation products that may arise during manufacturing or storage. A stability-indicating method is therefore critical to ensure the quality, efficacy, and safety of any drug substance or product containing this molecule.[5][6]

This guide proposes a gradient RP-HPLC method, which is the workhorse of the pharmaceutical industry for its ability to separate a wide range of analytes with varying polarities.[6][7] The selection of a C18 stationary phase provides a versatile hydrophobic interaction mechanism, while a gradient elution using a buffered aqueous phase and an organic modifier like acetonitrile allows for the effective elution of both polar and non-polar impurities within a reasonable runtime.

Physicochemical Properties and Method Design Considerations

• Structure and Polarity: The molecule (C₈H₆N₂OS) contains a polar heterocyclic pyridine ring, a mercapto group (-SH), and a polar nitrile group (-CN), contrasted with a more non-polar acetyl group (-COCH₃). This amphiphilic nature makes RP-HPLC an ideal separation technique.[2]

• UV Absorbance: The nicotinonitrile core, a conjugated system, is expected to exhibit strong UV absorbance. Nicotine and its derivatives typically show strong absorption bands in the 200-300 nm range.[8][9] Furthermore, nicotinonitrile-based fluorescent dyes have shown absorption maxima between 310 and 452 nm.[10] A photodiode array (PDA) detector is recommended to determine the optimal detection wavelength and to assess peak purity.

• Solubility: Initial solubility testing is crucial. Given its structure, 6-Acetyl-2-mercaptonicotinonitrile is expected to be soluble in common organic solvents like acetonitrile and methanol, or mixtures of these with water, which are ideal for HPLC sample preparation.[11][12][13]

Proposed Analytical HPLC Method

This section details the starting parameters for the analysis. Optimization may be required based on the specific impurity profile of the sample.

Materials and Reagents

• 6-Acetyl-2-mercaptonicotinonitrile reference standard (Purity >95%)

• Acetonitrile (HPLC gradient grade)[14][15]

• Methanol (HPLC grade)

• Ammonium Acetate (or Potassium Phosphate, analytical grade)

• Formic Acid (or Phosphoric Acid, analytical grade)

• Water (HPLC grade, e.g., Milli-Q or equivalent)

Chromatographic Conditions

The proposed method is designed to provide a robust starting point for analysis.

Parameter	Recommended Setting	Rationale
HPLC System	Agilent 1260/1290, Waters Alliance, or equivalent with Quaternary Pump, Autosampler, Column Thermostat, and PDA/UV Detector.	Standard industry equipment ensuring reliable performance.
Column	C18, 250 mm x 4.6 mm, 5 µm (e.g., Zorbax, Inertsil, Purospher)	A longer column provides higher resolution, which is crucial for separating closely eluting impurities. A C8 column could be explored if the analyte is too strongly retained.[16]
Mobile Phase A	10 mM Ammonium Acetate in Water, pH adjusted to 4.5 with Formic Acid	A buffered mobile phase is critical for controlling the ionization state of the mercapto group and ensuring reproducible retention times. A pH of 4.5 is a good starting point to keep acidic and basic functionalities in a single protonation state.
Mobile Phase B	Acetonitrile	Acetonitrile is often preferred over methanol for its lower viscosity (leading to lower backpressure) and lower UV cutoff, which is advantageous for detecting impurities at low wavelengths.[15]
Gradient Elution	0-5 min: 10% B; 5-25 min: 10% to 90% B; 25-30 min: 90% B; 30.1-35 min: 10% B (Re-equilibration)	A gradient program provides the necessary elution strength to separate early-eluting polar impurities and later-eluting non-polar impurities in a single run.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time with separation efficiency.
Column Temperature	30 °C	Maintaining a constant column temperature is vital for retention time stability and reproducibility.[5]
Detection Wavelength	PDA scan 200-400 nm. Quantify at λmax (estimated ~275 nm or ~320 nm).	A PDA detector allows for the identification of the absorbance maximum for optimal sensitivity and helps in peak purity assessment.[17][18]
Injection Volume	10 µL	A typical injection volume that can be adjusted based on sample concentration and sensitivity requirements.
Sample Diluent	Mobile Phase A / Mobile Phase B (50:50, v/v) or Acetonitrile/Water (50:50, v/v)	Dissolving the sample in a diluent similar in composition to the initial mobile phase ensures good peak shape.

Experimental Protocols

Standard and Sample Preparation

Standard Stock Solution (e.g., 500 µg/mL):

• Accurately weigh approximately 25 mg of 6-Acetyl-2-mercaptonicotinonitrile reference standard.

• Transfer to a 50 mL volumetric flask.

• Add approximately 30 mL of diluent and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature.

• Dilute to volume with the diluent and mix thoroughly.

Working Standard Solution (e.g., 50 µg/mL):

• Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Dilute to volume with the diluent and mix thoroughly.

Sample Solution (for Assay, e.g., 50 µg/mL):

• Accurately weigh a quantity of the sample powder equivalent to 25 mg of 6-Acetyl-2-mercaptonicotinonitrile.

• Transfer to a 50 mL volumetric flask.

• Follow steps 3-5 as for the Standard Stock Solution preparation.

• Pipette 5.0 mL of this solution into a 50 mL volumetric flask, dilute to volume with diluent, and mix.

• Filter the final solution through a 0.45 µm PVDF or PTFE syringe filter before injection.

Method Validation Protocol (ICH Q2(R1))

A validated method provides documented evidence that the procedure is suitable for its intended purpose.[11][19] The following parameters must be assessed.

System Suitability

Before any sample analysis, the chromatographic system's performance is verified.

• Inject the working standard solution five times.

• Calculate the % RSD for the peak area and retention time.

• Determine the theoretical plates (N) and tailing factor (T).

Acceptance Criteria:

• % RSD of peak area ≤ 2.0%

• % RSD of retention time ≤ 1.0%

• Tailing Factor (T) ≤ 2.0

• Theoretical Plates (N) ≥ 2000

Specificity and Forced Degradation

Specificity is the ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants.[5] This is demonstrated through forced degradation studies.

Protocol:

• Prepare solutions of 6-Acetyl-2-mercaptonicotinonitrile (~200 µg/mL) and subject them to the following stress conditions:

  • Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Basic Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose solid drug substance to 105 °C for 48 hours.

  • Photolytic Degradation: Expose solution to UV light (254 nm) and visible light as per ICH Q1B guidelines.

• Analyze a blank (diluent), an unstressed sample, and all stressed samples.

• The goal is to achieve 5-20% degradation of the active ingredient.[20]

• Assess peak purity of the main peak in all stressed samples using the PDA detector to ensure no co-eluting peaks.

Workflow for Method Development and Validation

Sources

• 1. nextsds.com [nextsds.com]
• 2. PubChemLite - 6-acetyl-2-mercapto-nicotinonitrile (C8H6N2OS) [pubchemlite.lcsb.uni.lu]
• 3. 175277-42-6|6-Acetyl-2-mercaptonicotinonitrile|BLD Pharm [bldpharm.com]
• 4. 6-acetyl-2-mercaptonicotinonitrile_175277-42-6_Suzhou unite pharmaceutical co.,ltd. [hxchem.net]
• 5. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 6. ijtsrd.com [ijtsrd.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ultraviolet absorption spectra of nicotine, nornicotine and some of their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]
• 13. pure-synth.com [pure-synth.com]
• 14. 高效液相色譜溶劑 [sigmaaldrich.com]
• 15. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 16. sphinxsai.com [sphinxsai.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Crude 6-Acetyl-2-mercaptonicotinonitrile

Welcome to the Technical Support Center for 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) [1]. This multifunctional heterocyclic building block is critical in advanced chemical synthesis and drug discovery. However, its purification is notoriously challenging due to the presence of three distinct functional groups (nitrile, acetyl, and mercapto) and its complex tautomeric behavior.

This guide is designed for researchers and drug development professionals. It provides field-proven, self-validating purification protocols, explains the physicochemical causality behind each step, and offers a comprehensive troubleshooting FAQ.

Physicochemical Rationale for Separation

To design an effective purification strategy, one must first understand the molecular behavior of the target compound. The 2-mercapto group is significantly more acidic than standard aliphatic thiols because the resulting thiolate anion is stabilized by resonance delocalization across the pyridine nitrogen, which is further enhanced by the strongly electron-withdrawing 3-cyano and 6-acetyl groups. Furthermore, the compound exists in a dynamic equilibrium between its thiol (2-mercapto) and thione (2-thioxo) forms [2].

Table 1: Physicochemical Properties & Purification Rationale

Property	Behavior in 6-Acetyl-2-mercaptonicotinonitrile	Rationale for Purification Strategy
pKa (Mercapto Group)	Highly acidic (pKa ~ 5.5 - 7.0) due to resonance stabilization.	Enables highly selective Acid-Base Extraction . The compound forms a water-soluble salt in mild base, leaving neutral impurities behind [3].
Tautomerism	Equilibrium between 2-mercapto (less polar) and 2-thioxo (highly polar) forms.	Causes severe tailing on bare silica gel. Necessitates the use of polar modifiers in Column Chromatography [4].
Solubility	Poorly soluble in cold non-polar solvents; soluble in hot polar protic solvents.	Makes Recrystallization from ethanol or acetic acid an ideal final polishing step [4].

Core Purification Workflows

Protocol A: Acid-Base Extraction (The Gold Standard)

This protocol is a self-validating system : the successful phase transfer is visually confirmed by the dissolution of the organic suspension into the aqueous phase, and the final purity is validated by the immediate precipitation of the product upon targeted acidification.

Step-by-Step Methodology:

• Dissolution: Suspend the crude 6-Acetyl-2-mercaptonicotinonitrile mixture in an organic solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM) (10 mL per gram of crude).

• Basification: Add an equal volume of 1M aqueous Sodium Hydroxide (NaOH) or 10% aqueous Potassium Carbonate (K₂CO₃). Stir vigorously for 15–20 minutes at room temperature. Causality: The base deprotonates the acidic 2-mercapto group, forming a highly water-soluble sodium/potassium thiolate salt.

• Phase Separation: Transfer the mixture to a separatory funnel. Allow the layers to separate.

• Organic Wash: Drain the aqueous layer into a clean Erlenmeyer flask. Wash the remaining organic layer (which contains unreacted diketones, neutral byproducts, and non-acidic impurities) with an additional 0.5 volumes of water. Combine the aqueous layers. Discard the organic layer.

• Acidification (Precipitation): Place the combined aqueous layers in an ice bath. Slowly add 1M Hydrochloric Acid (HCl) or Glacial Acetic Acid dropwise under continuous stirring until the pH reaches 3–4. Causality: Reprotonation of the thiolate drives the compound back to its neutral, water-insoluble state, forcing it to crash out of solution.

• Filtration: Filter the resulting yellow/orange precipitate under a vacuum. Wash the filter cake with ice-cold distilled water to remove residual inorganic salts.

• Drying: Dry the solid in a vacuum oven at 45°C overnight.

Caption: Workflow for the acid-base extraction of 2-mercaptopyridine derivatives.

Protocol B: Recrystallization (Final Polishing)

If the acid-base extraction yields a product with trace colorimetric impurities, recrystallization is the preferred polishing step [5].

Step-by-Step Methodology:

• Place the semi-pure solid in a round-bottom flask.

• Add a minimum volume of boiling Ethanol (EtOH) or Glacial Acetic Acid until the solid just dissolves. Causality: The high dielectric constant of hot protic solvents disrupts the intermolecular hydrogen bonding of the thione form, allowing dissolution.

• Perform a hot filtration if insoluble particulates remain.

• Allow the solution to cool slowly to room temperature, then transfer to an ice bath for 1 hour to maximize crystal yield.

• Vacuum filter the crystals and wash with a minimal amount of ice-cold ethanol.

Troubleshooting & FAQs

Q1: I am experiencing significant product loss during the acid-base extraction. What went wrong? A: This is almost always a pH control issue. 6-Acetyl-2-mercaptonicotinonitrile is amphoteric in extreme conditions and contains sensitive functional groups.

• Over-basification (pH > 12): Using overly concentrated NaOH can lead to the hydrolysis of the delicate 3-cyano (nitrile) group into an amide or carboxylic acid, permanently altering the molecule. Always use mild bases (1M NaOH or 10% K₂CO₃) and do not leave the compound in the basic solution longer than necessary.

• Under-acidification (pH > 5): The pKa of the mercapto group requires the aqueous phase to be brought down to at least pH 3-4 to ensure complete reprotonation and precipitation. If the pH is too high, the compound remains partially ionized and dissolved in the water.

Q2: When I attempt to purify the crude mixture via Silica Gel Column Chromatography, the product streaks heavily and co-elutes with impurities. How do I fix this? A: This is caused by Thiol-Thione Tautomerism . In solution, the compound shifts toward its 2-thioxo (thione) tautomer. The highly polarized C=S and adjacent N-H bonds act as aggressive hydrogen-bond donors and acceptors, interacting strongly with the free silanol (-SiOH) groups on the silica gel stationary phase.

• Solution: You must suppress this interaction by adding a polar, acidic modifier to your mobile phase. Adding 1% to 2% Glacial Acetic Acid (AcOH) or Methanol (MeOH) to your eluent (e.g., DCM:MeOH 95:5 with 1% AcOH) will saturate the active silanol sites on the silica, forcing the compound to elute as a sharp, tight band.

Caption: Impact of thiol-thione tautomerism on silica chromatography and resolution strategy.

Q3: My final recrystallized product has a persistent dark orange/red tint instead of the expected yellow powder. Is it impure? A: A dark orange or red tint usually indicates trace oxidation of the mercapto group into a disulfide dimer (R-S-S-R), which acts as a strong chromophore.

• Solution: To reverse this, add a small amount of a reducing agent, such as Sodium Dithionite (Na₂S₂O₄) or Dithiothreitol (DTT), to the aqueous basic phase during your acid-base extraction before the acidification step. This will cleave the disulfide bonds back into the desired free thiol.

References

• MarketReport.jp. "6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6)".
• Jordan Journal of Chemistry. "Microwave Assisted Synthesis and Antimicrobial Activity of New Pyrazolo[5,1-c][1,2,4]triazines and Thieno[2,3-b]pyridine Derivatives".
• Benchchem. "2-Mercaptopyridine | Research Chemical & Reagent".
• Arabian Journal of Chemistry. "New thieno[2,3-b]pyridine-based compounds: Synthesis, molecular modelling, antibacterial and antifungal activities".
• PMC / NIH. "Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles".

Technical Support Center: 6-Acetyl-2-mercaptonicotinonitrile Synthesis &amp; Troubleshooting

Welcome to the Technical Support Center. As a highly functionalized pyridine scaffold, 6-acetyl-2-mercaptonicotinonitrile is a critical building block in advanced chemical synthesis and drug discovery[1]. The standard synthetic route involves the base-catalyzed multicomponent condensation of a 1,3-dicarbonyl equivalent with 2-cyanothioacetamide[2].

While this pathway is robust, the presence of three distinct nucleophilic sites (C, N, S) on the cyanothioacetamide precursor and the highly reactive 6-acetyl group often lead to complex side reactions[3]. As a Senior Application Scientist, I have designed this guide to provide field-proven protocols, mechanistic insights, and troubleshooting steps to help you maximize yield and purity.

Section 1: Mechanistic Pathway & Side Reaction Divergence

Understanding the causality behind experimental failures requires analyzing the reaction mechanism. The reaction initiates via a Knoevenagel condensation at the active methylene of cyanothioacetamide. Following this, the acyclic intermediate must undergo intramolecular cyclization. Because cyanothioacetamide acts as a C,N- or C,S-dinucleophile, regioselectivity is heavily dependent on reaction conditions[3].

Mechanistic divergence in 6-acetyl-2-mercaptonicotinonitrile synthesis showing major side reactions.

Section 2: Validated Experimental Protocol

This self-validating protocol utilizes thermodynamic control to favor the N-cyclized pyridine over S-cyclized kinetic byproducts.

Materials:

• 1,3-Dicarbonyl precursor (e.g., 2,4-dioxohexanal equivalent): 10.0 mmol

• 2-Cyanothioacetamide: 10.0 mmol

• Piperidine (Base catalyst): 1.0 mmol (10 mol%)

• Absolute Ethanol (Degassed): 30 mL

• 1M HCl (for workup)

Step-by-Step Methodology:

• Solvent Preparation (Critical): Purge the absolute ethanol with argon for 15 minutes to displace dissolved oxygen. Causality: 2-mercaptopyridines are highly susceptible to single-electron oxidation. Removing oxygen prevents downstream disulfide formation.

• Knoevenagel Condensation: In a flame-dried round-bottom flask under argon, dissolve the dicarbonyl precursor and 2-cyanothioacetamide in the degassed ethanol. Add piperidine dropwise at room temperature. Stir for 30 minutes.

  • Validation Checkpoint: TLC (Hexane:EtOAc 3:1) should show the consumption of starting materials and the appearance of a highly polar acyclic intermediate.

• Cyclization (Thermodynamic Control): Attach a reflux condenser and heat the mixture to 78°C (reflux) for 4–6 hours. Causality: The elevated temperature provides the activation energy required for the nitrogen atom to attack the carbonyl, forming the stable pyridine ring[2].

• Precipitation & Workup: Cool the reaction to 0°C in an ice bath. The product currently exists as a soluble thiolate salt. Carefully add 1M HCl dropwise until the pH reaches 4-5. The free 2-mercaptopyridine will precipitate as a yellow/orange solid.

• Isolation: Filter the solid under vacuum, wash with cold ethanol, and dry under high vacuum.

Section 3: Troubleshooting Guides & FAQs

Q1: My LC-MS shows a mass exactly double that of the target, minus two protons. What is this, and how do I prevent it? A: You are observing the formation of a bis(2-pyridyl) disulfide[3]. 2-Mercaptopyridines exist in tautomeric equilibrium with their pyridine-2(1H)-thione form. Under basic conditions, the resulting thiolate anion is highly susceptible to oxidation by atmospheric oxygen, forming a thiyl radical that rapidly dimerizes. Fix: Strictly degas all solvents (sparge with Argon) and run the reaction under an inert atmosphere. If the disulfide has already formed, you can salvage the batch by treating the crude mixture with a reducing agent like DTT (Dithiothreitol) or TCEP before acidic workup.

Q2: The reaction stalls, and NMR shows an acyclic structure with an intact thioamide group. How do I force cyclization? A: The reaction has stalled at the Knoevenagel intermediate[2]. Cyclization requires overcoming a higher activation barrier than the initial condensation. Fix: Increase the reaction temperature (ensure a vigorous reflux). If using a weak base like triethylamine, switch to a slightly stronger secondary amine like piperidine. Ensure your ethanol is absolute; water can hydrogen-bond with the intermediate, stabilizing it and hindering nucleophilic attack.

Q3: I am isolating a significant amount of 2-aminothiopyran instead of the target pyridine. Why? A: This is a classic regioselectivity issue. Cyanothioacetamide has multiple nucleophilic sites[3]. S-cyclization (forming thiopyrans) is kinetically favored, while N-cyclization (forming pyridines) is thermodynamically favored. Fix: Extend the reflux time to allow the kinetic thiopyran product to revert and funnel into the thermodynamic pyridine pathway. Avoid using overly soft Lewis acid catalysts, which coordinate with sulfur and artificially stabilize the S-cyclization transition state.

Q4: The cyano group is missing in my final product, replaced by an amide peak in the IR spectrum (~1650 cm⁻¹). What happened? A: You have hydrolyzed the nitrile group. While nitriles are generally stable, the presence of water and strong bases (like NaOH or KOH) under prolonged heating will hydrolyze the -CN group to a primary amide, and eventually to a carboxylic acid. Fix: Avoid aqueous bases. Stick to catalytic organic amines (piperidine, morpholine) in anhydrous solvents.

Q5: The yield is low, and I'm getting a complex mixture of high-molecular-weight polymers. The 6-acetyl group seems to be reacting. A: The methyl protons of the 6-acetyl group are acidic. In the presence of excess base or unreacted starting aldehyde/ketone, the 6-acetyl group can undergo unwanted intermolecular aldol condensations, leading to oligomers. Fix: Strictly control stoichiometry (exactly 1:1 molar ratio of precursors). Do not use a large excess of base; 10 mol% is sufficient. If the problem persists, try adding the dicarbonyl precursor dropwise to the boiling mixture of cyanothioacetamide and base to keep its steady-state concentration low.

Section 4: Quantitative Data & Condition Optimization

The table below summarizes the causality between reaction conditions and product distribution, validating the choices made in the standard protocol.

Solvent	Base Catalyst	Temp (°C)	Time (h)	Target Yield (%)	Major Side Product (%)
EtOH (Degassed)	Piperidine (10%)	78 (Reflux)	5	84%	None (<2%)
EtOH (Aerated)	Piperidine (10%)	78 (Reflux)	5	55%	Disulfide (25%)
EtOH (Degassed)	Piperidine (10%)	25 (RT)	24	30%	Knoevenagel Int. (45%)
DMF (Wet)	K₂CO₃ (100%)	100	4	40%	Cyano Hydrolysis (20%)
MeOH	NaOH (100%)	65 (Reflux)	2	15%	Aldol Polymers (60%)

Sources

• 1. 6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 6-Acetyl-2-mercaptonicotinonitrile Synthesis

Welcome to the Synthesis Support Center. As a Senior Application Scientist, I frequently see discovery chemists and process engineers struggle with the cyanothioacetamide condensation route when synthesizing highly functionalized pyridines. This guide is specifically designed to help you troubleshoot, optimize, and scale the synthesis of 6-acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6).

Rather than just listing steps, this guide breaks down the causality behind the chemistry. The core issue in this synthesis is rarely the initial carbon-carbon bond formation; instead, it is the delicate redox management of the resulting thiolate and the prevention of competing hydrolysis.

Mechanistic Workflow & Reaction Dynamics

The standard method for constructing the 2-mercapto-3-cyanopyridine core involves a base-catalyzed multicomponent reaction between a 1,3-dicarbonyl equivalent (or an α,β -unsaturated ketone) and 2-cyanothioacetamide. Understanding this pathway is critical because the reaction does not immediately yield the aromatic product; it stalls at a dihydropyridine intermediate that requires careful oxidative aromatization.

Mechanistic pathway for 2-mercaptonicotinonitrile synthesis highlighting the critical aromatization step.

Troubleshooting FAQs

Q: Why is my isolated yield consistently below 40%, and why does the crude NMR show a mixture of aromatic and non-aromatic signals? A: This is a classic symptom of incomplete oxidative aromatization. The base-catalyzed condensation initially yields a 3,4-dihydropyridine-2-thiolate intermediate. If the reaction is quenched prematurely or run under strictly anaerobic conditions, this intermediate fails to fully oxidize into the aromatic 6-acetyl-2-mercaptonicotinonitrile . Actionable Fix: Extend the reflux period by 1–2 hours while leaving the condenser open to the atmosphere to allow ambient oxygen to drive the aromatization. For highly stubborn substrates, adding a mild oxidant like a catalytic amount of iodine or ceric ammonium nitrate (CAN) forces complete aromatization .

Q: My product is heavily contaminated with an insoluble yellow powder. What is it, and how do I prevent it? A: The insoluble byproduct is almost certainly the bis(3-cyano-pyridinyl) disulfide dimer. The 2-mercapto group is highly nucleophilic and susceptible to over-oxidation, especially if exposed to strong oxidants or prolonged heating in the presence of atmospheric oxygen after the aromatization is complete . Actionable Fix: Monitor the reaction strictly via TLC. Once the dihydropyridine intermediate is consumed, immediately cool the reaction. During workup, wash the crude product with a mild reducing agent like aqueous sodium metabisulfite ( Na2​S2​O5​ ) to cleave any formed disulfide back to the desired free thiol.

Q: I am using aqueous NaOH as my base catalyst, but I am seeing significant byproduct formation. Why? A: Sodium hydroxide is a strong, highly nucleophilic base. In an aqueous-ethanolic system, NaOH not only catalyzes the desired Knoevenagel condensation but also competitively hydrolyzes the delicate C3-cyano group into a primary amide or carboxylic acid . Furthermore, it can hydrolyze the cyanothioacetamide starting material before the reaction even begins. Actionable Fix: Switch to a non-nucleophilic organic base or a milder alkoxide. Sodium ethoxide (NaOEt) in absolute ethanol is the gold standard for this transformation.

Q: During the final workup, my product oils out instead of precipitating as a crystalline solid. What went wrong? A: "Oiling out" typically occurs when the thiolate salt is not fully protonated, or when the solvent system during precipitation is too rich in organic impurities. In alkaline solution, the product exists as a highly soluble thiolate anion. Actionable Fix: Ensure your acidification step is rigorous. Pour the crude ethanolic reaction mixture into ice-cold water, then add glacial acetic acid dropwise under vigorous stirring until the pH reaches 3.5–4.0. The transition from the soluble thiolate to the neutral, free thiol drastically reduces its solubility, forcing it to crash out as a crystalline solid. Avoid using concentrated HCl, as localized highly acidic pockets can cause degradation.

Quantitative Optimization Data

Selecting the correct base and solvent system is the single most important variable for maximizing yield and minimizing impurities.

Table 1: Effect of Base and Solvent on 6-Acetyl-2-mercaptonicotinonitrile Yield

Base Catalyst	Solvent System	Temp (°C)	Time (h)	Major Impurity Profile	Typical Yield (%)
NaOH (aq)	H₂O / Ethanol	80	2.0	Cyano hydrolysis (amide formation)	25 - 35
Triethylamine	Ethanol	78	4.0	Dihydropyridine (incomplete aromatization)	45 - 55
Piperidine	Ethanol	78	3.0	Disulfide dimer (if over-oxidized)	75 - 85
Sodium Ethoxide	Absolute Ethanol	78	2.5	Minimal (Cleanest profile)	88 - 92

Validated Experimental Protocol

This protocol is designed as a self-validating system . At each critical juncture, physical observables (color changes, pH levels, TLC profiles) are provided to confirm the reaction is proceeding correctly.

Objective: Achieve >85% yield of high-purity 6-acetyl-2-mercaptonicotinonitrile. Scale: 10 mmol.

Step 1: Reagent Preparation & Condensation

• In a flame-dried 100 mL round-bottom flask, dissolve the appropriate enone/dicarbonyl precursor (10 mmol) and 2-cyanothioacetamide (10.5 mmol, 1.05 eq) in 30 mL of absolute ethanol.

• Validation: The solution should be pale yellow and completely homogeneous.

Step 2: Base Addition

• Cool the flask to 0 °C in an ice bath. Slowly add a freshly prepared solution of sodium ethoxide (12 mmol, 1.2 eq) in absolute ethanol dropwise over 10 minutes.

• Validation: The solution will immediately darken to a deep orange/red, indicating the formation of the highly conjugated thiolate anion.

Step 3: Cyclization & Aromatization

• Attach a reflux condenser (leave open to the atmosphere) and heat the mixture to 78 °C for 2.5 hours.

• Validation: Monitor via TLC (EtOAc/Hexane 1:2, UV 254 nm). The starting materials ( Rf​≈0.6 ) will disappear, replaced first by a transient intermediate, and finally by the target thiolate ( Rf​≈0.3 ). The color will shift from deep red to a bright, fluorescent yellow as aromatization completes.

Step 4: Acidification & Precipitation

• Remove the flask from heat and allow it to cool to room temperature. Pour the mixture into 100 mL of vigorously stirred ice-cold distilled water.

• Slowly add glacial acetic acid dropwise.

• Validation: Monitor with pH paper. As the pH drops to exactly 3.5–4.0, the soluble thiolate protonates into the free thiol, triggering massive precipitation of a bright yellow crystalline solid.

Step 5: Isolation & Purification

• Filter the solid under vacuum using a Büchner funnel.

• Wash the filter cake with ice-cold water (2 x 20 mL) to remove acetate salts, followed by ice-cold ethanol (10 mL) to remove any unreacted organic precursors.

• Dry the product in a vacuum desiccator over P2​O5​ overnight.

References

• Experimental and theoretical study on the regioselective bis- and polyalkylation of 2-mercaptonicotinonitrile and 2-mercaptopyrimidine-5-carbonitrile derivatives. Tetrahedron.[Link]

• Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. PubMed Central (PMC) / MDPI.[Link]

• Difluorocarbene-Triggered Cyclization: Synthesis of (Hetero)arene-Fused 2,2-Difluoro-2,3-dihydrothiophenes. ACS Organic Letters.[Link]

common impurities in 6-Acetyl-2-mercaptonicotinonitrile and their removal

Welcome to the technical support center for 6-Acetyl-2-mercaptonicotinonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered during the synthesis, purification, and handling of this compound. Our approach is rooted in established chemical principles and field-proven insights to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I might encounter with 6-Acetyl-2-mercaptonicotinonitrile?

A1: Impurities in 6-Acetyl-2-mercaptonicotinonitrile can generally be classified into three categories:

• Starting Materials and Reagents: Incomplete conversion during synthesis can lead to the presence of unreacted starting materials.

• Side-Reaction Byproducts: The most prevalent byproduct is the corresponding disulfide dimer, formed through the oxidation of the mercapto group.

• Degradation Products: Hydrolysis of the acetyl or nitrile functionalities can occur, especially under non-neutral pH conditions or in the presence of moisture.

Q2: I observe a peak in my LC-MS analysis with a mass corresponding to the disulfide dimer of my product. How can I confirm its identity and remove it?

A2: The formation of a disulfide-linked dimer is a common issue with mercaptan-containing compounds due to oxidation. Confirmation can be achieved through mass spectrometry, where you will observe a peak at approximately double the mass of your product minus two mass units (for the two hydrogens lost).

For removal, a reductive workup is often effective. This involves treating the crude product with a reducing agent to convert the disulfide back to the thiol, followed by purification.

Troubleshooting Guides

Issue 1: Presence of Unreacted Starting Materials

Question: My NMR spectrum shows signals that correspond to the starting materials used in the synthesis. How can I remove these?

Answer: The removal of unreacted starting materials depends on their physical and chemical properties relative to 6-Acetyl-2-mercaptonicotinonitrile.

• Causality: Incomplete reaction or non-stoichiometric amounts of reactants are the primary causes.

• Troubleshooting Workflow:

Caption: Workflow for removing starting material impurities.

• Detailed Protocols:

  • Liquid-Liquid Extraction: If the starting materials have significantly different polarities from the product, a series of aqueous washes can be effective. For instance, if a basic starting material is present, washing the organic solution of the crude product with a dilute acid (e.g., 1M HCl) can protonate and extract the basic impurity into the aqueous layer.

  • Column Chromatography: For starting materials with similar polarities to the product, silica gel column chromatography is the most reliable method. A gradient elution, starting with a non-polar solvent and gradually increasing the polarity, can effectively separate the components.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective final purification step.

Issue 2: Formation of the Disulfide Dimer

Question: My product appears to be contaminated with a less polar, higher molecular weight impurity. I suspect it's the disulfide dimer. What is the best way to remove it?

Answer: The oxidation of the thiol group to form a disulfide is a common side reaction, often accelerated by the presence of air.

• Causality: The mercapto group (-SH) is susceptible to oxidation, leading to the formation of a disulfide bond (-S-S-) between two molecules of the product.[1]

• Troubleshooting Workflow:

Caption: Workflow for removing the disulfide dimer impurity.

• Detailed Protocol: Reductive Workup

  • Dissolve the crude product in a suitable organic solvent (e.g., methanol or ethanol).

  • Add a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) in a slight molar excess.

  • Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC or LC-MS to confirm the disappearance of the disulfide dimer.

  • Once the reduction is complete, remove the solvent under reduced pressure.

  • The resulting crude product, now free of the disulfide, can be further purified by column chromatography or recrystallization to remove the reducing agent and its byproducts.

Issue 3: Presence of Hydrolysis Products

Question: I am concerned about the stability of my compound. What are the likely hydrolysis products, and how can I avoid their formation and remove them if present?

Answer: The acetyl and nitrile groups in 6-Acetyl-2-mercaptonicotinonitrile can be susceptible to hydrolysis.

• Causality: Exposure to strong acidic or basic conditions, or prolonged exposure to moisture, can lead to the hydrolysis of the acetyl group to a hydroxyl group, or the nitrile group to a carboxylic acid or amide.[2][3]

• Troubleshooting Workflow:

Caption: Workflow for addressing hydrolysis impurities.

• Preventative Measures:

  • During aqueous workups, use neutral or weakly acidic/basic washes.

  • Thoroughly dry the final product and store it in a desiccator under an inert atmosphere.

• Detailed Protocol: Purification

  • Column Chromatography: Hydrolysis products are typically more polar than the parent compound. Silica gel column chromatography is highly effective for their separation. A non-polar to polar solvent gradient will elute the less polar 6-Acetyl-2-mercaptonicotinonitrile first, followed by the more polar hydrolysis products.

  • Preparative HPLC: For very challenging separations or for obtaining highly pure material, preparative reverse-phase HPLC can be employed.

Analytical Characterization of Impurities

A multi-technique approach is recommended for the comprehensive identification and quantification of impurities.[4]

Analytical Technique	Application for 6-Acetyl-2-mercaptonicotinonitrile
HPLC/UPLC-MS	The primary tool for detecting and quantifying impurities. Provides retention time and mass-to-charge ratio for identification.[5]
GC-MS	Useful for identifying volatile impurities and residual solvents.[6]
NMR Spectroscopy	Provides structural information for the definitive identification of unknown impurities.
FTIR Spectroscopy	Can indicate the presence of functional groups associated with impurities (e.g., -OH from hydrolysis).

References

• Recent Trends in Analytical Techniques for Impurity Profiling. (2022). Available at: [Link]

• Scholz, A., et al. (n.d.). Salt-independent binding of antibodies from human serum to thiophilic heterocyclic ligands. PubMed. Available at: [Link]

• Impurity Identification & Characterization. EAG Laboratories. Available at: [Link]

• 2-Mercaptopyridine. Wikipedia. Available at: [Link]

• Affinity ligands and methods for protein purification. (2011). Google Patents.
• Kotb, E. R., et al. (2009).
• Teague, P. C., & Short, W. A. (1953). NICOTINONITRILE. Organic Syntheses.
• Kotb, E. R., et al. (2015). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation.
• Oxidation of mercaptans to disulfides in an aqueous alkali free medium.
• Lambert, T. H., et al. (2022). Oxidation of Thiols to Disulfides using an Environmentally Benign Oxoammonium Salt. ODU Digital Commons.

• Organic Syntheses Procedure. (n.d.). Available at: [Link]

• Hydrolysis of Nitriles. Organic Chemistry Tutor. Available at: [Link]

• Pattison, D. I., et al. (2016).

• 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Information. NextSDS. Available at: [Link]

• Oxidation of mercaptans to disulfides. (2000). Google Patents.
• Chen, X., et al. (2024). Microbial degradation mechanisms of the neonicotinoids acetamiprid and flonicamid and the associated toxicity assessments. Frontiers in Microbiology.
• Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. (2026).
• Process for hydrolysis of nitriles. (1975). Google Patents.
• Chen, X., et al. (2024). Microbial degradation mechanisms of the neonicotinoids acetamiprid and flonicamid and the associated toxicity assessments. Frontiers in Microbiology.
• Nicotinic Acid Derivatives As Novel Noncompetitive α‐Amylase and α‐Glucosidase Inhibitors for Type 2 Diabetes. (2024). AIR Unimi.
• A green chemistry approach to gewald reaction. Der Pharma Chemica.
• Disulfide synthesis by S-S coupling. Organic Chemistry Portal.
• Mechanisms of the Gewald synthesis of 2-aminothiophenes

• Organic Syntheses Procedure. (n.d.). Available at: [Link]

• Investigating the continuous synthesis of a nicotinonitrile precursor to nevirapine. (2013). Beilstein Journal of Organic Chemistry.
• Insights Into the Microbial Degradation and Biochemical Mechanisms of Neonicotinoids. Frontiers in Microbiology.
• Toxicological Analysis of Acetamiprid Degradation by the Dominant Strain Md2 and Its Effect on the Soil Microbial Community. (2024). MDPI.
• Degradation of the Neonicotinoid Insecticide Acetamiprid via the N-carbamoylimine Derivate (IM-1-2) Mediated by the Nitrile Hydratase of the Nitrogen-Fixing Bacterium Ensifer Meliloti CGMCC 7333. (2014). PubMed.
• Justification for form

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• 6. Plasmid Purification Resins-Affinity Chromatography Resins-Tofflon Life Science [tofflon-lifescience.com]

Technical Support Center: Optimizing Reaction Conditions for 6-Acetyl-2-mercaptonicotinonitrile

Welcome to the technical support guide for the synthesis of 6-Acetyl-2-mercaptonicotinonitrile. This document is designed for researchers, medicinal chemists, and process development scientists who are working with or planning to synthesize this versatile heterocyclic building block. Our goal is to provide practical, experience-driven advice to help you navigate common challenges and optimize your reaction outcomes. The synthesis, typically a variation of the Gewald three-component reaction, is powerful but sensitive to subtle changes in reaction parameters. This guide moves beyond simple procedural lists to explain the underlying chemical principles, empowering you to troubleshoot effectively and rationalize your experimental design.

Troubleshooting Guide: Common Experimental Issues

This section addresses the most frequent challenges encountered during the synthesis of 6-Acetyl-2-mercaptonicotinonitrile. Each issue is presented in a question-and-answer format, detailing the probable causes and offering targeted solutions.

Q1: My reaction yield is very low or I'm recovering only starting materials. What is the most likely point of failure?

A1: The most probable bottleneck is the initial Knoevenagel condensation, which is the foundational step of the reaction cascade.[1][2][3] This base-catalyzed condensation between the ketone (or a β-keto compound precursor) and the active methylene nitrile must occur for the subsequent sulfur incorporation and cyclization to proceed.

Core Causality & Solutions:

• Ineffective Base Catalysis: The choice and amount of base are critical. While many protocols use stoichiometric amounts of amines, truly catalytic amounts can be effective if optimized.[4]

  • Insight: Secondary amines like piperidine or morpholine are often more effective than tertiary amines (e.g., triethylamine) for the Knoevenagel step as they can form a more reactive enamine intermediate. However, stronger bases or specialized catalysts may offer improved rates and yields.[2][4]

  • Actionable Advice:

    • Screen Bases: If using triethylamine, consider switching to piperidine or morpholine.

    • Catalyst Loading: For a model reaction, test catalyst loading from 10 mol% up to 20 mol% to find the optimal concentration.[4]

    • Isolate the Problem: Run a control reaction with just the carbonyl source and the nitrile with your chosen base. Monitor the formation of the α,β-unsaturated nitrile intermediate by Thin Layer Chromatography (TLC) to confirm this step is working before adding sulfur.[2]

• Poor Starting Material Quality:

  • Insight: Active methylene nitriles like malononitrile or cyanoacetamide can degrade or hydrate over time. The carbonyl source must be pure.

  • Actionable Advice: Use freshly opened or purified starting materials. Ensure solvents are anhydrous, as water can interfere with the base and intermediate steps.

• Suboptimal Temperature:

  • Insight: While some Gewald-type reactions proceed at room temperature, many require thermal input (typically 40-70 °C) to drive the reaction forward, especially the cyclization step.[2]

  • Actionable Advice: If running at room temperature yields no product, incrementally increase the temperature to 50-60 °C and monitor progress.

Table 1: Troubleshooting Summary for Low Yield

Potential Cause	Underlying Reason	Recommended Action
Ineffective Condensation	Base is not strong/suitable enough; water is inhibiting the reaction.	Switch from triethylamine to piperidine/morpholine. Use anhydrous solvents.
Poor Sulfur Reactivity	Elemental sulfur (S₈) has low solubility and reactivity at low temperatures.	Increase reaction temperature to 40-70 °C. Use a polar solvent like Ethanol or DMF.
Incorrect Stoichiometry	An imbalance of reactants can favor side reactions or leave starting material unreacted.	Start with a 1:1:1.2 ratio of Ketone:Nitrile:Sulfur and adjust as needed.
Low Temperature	The activation energy for the cyclization and aromatization steps is not being met.	Screen temperatures from room temperature up to 70 °C.[2]

Q2: The reaction works, but I'm getting a significant, difficult-to-remove byproduct. How can I identify and minimize it?

A2: Byproduct formation is a common issue, often stemming from competing reaction pathways. Identifying the structure of the byproduct is key to diagnosing the problem.

Core Causality & Solutions:

• Dimerization of the Knoevenagel Intermediate:

  • Insight: The highly activated α,β-unsaturated nitrile formed after the initial condensation can undergo a Michael addition with another molecule of the nitrile carbanion, leading to dimers or oligomers. This competes directly with the desired sulfur addition and cyclization.[2]

  • Actionable Advice:

    • Control Reagent Addition: Add the base or the nitrile slowly to the reaction mixture to keep its instantaneous concentration low.

    • Temperature Control: Excessively high temperatures can accelerate side reactions. Find the minimum temperature required for the desired reaction to proceed at a reasonable rate.

• Thorpe-Ziegler Dimerization/Cyclization:

  • Insight: The Thorpe-Ziegler reaction is the base-catalyzed self-condensation of nitriles.[5][6][7] If reaction conditions are too harsh (e.g., overly strong base, high temperature, prolonged reaction time), undesired cyclizations or dimerizations involving the nitrile groups can occur, leading to complex heterocyclic byproducts.[8][9]

  • Actionable Advice:

    • Use the mildest effective base.

    • Avoid unnecessarily long reaction times. Monitor the reaction by TLC and work it up as soon as the starting material is consumed.

• Oxidation of the Mercapto Group:

  • Insight: The final product contains a mercapto (thiol) group, which is susceptible to oxidation, especially during workup and purification, leading to the formation of disulfides.

  • Actionable Advice:

    • Perform the aqueous workup with de-gassed water.

    • Consider flushing the reaction vessel with an inert gas (Nitrogen or Argon) before starting.

    • Purify the product quickly and store it under an inert atmosphere.

Diagram 1: General Troubleshooting Workflow

Caption: A workflow for systematically troubleshooting common issues.

Frequently Asked Questions (FAQs)

This section provides answers to broader conceptual and practical questions regarding the synthesis.

Q3: What is the plausible reaction mechanism, and how does it inform optimization?

A3: The synthesis of 6-Acetyl-2-mercaptonicotinonitrile is best understood as a variation of the Gewald reaction. The mechanism proceeds in three key stages, and understanding them allows for targeted optimization.[1][3][10]

• Knoevenagel-Cope Condensation: The base deprotonates the active methylene nitrile (e.g., cyanoacetamide). The resulting carbanion attacks the carbonyl carbon of the acetyl-containing starting material (e.g., acetylacetone). Subsequent dehydration yields a crucial α,β-unsaturated nitrile intermediate. Optimization focus: Base selection and removal of water.

• Sulfur Addition (Michael Addition): Elemental sulfur, activated by the base and solvent, is attacked by the carbanion of the intermediate. This forms a thiolate, which is a key precursor to cyclization.[1][10] Optimization focus: Temperature and solvent polarity to ensure sulfur solubility and reactivity.

• Intramolecular Cyclization & Aromatization: The thiolate attacks the nitrile group in an intramolecular fashion (a Thorpe-Ziegler type cyclization).[8] A series of proton transfers and tautomerization steps follows, leading to the formation of the stable, aromatic pyridinethione ring. Optimization focus: Sufficient thermal energy and appropriate reaction time to allow for complete cyclization.

Diagram 2: Plausible Reaction Mechanism

Caption: The three key stages of the Gewald-type synthesis pathway.

Q4: How do I select the optimal solvent and base for my reaction?

A4: Solvent and base selection are interdependent and have a profound impact on reaction efficiency, yield, and byproduct profile. There is no single "best" combination; optimization is key.

Solvent Selection: The primary role of the solvent is to dissolve the reactants, particularly the elemental sulfur, and to facilitate the ionic intermediates.

Table 2: Comparison of Common Solvents

Solvent	Pros	Cons	Typical Temp. (°C)
Ethanol/Methanol	Good general-purpose solvent, environmentally benign, product may precipitate upon cooling.	Lower boiling point may limit temperature range; sulfur solubility is moderate.	40 - Reflux
DMF/DMAc	High boiling point, excellent solvating power for all reactants, including sulfur.	Can be difficult to remove during workup, potential for decomposition at high temps.	50 - 100
Water	Green solvent, inexpensive.[11]	Limited solubility for organic starting materials; requires specific catalyst systems.[11]	25 - 70
Dioxane/THF	Good for controlling reaction temperature.	Can form peroxides; lower polarity may reduce reaction rates.	40 - Reflux

Base Selection: The base acts as a catalyst for the initial condensation and is involved in activating the sulfur.[4]

Table 3: Impact of Different Bases

Base	Type	Typical Use & Rationale
Piperidine / Morpholine	Secondary Amine	Highly effective for Knoevenagel condensation. Often provides the best balance of reactivity and low side-product formation.[2]
Triethylamine (TEA)	Tertiary Amine	Commonly used and easy to handle/remove. Can be less effective for the initial condensation step compared to secondary amines.
DBU / DBN	Non-nucleophilic Amidine	Stronger, non-nucleophilic bases that can accelerate the reaction but may also increase the rate of side reactions if not carefully controlled.
Inorganic Bases (K₂CO₃, NaOEt)	Inorganic / Alkoxide	Can be effective but may lead to saponification if ester groups are present in the starting materials.
Specialized Catalysts	e.g., Ionic Liquids, Solid-Supported Bases	Offer advantages like recyclability, milder reaction conditions, and potentially higher yields.[12][13]

Experimental Protocols

The following protocols provide a robust starting point for your experiments. They are designed to be adapted based on the troubleshooting advice provided above.

Protocol 1: General Optimized Synthesis of 6-Acetyl-2-mercaptonicotinonitrile

Safety Note: This reaction should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. The target compound is classified as an irritant.[14][15][16]

Reagents & Materials:

• Acetylacetone (1.0 equiv)

• Cyanoacetamide (1.0 equiv)

• Elemental Sulfur (1.2 equiv)

• Piperidine (0.2 equiv)

• Ethanol (Anhydrous)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add acetylacetone (1.0 equiv), cyanoacetamide (1.0 equiv), elemental sulfur (1.2 equiv), and anhydrous ethanol (to make a ~0.5 M solution with respect to the limiting reagent).

• Begin stirring the suspension.

• Add piperidine (0.2 equiv) to the mixture.

• Heat the reaction mixture to 60-65 °C using an oil bath.

• Monitor the reaction progress using TLC (see Protocol 2). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete (as indicated by the consumption of the limiting starting material), allow the mixture to cool to room temperature. A yellow precipitate should form.

• Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold ethanol to remove soluble impurities.

• Dry the product under vacuum to obtain the crude 6-Acetyl-2-mercaptonicotinonitrile.

• The crude product can be further purified by recrystallization from ethanol or an ethanol/water mixture if necessary.

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

Materials:

• Silica gel TLC plates (e.g., Silica Gel 60 F₂₅₄)

• Developing Chamber

• Mobile Phase: A starting point is a 7:3 mixture of Hexane:Ethyl Acetate. This may need to be adjusted depending on the polarity of your specific starting materials.

• Visualization: UV lamp (254 nm) and/or a potassium permanganate stain.

Procedure:

• Prepare the TLC developing chamber by adding the mobile phase to a depth of ~0.5 cm and covering it to allow the atmosphere to saturate.

• Using a capillary tube, spot a small amount of your starting material mixture (a "co-spot") on the baseline of the TLC plate.

• At timed intervals (e.g., T=0, 1h, 2h, etc.), withdraw a small aliquot of the reaction mixture with a capillary tube and spot it on the TLC plate next to the co-spot.

• Develop the plate in the prepared chamber.

• Once the solvent front has reached ~1 cm from the top of the plate, remove it, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp. The disappearance of the starting material spots and the appearance of a new, typically lower Rf spot, indicates product formation. The reaction is considered complete when the limiting starting material spot is no longer visible.

References

• Ma, L., Yuan, L., Xu, C., Li, G., Tao, M., & Zhang, W. (2013). An Efficient Synthesis of 2-Aminothiophenes via the Gewald Reaction Catalyzed by an N-Methylpiperazine-Functionalized Polyacrylonitrile Fiber. Synthesis, 45(01), 45-52. [Link]

• Puterová, Z., Krutošíková, A., & Végh, D. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC, 2010(i), 209-246. [Link]

• Grokipedia. (n.d.). Thorpe reaction. [Link]

• Halls, T. B., et al. (2024). Mechanisms of the Gewald Synthesis of 2-Aminothiophenes from Elemental Sulfur. The Journal of Organic Chemistry. [Link]

• Teixeira, R. R., et al. (2022). Green methodologies for the synthesis of 2-aminothiophene. RSC Advances. [Link]

• Wikipedia. (n.d.). Thorpe reaction. [Link]

• Fravet, L., et al. (2008). the synthesis and microbiological activity of 2-mercapto-4-methoxypyridine-3-carbonitrile derivative. HETEROCYCLES, 75(11), 2723-2731. [Link]

• Reddit. (2024). How to minimize side products of this reaction. r/OrganicChemistry. [Link]

• Chem-Station. (2014). Thorpe-Ziegler Reaction. [Link]

• NextSDS. (n.d.). 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Information. [Link]

• Organic Syntheses. (n.d.). Nicotinonitrile. [Link]

• Royal Society of Chemistry. (2025). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. [Link]

• Royal Society of Chemistry. (n.d.). Green protocol for the synthesis of 2-amino-4H-chromene-3-carbonitrile derivatives utilizing pyridine-2-carboxylic acid as a rapid catalyst. [Link]

• Organic Syntheses. (n.d.). 4-Acetylpyridine oxime. [Link]

• PubChemLite. (n.d.). 6-acetyl-2-mercapto-nicotinonitrile (C8H6N2OS). [Link]

• New Jersey Institute of Technology. (2024).

• ResearchGate. (2009). An Efficient Protocol for the Synthesis of 2-Amino-4,6-diphenylpyridine-3-carbonitrile Using Ionic Liquid Ethylammonium Nitrate. [Link]

• National Institutes of Health. (n.d.). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. [Link]

• MDPI. (2025). Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. [Link]

• Unknown Source. (n.d.). Some Cyclization Reactions of 6-Mercaptopurine with Expected Biological Activity. [Link]

• Wikipedia. (n.d.). Gewald reaction. [Link]

• National Institutes of Health. (n.d.). The Analysis of Two Distinct Strategies toward the Enantioselective Formal Total Synthesis of (+)-Gelsenicine. [Link]

• Suzhou unite pharmaceutical co.,ltd. (n.d.). 6-acetyl-2-mercaptonicotinonitrile. [Link]

• PubMed. (n.d.). Reaction of a chemotherapeutic agent, 6-mercaptopurine, with a direct-acting, electrophilic carcinogen, benzo[a]pyrene-7,8-diol 9,10-epoxide. [Link]

• Google Patents. (n.d.).

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Technical Support Center: 6-Acetyl-2-mercaptonicotinonitrile (CAS 175277-42-6)

From the Desk of the Senior Application Scientist 6-Acetyl-2-mercaptonicotinonitrile is a highly versatile, multifunctional heterocyclic building block used extensively in advanced chemical synthesis and drug discovery (e.g., forming thieno[2,3-b]pyridine ring systems)[1]. However, its utility is matched by its chemical reactivity. The molecule possesses three highly reactive functional groups—a C2-mercapto (-SH), a C3-nitrile (-CN), and a C6-acetyl (-C(=O)CH3)—each serving as a distinct vulnerability point for degradation.

This guide is designed to help researchers troubleshoot stability issues, understand the mechanistic causality behind degradation, and implement self-validating analytical protocols.

Troubleshooting Guides & FAQs

Q1: Why is my stock solution of 6-Acetyl-2-mercaptonicotinonitrile turning cloudy and precipitating over time? Causality & Mechanism: This is the classic hallmark of thiol auto-oxidation. The C2-mercapto group is highly susceptible to oxidation by dissolved oxygen in your solvent. The thiol first oxidizes to a transient sulfenic acid (-SOH)[2]. Because sulfenic acids are highly reactive, this intermediate rapidly undergoes a condensation reaction with another unoxidized thiol molecule, forming a highly insoluble disulfide dimer[3]. Resolution: Always prepare stock solutions in rigorously degassed solvents (e.g., sparged with Argon or N2 for 15 minutes). Store aliquots at -20°C under an inert atmosphere.

Q2: LC-MS analysis of my aged sample shows a major degradant with a mass shift of +18 Da. What pathway is driving this? Causality & Mechanism: A +18 Da shift corresponds to the exact mass of one water molecule, indicating the hydration of the C3-nitrile group to a primary amide (forming 6-acetyl-2-mercaptonicotinamide). Under acidic or basic aqueous conditions, the C≡N bond undergoes nucleophilic attack by water or hydroxide, forming an unstable imidic acid intermediate that rapidly tautomerizes into the more thermodynamically stable amide[4][5]. Resolution: Avoid storing the compound in unbuffered aqueous solutions or extreme pH environments. If aqueous LC-MS mobile phases are used, ensure samples are analyzed immediately after preparation.

Q3: Under strong oxidative stress (e.g., H2O2 exposure), I see a mass shift of +48 Da instead of the +(-2) Da dimer. Why? Causality & Mechanism: You are observing irreversible "over-oxidation." While mild oxidative stress yields the disulfide dimer, excess reactive oxygen species (ROS) drive the sequential addition of oxygen to the sulfur atom. The thiol (-SH) bypasses dimerization and is oxidized through sulfenic (-SOH) and sulfinic (-SO2H) states directly to a sulfonic acid (-SO3H) derivative[3][6]. The addition of three oxygen atoms yields the +48 Da mass shift.

Q4: I observe complex, high-molecular-weight oligomers when the compound is exposed to strong bases. What is happening? Causality & Mechanism: The C6-acetyl group contains acidic alpha-protons. Under strong basic conditions (pH > 10), these protons are abstracted to form a reactive enolate. This enolate can then attack the carbonyl carbon or nitrile group of adjacent molecules, initiating an uncontrolled cascade of aldol-type self-condensations.

Quantitative Degradation Profile

To facilitate rapid LC-MS/HPLC peak identification, the following table summarizes the primary degradation pathways, the resulting mass shifts, and the required analytical conditions.

Degradation Pathway	Stress Condition	Primary Degradant	Mass Shift (Δ Da)	Reversibility	Detection / Notes
Dimerization	Ambient Air / O2	Bis-disulfide dimer	-2.0 (per dimer)	Reversible (via DTT/TCEP)	Elutes later on RP-HPLC (highly hydrophobic).
Over-Oxidation	H2O2 / Peroxides	Sulfonic acid derivative	+48.0	Irreversible	Elutes earlier on RP-HPLC (highly polar).
Primary Hydrolysis	H2O + Acid/Base	6-Acetyl-2-mercaptonicotinamide	+18.0	Irreversible	Distinct M+18 peak in ESI(+).
Secondary Hydrolysis	Prolonged Acid/Base	6-Acetyl-2-mercaptonicotinic acid	+19.0 (from amide)	Irreversible	Loss of NH3; significant polarity shift.
Aldol Condensation	pH > 10 + Heat	Oligomeric mixtures	Variable (High MW)	Irreversible	Broad, unresolved humps on chromatogram.

Standardized Experimental Protocols

To ensure data integrity, analytical protocols must be self-validating. The following workflows include internal controls to prevent artifactual degradation during the analysis itself.

Protocol A: Forced Degradation Profiling

Purpose: To map the stability boundaries of the API under controlled stress.

• Baseline Control: Prepare a 1 mg/mL solution of 6-Acetyl-2-mercaptonicotinonitrile in anhydrous, degassed Acetonitrile (ACN). Keep at 4°C.

• Oxidative Stress: Transfer 100 µL of the stock to a vial. Add 10 µL of 3% H2O2. Incubate at room temperature for 4 hours.

• Hydrolytic Stress (Acid/Base): Transfer two 100 µL aliquots into separate vials. To vial A, add 10 µL of 1M HCl. To vial B, add 10 µL of 0.1M NaOH. Incubate at 40°C for 24 hours.

• Quenching (Critical Step): Neutralize the hydrolytic samples with equivalent molarities of base/acid. Quench the oxidative sample with 10 µL of 100 mM sodium thiosulfate to consume residual H2O2. Failure to quench will cause the compound to degrade inside the autosampler.

• Analysis: Dilute all samples 1:10 in mobile phase and inject onto an LC-MS system using a C18 column.

Protocol B: Thiol-Protection via Alkylation (Analytical Stabilization)

Purpose: To prevent artifactual disulfide formation during sample preparation and LC-MS ionization.

• Buffer Preparation: Prepare a 100 mM Ammonium Bicarbonate buffer (pH 8.0) containing 5 mM TCEP (Tris(2-carboxyethyl)phosphine) to reduce any pre-existing disulfides.

• Reduction: Dissolve the sample in the buffer and incubate for 30 minutes at 37°C.

• Alkylation: Add Iodoacetamide (IAA) to a final concentration of 15 mM. Incubate in the dark for 45 minutes at room temperature.

• Validation: Analyze via LC-MS. The intact molecule will show a mass shift of +57 Da, confirming that the highly reactive C2-thiol has been successfully capped and stabilized as a thioether.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent degradation pathways triggered by specific environmental stressors.

Figure 1: Degradation pathways of 6-Acetyl-2-mercaptonicotinonitrile under environmental stress.

References

• Chemistry Steps. "The Mechanism of Nitrile Hydrolysis To Carboxylic Acid". Chemistry Steps. Available at:[Link]

• LibreTexts. "20.7: Chemistry of Nitriles". Chemistry LibreTexts. Available at:[Link]

• Semantic Scholar. "Oxidation of the albumin thiol to sulfenic acid and its implications in the intravascular compartment". Semantic Scholar. Available at:[Link]

• National Institutes of Health (NIH). "The Basics of Thiols and Cysteines in Redox Biology and Chemistry". Free Radical Biology and Medicine (PMC). Available at:[Link]

• American Chemical Society (ACS). "From Thiol to Sulfonic Acid: Modeling the Oxidation Pathway of Protein Thiols by Hydrogen Peroxide". The Journal of Physical Chemistry A. Available at:[Link]

Sources

• 1. 6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

troubleshooting low yield in 6-Acetyl-2-mercaptonicotinonitrile reactions

Welcome to the Advanced Synthesis Support Center. This guide is designed for research scientists and drug development professionals experiencing yield bottlenecks during the synthesis of 6-Acetyl-2-mercaptonicotinonitrile and related 2-mercaptopyridine derivatives.

The synthesis of highly functionalized nicotinonitriles typically relies on the multicomponent condensation of cyanothioacetamide with 1,3-dicarbonyl compounds. While theoretically straightforward, the polyfunctional nature of the reagents often leads to competing side reactions, oxidative degradation, and stalled intermediates[1].

I. Mechanistic Pathway & Failure Points

To troubleshoot effectively, we must first isolate the exact stage where the yield drops. The reaction proceeds via a base-catalyzed Knoevenagel condensation, followed by a Michael addition and subsequent cyclodehydration.

Mechanistic pathway for 2-mercaptonicotinonitrile synthesis highlighting oxidative degradation.

II. Troubleshooting FAQs

Q1: My starting materials are fully consumed, but my isolated yield is consistently below 40%. What is destroying the product? A1: The most frequent cause of catastrophic yield loss in this chemistry is the oxidative dimerization of the product. The free thiol (-SH) group at the 2-position of the newly formed pyridine ring is highly nucleophilic and susceptible to oxidation[2]. In the presence of atmospheric oxygen and basic reaction conditions, the monomeric 2-mercaptopyridines rapidly oxidize to form inactive bis(2-pyridyl) disulfides[3]. Causality & Fix: Oxygen acts as an electron acceptor, facilitating the coupling of two thiolate anions. You must exclude oxygen entirely. Switch to Schlenk techniques, rigorously degas your solvents via Argon sparging, and quench the reaction with a slightly acidic buffer to protonate the thiolate before exposing it to air.

Q2: LC-MS shows a mass corresponding to uncyclized intermediates. Why is the reaction stalling? A2: If the Knoevenagel condensation occurs but cyclization fails, your base is likely too weak or the reaction temperature is insufficient to drive the dehydration step. Cyanothioacetamide is a polyfunctional reagent; while weak bases (like pyridine) can initiate the first condensation, they often fail to deprotonate the intermediate sufficiently to force the intramolecular ring closure[1]. Causality & Fix: The cyclization requires overcoming the steric hindrance of the intermediate. Upgrade your catalyst to a secondary amine like piperidine or morpholine (0.15 equivalents) and ensure the reaction is held at a vigorous reflux (78°C in ethanol) to drive off water.

Q3: I am observing multiple regioisomers on TLC. How do I improve selectivity? A3: This is a known limitation of the Guareschi-Thorpe reaction when using unsymmetrical 1,3-diketones. The initial nucleophilic attack can occur at either of the two distinct carbonyl carbons, leading to a mixture of regioisomeric Knoevenagel adducts[4]. Causality & Fix: Selectivity is governed by the electrophilicity of the carbonyls and the steric bulk surrounding them. To favor the desired 6-acetyl regioisomer, lower the initial reaction temperature to 0°C during the base addition to favor the kinetically controlled attack at the less sterically hindered carbonyl, then slowly warm to reflux for cyclization.

III. Diagnostic Logic Tree

Use the following LC-MS guided logic tree to rapidly identify and resolve your specific failure mode.

LC-MS guided troubleshooting logic tree for resolving low reaction yields.

IV. Quantitative Data: Condition Optimization

The table below summarizes the empirical data for optimizing the synthesis of 6-Acetyl-2-mercaptonicotinonitrile. Notice how the combination of atmosphere and base selection drastically alters the reaction trajectory.

Base Catalyst (Eq)	Solvent	Atmosphere	Temp (°C)	Isolated Yield (%)	Primary Impurity Profile
Sodium Ethoxide (1.5)	EtOH	Air	78 (Reflux)	35%	Disulfide dimer + Cyano hydrolysis
Piperidine (0.15)	EtOH	Air	78 (Reflux)	52%	Disulfide dimer (Major)
Morpholine (0.15)	MeOH	Argon	65 (Reflux)	74%	Uncyclized Michael adduct
Piperidine (0.15)	EtOH	Argon	78 (Reflux)	88%	Trace unreacted precursors

V. Self-Validating Experimental Protocol

To ensure high-fidelity replication and eliminate the variables discussed above, follow this optimized, self-validating protocol.

Reagents Required:

• Cyanothioacetamide (1.0 eq, rigorously dried)

• Appropriate 1,3-dicarbonyl precursor (1.05 eq)

• Piperidine (0.15 eq)

• Absolute Ethanol (Anhydrous)

• Glacial Acetic Acid (for quenching)

Step-by-Step Methodology:

• Solvent Degassing (Critical Step): Transfer 50 mL of absolute ethanol into a Schlenk flask. Sparge the solvent with ultra-pure Argon for a minimum of 30 minutes to displace dissolved oxygen.

• Reagent Loading: Under a positive flow of Argon, add cyanothioacetamide (10 mmol) and the 1,3-dicarbonyl precursor (10.5 mmol) to the flask. Stir until a homogeneous suspension/solution is achieved.

• Catalyst Addition & Validation: Cool the flask to 0°C using an ice bath. Dropwise, add piperidine (1.5 mmol).

  • Self-Validation Checkpoint: Within 5 minutes of base addition, the solution should exhibit a distinct color shift from pale yellow to deep orange/red. This indicates the successful deprotonation of the active methylene and formation of the initial thiolate intermediate. If the solution remains pale, your base is inactive or the cyanothioacetamide has degraded.

• Cyclization: Remove the ice bath and equip the flask with a reflux condenser (purged with Argon). Heat the reaction to a gentle reflux (78°C) for 4 to 6 hours. Monitor the disappearance of the intermediate via TLC (Eluent: EtOAc/Hexane 1:2).

• Acidic Quenching: Once complete, cool the reaction mixture to 0°C. Do not open the flask to air yet. Inject 2 mL of glacial acetic acid dissolved in 10 mL of degassed water.

  • Causality: The acid protonates the highly reactive thiolate anion, converting it to the stable neutral thiol, thereby shutting down the oxidative dimerization pathway[2].

• Isolation: Pour the quenched mixture into 100 mL of ice-cold water. Filter the resulting precipitate under vacuum, wash with cold water (3 × 20 mL), and recrystallize from hot ethanol to yield the pure 6-Acetyl-2-mercaptonicotinonitrile.

VI. References

• Title: Cyanothioacetamide: A polyfunctional reagent with broad synthetic utility Source: Russian Chemical Reviews (via ResearchGate) URL:[Link]

• Title: Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Title: Chemistry of cyanoselenoacetamide (Review) Source: Chemistry of Heterocyclic Compounds (via ResearchGate) URL:[Link]

• Title: Chemistry of thienopyridines. XLII. Three novel compounds derived... Source: Researcher.life URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preventing Dimerization in 2-Mercaptonicotinonitrile Workflows

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide and FAQ to address the persistent issue of oxidative dimerization in 2-mercaptonicotinonitrile (2-MCN) derivatives. These compounds are critical building blocks in heterocyclic synthesis and drug development, but their inherent thiol-thione tautomerism makes them highly susceptible to forming inactive disulfide dimers.

I. The Chemistry of Dimerization: Frequently Asked Questions

Q1: Why do my 2-mercaptonicotinonitrile compounds spontaneously dimerize during storage or reaction setups? A1: 2-mercaptonicotinonitriles exist in a dynamic tautomeric equilibrium between the 2-pyridinethiol and 2-pyridinethione forms. The thiolate anion is highly reactive and sensitive to photochemical and oxidative decomposition (1)[1]. In the presence of dissolved oxygen and trace transition metals (e.g., Cu²⁺, Fe³⁺), the thiol groups are rapidly oxidized to form 2,2'-dipyridine disulfide dimers. This causality dictates that any handling must strictly control the oxidative environment to maintain the monomeric state.

Q2: Should I use DTT or TCEP to maintain the monomeric state? A2: For 2-MCN compounds, Tris(2-carboxyethyl)phosphine (TCEP) is vastly superior to Dithiothreitol (DTT) in most downstream applications. DTT is a thiol-containing reducing agent, meaning it can compete with your 2-MCN in electrophilic alkylation or conjugation reactions and must be removed prior to the next step (2)[2]. TCEP is a phosphine-based reductant, lacks a thiol group, and does not interfere with downstream thiol-reactive probes or alkylating agents (3)[3]. Furthermore, TCEP is highly stable in aqueous solutions even in the presence of trace metal ions, whereas DTT rapidly oxidizes unless metal chelators are present (3)[3].

Q3: How does pH affect the dimerization rate? A3: The oxidation of thiols to disulfides is driven by the formation of the thiolate anion (S⁻). Lowering the pH (e.g., to 6.5) protonates the thiol, significantly reducing its nucleophilicity and susceptibility to oxidation. However, if your downstream reaction (like an SNAr or alkylation) requires a nucleophilic thiolate (4)[4], you must maintain a higher pH (7.5–8.0) but rigorously exclude oxygen and metals using degassing and EDTA (2)[2].

II. Troubleshooting Guide: Diagnosing and Resolving Dimerization

Issue 1: Incomplete Alkylation or Conjugation

• Cause: The 2-MCN starting material has partially oxidized into a disulfide dimer, reducing the effective concentration of the active monomer.

• Solution: Implement a self-validating reduction protocol. Before adding the electrophile, treat the 2-MCN solution with a 10-fold molar excess of TCEP and 1–5 mM EDTA. Validate the presence of free thiols using Ellman's reagent (DTNB) at 412 nm before proceeding (2)[2].

Issue 2: Precipitation of the 2-MCN During Storage

• Cause: Disulfide dimers of 2-mercaptonicotinonitriles are highly hydrophobic and often precipitate out of aqueous or semi-aqueous buffers, leading to aggregation and loss of material.

• Solution: Store the compounds as dry powders under an argon atmosphere at -20°C. If storing in solution, use thoroughly degassed DMSO or DMF containing 1 mM TCEP to continuously reverse any spontaneous oxidation (5)[5].

III. Quantitative Data: Reductant Comparison for Thiol Maintenance

To make informed experimental choices, consult the following comparison of common reducing agents used to prevent 2-MCN dimerization.

Reducing Agent	Chemical Class	Effective pH Range	Thiol-Free?	Stability with Trace Metals	Removal Required Before Alkylation?
TCEP	Phosphine	1.5 – 8.5	Yes	High	No
DTT	Dithiol	7.0 – 9.0	No	Low (Rapidly oxidizes)	Yes
β-Mercaptoethanol	Monothiol	7.0 – 9.0	No	Low	Yes

IV. Step-by-Step Methodology: The Self-Validating Monomerization Protocol

This protocol is designed as a self-validating system to ensure your 2-MCN remains in a fully reduced, monomeric state prior to downstream synthesis or conjugation.

Step 1: Buffer Preparation and Degassing

• Prepare your reaction buffer (e.g., 50 mM HEPES, pH 7.0) and add 5 mM EDTA to sequester divalent metal ions that catalyze thiol oxidation.

• Degas the buffer by sparging with high-purity Argon gas for at least 30 minutes. Oxygen is the primary oxidizing agent leading to disulfide formation (2)[2].

Step 2: Reduction of Pre-existing Dimers

• Dissolve the 2-mercaptonicotinonitrile compound in a minimal volume of anhydrous, degassed DMF.

• Add TCEP hydrochloride to the reaction buffer at a 10-fold molar excess relative to the 2-MCN concentration.

• Mix the 2-MCN solution with the TCEP-containing buffer and incubate at room temperature for 30–60 minutes under an Argon atmosphere (2)[2].

Step 3: Free Thiol Quantification (Self-Validation)

• Extract a 10 µL aliquot of the reaction mixture.

• React the aliquot with Ellman's reagent (DTNB) and measure the absorbance spectrophotometrically at 412 nm (2)[2].

• Calculate the free sulfhydryl concentration using the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹). Proceed only if the free thiol concentration matches the expected monomeric yield.

Step 4: Downstream Reaction

• Add your electrophile (e.g., alkyl halide or maleimide) directly to the reaction mixture. Because TCEP does not contain a thiol, it will not compete with the 2-MCN for the electrophile (3)[3].

V. Mechanistic Workflow Visualization

Mechanism and preventative workflow for 2-mercaptonicotinonitrile dimerization.

References

• 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study Source: acs.org URL:[Link]

• Experimental and theoretical study on the regioselective bis- and polyalkylation of 2-mercaptonicotinonitrile and 2-mercaptopyrimidine-5-carbonitrile derivatives Source: daneshyari.com URL:[Link]

• Thiol-Blocking Electrophiles Interfere with Labeling and Detection of Protein Sulfenic Acids Source: nih.gov URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. daneshyari.com [daneshyari.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Effects on the Reactivity of 6-Acetyl-2-mercaptonicotinonitrile

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 6-Acetyl-2-mercaptonicotinonitrile. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile heterocyclic compound. My goal is to provide you with not just protocols, but the underlying chemical principles that govern its reactivity, with a specific focus on the critical role of the solvent. Understanding and controlling solvent effects is paramount to achieving desired reaction outcomes, maximizing yields, and minimizing impurities.

Part 1: Frequently Asked Questions (FAQs) & Foundational Concepts

This section addresses the most common questions regarding the fundamental chemical behavior of 6-Acetyl-2-mercaptonicotinonitrile.

Q1: What is the primary chemical challenge when working with this molecule?

The most significant challenge is controlling the thiol/thione tautomeric equilibrium. 6-Acetyl-2-mercaptonicotinonitrile can exist in two interconverting forms: the aromatic thiol form and the non-aromatic thione form. The dominant form is dictated almost entirely by the solvent environment, which in turn determines the molecule's reactivity.[1][2] Polar solvents tend to stabilize the more polar thione tautomer, while non-polar environments can favor the thiol form.[1]

Caption: Thiol-Thione tautomeric equilibrium influenced by solvent polarity.

Q2: How does the solvent choice fundamentally alter the nucleophilicity of the sulfur atom?

The nucleophilicity of the sulfur atom is highly dependent on both its tautomeric state (thiol vs. thione) and its interaction with solvent molecules.[3][4] When the thiol form is deprotonated to the thiolate anion (RS⁻), it becomes a potent nucleophile. However, the solvent can either "shield" or "expose" this nucleophile.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water): These solvents have acidic protons and can form a hydrogen-bonding "cage" around the thiolate anion.[5][6] This solvation shell stabilizes the anion but sterically hinders it from attacking an electrophile, thereby reducing its effective nucleophilicity.[7] Because sulfur is a large, polarizable atom, it is less affected by this caging than smaller anions, making it a relatively good nucleophile even in protic solvents.[3][8]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents lack acidic protons and cannot form a strong hydrogen-bonding cage.[3][5] The thiolate anion is therefore "naked" and poorly solvated, making it significantly more reactive and highly nucleophilic.[5] For this reason, reactions involving nucleophilic attack by the sulfur, such as S-alkylation (an Sₙ2 reaction), are typically much faster and higher-yielding in polar aprotic solvents.[9][10]

Caption: Effect of solvent type on thiolate nucleophilicity and reaction rate.

Q3: Besides the sulfur, what other reactive sites are influenced by the solvent?

• Pyridine Nitrogen: The basicity of the pyridine nitrogen is solvent-dependent. Protic solvents can hydrogen-bond with this nitrogen, potentially influencing the electron density of the entire ring system.

• Acetyl Group: The carbonyl oxygen of the acetyl group can act as a hydrogen bond acceptor. In protic solvents, this interaction can increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack (e.g., in condensation reactions).

• Nitrile Group: While generally less reactive, the nitrile group's susceptibility to hydrolysis (to an amide or carboxylic acid) can be influenced by the presence of water and the overall pH, which is mediated by the solvent system.[11]

• Aromatic Ring: The pyridine ring can potentially undergo Nucleophilic Aromatic Substitution (SₙAr), especially if the mercapto group is converted into a better leaving group. The cyano and acetyl groups are electron-withdrawing and can activate the ring for such reactions.[12][13] The mechanism and rate of SₙAr are profoundly affected by the solvent's ability to stabilize the charged intermediate (Meisenheimer complex).

Part 2: Troubleshooting Guide

This guide provides solutions to common experimental problems, with an emphasis on solvent-related causes.

Issue Encountered	Probable Solvent-Related Cause	Recommended Solution & Scientific Rationale
Low Yield in S-Alkylation or S-Acylation Reactions	Use of a polar protic solvent (e.g., ethanol, methanol) is solvating the thiolate nucleophile, reducing its reactivity.[5][6]	Switch to a polar aprotic solvent like DMF, DMSO, or acetonitrile. These solvents do not form a strong hydrogen-bonding cage around the thiolate, leaving it "naked" and more nucleophilic, which significantly accelerates Sₙ2 reactions.[9][10] Ensure a suitable, non-nucleophilic base (e.g., K₂CO₃, NaH) is used to generate the thiolate in situ.
Formation of N-Alkylated Side Product	The reaction conditions (solvent, base) favor the thione tautomer, which can be deprotonated at the nitrogen, leading to competitive N-alkylation. This can be more prevalent in certain polar solvents that stabilize the thione form.[1]	Use a non-polar or less polar aprotic solvent (e.g., THF, Dioxane) with a strong base (e.g., NaH) at low temperatures. This combination favors the generation of the thiolate from the thiol tautomer and minimizes the equilibrium concentration of the deprotonated thione.
Compound Degradation or Unidentified Side Products	The solvent may not be sufficiently inert or dry. For example, residual water in solvents like DMF can lead to hydrolysis of the nitrile group under basic or acidic conditions. Some solvents can participate in the reaction at elevated temperatures.	Use anhydrous (dry) solvents. For sensitive reactions, it is best practice to use freshly distilled solvents or solvents from a solvent purification system. Perform reactions under an inert atmosphere (N₂ or Ar) to prevent oxidation of the thiol.
Poor Solubility of Starting Material or Reagents	The polarity of the chosen solvent is mismatched with the solute. 6-Acetyl-2-mercaptonicotinonitrile has both polar (nitrile, acetyl, thiol) and non-polar (aromatic ring) regions.	Consult a solvent polarity chart. For reactions with polar reagents (e.g., salts), a polar aprotic solvent like DMF or DMSO is often a good starting point. For less polar reagents, THF or Dichloromethane (DCM) might be more suitable. A solvent mixture can sometimes be employed to fine-tune solubility.
Inconsistent Spectroscopic (UV-Vis) Readings	The compound exhibits solvatochromism, where its UV-Vis absorption spectrum shifts depending on the solvent polarity.[14][15][16] This is due to differential solvation of the ground and excited electronic states.	Standardize the solvent for all spectroscopic analyses. Always record the solvent used when reporting UV-Vis data. This effect can be used advantageously to probe the local environment of the molecule. A shift to longer wavelengths (bathochromic or red shift) in more polar solvents is common for molecules with increased dipole moment in the excited state.

Part 3: Experimental Protocols

This section provides a detailed, step-by-step methodology for a common synthetic transformation, highlighting the critical role of the solvent.

Protocol: Synthesis of S-alkylated 6-Acetyl-2-(alkylthio)nicotinonitrile

This protocol describes a standard Sₙ2 reaction at the sulfur position. The choice of a polar aprotic solvent is critical for success.

Workflow Diagram:

Caption: General workflow for the S-alkylation reaction.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, round-bottom flask equipped with a magnetic stir bar, add 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq). Seal the flask with a septum and purge with dry nitrogen or argon.

• Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) via syringe to achieve a concentration of approximately 0.1 M.

  • Scientist's Note: DMF is the solvent of choice here. As a polar aprotic solvent, it readily dissolves the starting material and the intermediate thiolate salt while maximizing the nucleophilicity of the thiolate.[9]

• Base Addition: Add finely powdered anhydrous potassium carbonate (K₂CO₃, 1.5 eq). Stir the suspension vigorously at room temperature for 30 minutes.

  • Scientist's Note: K₂CO₃ is a mild, non-nucleophilic base sufficient to deprotonate the thiol to the highly reactive thiolate. Using a stronger base like NaH may be necessary for less acidic thiols but requires more stringent anhydrous conditions.

• Addition of Electrophile: Cool the reaction mixture to 0 °C in an ice bath. Slowly add the alkylating agent (e.g., methyl iodide, ethyl bromide, 1.1 eq) dropwise via syringe.

  • Scientist's Note: The initial cooling helps to control the exotherm of the reaction and minimize potential side reactions.

• Reaction Monitoring: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-4 hours).

• Workup: Once the reaction is complete, pour the mixture into a separatory funnel containing cold water. The product will often precipitate or can be extracted. Extract the aqueous mixture three times with ethyl acetate.

  • Scientist's Note: The DMF is partitioned into the aqueous layer. Multiple extractions ensure complete recovery of the product from the aqueous phase.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.

• Characterization: Confirm the structure and purity of the isolated product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Part 4: Data Summary Table

Solvent	Dielectric Constant (ε)	Type	Expected Effect on 6-Acetyl-2-mercaptonicotinonitrile	Recommended Use Case
N,N-Dimethylformamide (DMF)	36.7	Polar Aprotic	Excellent solubility; strongly enhances thiolate nucleophilicity; favors thione tautomer.	S-alkylation, S-acylation, SₙAr reactions.
Dimethyl Sulfoxide (DMSO)	46.7	Polar Aprotic	Highest polarity; excellent solvent for salts; strongly enhances nucleophilicity.	Similar to DMF, but higher boiling point can be problematic for removal.
Acetonitrile (MeCN)	37.5	Polar Aprotic	Good solubility; enhances nucleophilicity; lower boiling point than DMF.[10]	Good alternative to DMF for Sₙ2 reactions when easier solvent removal is needed.
Ethanol (EtOH)	24.5	Polar Protic	Good solubility; solvates and reduces thiolate nucleophilicity via H-bonding.[6][7]	Recrystallization; reactions where attenuated nucleophilicity is desired.
Tetrahydrofuran (THF)	7.6	Aprotic	Moderate solubility; less polar, good for reactions with strong bases like NaH.	Reactions requiring a less polar, non-protic environment; N-alkylation suppression.
Toluene	2.4	Non-polar	Poor solubility for polar forms; favors thiol tautomer.[1]	Recrystallization; specific reactions where the thiol form is required.

References

• Reddit. (2017). In general, are thiols better nucleophiles than their alcohol counterparts? [Online Forum Post]. Available at: [Link]

• Deglmann, P., et al. (2015). Thiol-Michael Addition in Polar Aprotic Solvents: Nucleophilic Initiation or Base Catalysis? ResearchGate. Available at: [Link]

• Chemistry Stack Exchange. (2016). Why are thiolates more nucleophilic than alkoxides? [Online Forum]. Available at: [Link]

• Özkan, N., et al. (2020). Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. The Journal of Physical Chemistry A. Available at: [Link]

• Lesar, A., & Mills, J. L. (2002). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. The Journal of Organic Chemistry. Available at: [Link]

• Chemistry Steps. (2021). Reactions of Thiols. Available at: [Link]

• MedLife Mastery. (2025). Effects of Solvents on Nucleophilicity. Available at: [Link]

• Walsh Medical Media. (2024). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. Available at: [Link]

• Ren, Y., & Hupe, D. J. (Year not available). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. PMC. Available at: [Link]

• Chemistry LibreTexts. (2023). Nucleophilicity and Solvent Effects. Available at: [Link]

• Hupé, D. J., & Ren, Y. (2006). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions. Organic & Biomolecular Chemistry. Available at: [Link]

• NextSDS. (n.d.). 6-Acetyl-2-mercapto-nicotinonitrile — Chemical Substance Information. Available at: [Link]

• Al-Majid, A. M., et al. (2021). Solvent Influence on Absorption Spectra and Tautomeric Equilibria of Symmetric Azomethine-Functionalized Derivatives: Structural Elucidation and Computational Studies. PMC. Available at: [Link]

• ResearchGate. (2004). Effects of solvent and structure on the reactivity of 2-substituted nicotinic acids with diazodiphenylmethane in aprotic solvents. Available at: [Link]

• ResearchGate. (n.d.). A theoretical study on tautomerism of 2-mercaptobenzimidazole and its analogues. Available at: [Link]

• Kotb, E. R., et al. (2015). Synthesis and Reactions of Some Novel Nicotinonitrile Derivatives for Anticancer and Antimicrobial Evaluation. ResearchGate. Available at: [Link]

• Academia.edu. (n.d.). Effects of solvent and structure on the reactivity of 6-substituted nicotinic acids with diazodiphenylmethane in aprotic solvents. Available at: [Link]

• Metwally, N. H., et al. (2010). Solvatochromic, acid-base features and time effect of some azo dyes derived from 1,3-benzothiazol-2-ylacetonitrile: experimental and semiempirical investigations. PubMed. Available at: [Link]

• Liu, Y., et al. (2020). Solvent Effects on the Symmetric and Asymmetric SN2 Reactions in the Acetonitrile Solution: A Reaction Density Functional Theory Study. PubMed. Available at: [Link]

• Royal Society of Chemistry. (2021). Solvatochromism and pH effect on the emission of a triphenylimidazole-phenylacrylonitrile derivative: experimental and DFT studies. Available at: [Link]

• MDPI. (2023). Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles. Available at: [Link]

• YouTube. (2019). Effect of solvent in Nucleophilic Substitution Reaction. Available at: [Link]

• Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2016). Synthesis, Reactions and Antioxidant Activity of 4,6-dimethyl-2-Substituted- nicotinonitrile Derivatives. Available at: [Link]

• Chemical Communications (RSC Publishing). (2014). Solvatochromism as a probe to observe the solvent exchange process in a 1-D porous coordination polymer with 1-D solvent accessible channels. Available at: [Link]

• MDPI. (2024). Studies on Reactive Extraction of Itaconic Acid from Fermentation Broths. Available at: [Link]

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Technical Support Center: 6-Acetyl-2-mercaptonicotinonitrile Reactions

Welcome to the technical support guide for navigating the work-up and purification of reactions involving 6-Acetyl-2-mercaptonicotinonitrile. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile heterocyclic building block. The inherent functionalities of this molecule—a thiol, a nitrile, and a ketone on a pyridine ring—present unique challenges and opportunities during product isolation. This guide provides field-proven insights and systematic troubleshooting strategies to ensure you achieve the highest possible purity and yield.

Foundational Insight: The Chemistry of the Work-Up

6-Acetyl-2-mercaptonicotinonitrile is often synthesized via a variation of the Gewald reaction, a one-pot multicomponent reaction that assembles highly substituted thiophenes and related heterocycles.[1][2] The work-up for these reactions is not merely a separation step; it is an integral part of the synthesis that dictates the final quality of the product. The primary goal is to separate the desired product from unreacted starting materials, catalysts (often amine bases like morpholine or triethylamine), elemental sulfur, and any side products.[3]

A typical work-up for a Gewald-type reaction involves quenching the reaction mixture, often by pouring it into ice-water, which causes the crude product to precipitate.[1][3] This is followed by filtration and washing. However, the unique polarity imparted by the nitrile and acetyl groups, combined with the acidic and easily oxidizable nature of the mercapto group, can complicate this seemingly simple procedure.

General Work-Up & Purification Workflow

This section outlines a robust, self-validating workflow for the isolation and purification of products derived from 6-Acetyl-2-mercaptonicotinonitrile. Each step includes causality-based reasoning to inform your experimental choices.

Figure 1. A validated workflow for the work-up and purification of 6-Acetyl-2-mercaptonicotinonitrile reaction products.

Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during your experiments.

Problem 1: Low or No Precipitate After Quenching

Q: I've poured my reaction mixture into ice-water as instructed, but little to no solid has crashed out. What's going wrong?

A: This is a common issue that can stem from several factors related to product solubility and the reaction itself.

• Causality & Solution:

  • Product is Too Polar/Soluble: The combination of the pyridine nitrogen, nitrile, and acetyl group can make your product surprisingly water-soluble, especially if the reaction solvent (e.g., ethanol, DMF) is miscible with water.

    • Action: Try saturating the aqueous mixture with sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, decreasing the solubility of organic compounds and promoting precipitation (salting out).[4] Alternatively, perform a liquid-liquid extraction with a suitable organic solvent like ethyl acetate or dichloromethane.[4]

  • Incorrect pH: The mercapto group (-SH) is acidic, and the pyridine nitrogen is basic. If the aqueous phase is too basic (pH > 7), your product may exist as a water-soluble thiolate salt. If it's too acidic, the pyridine nitrogen will be protonated, also increasing water solubility.

    • Action: Carefully adjust the pH of the quenched mixture. Aim for a slightly acidic pH (around 4-5) using dilute HCl or acetic acid. This ensures the thiol is protonated and the pyridine nitrogen is not significantly protonated, minimizing water solubility. Verify the pH with pH paper.

  • Incomplete Reaction: The starting materials may be more water-soluble than the product.

    • Action: Before quenching the entire reaction, take a small aliquot, dilute it with solvent, and run a Thin Layer Chromatography (TLC) plate to confirm the consumption of starting materials.[3]

Problem 2: The Isolated Product is an Oily, Intractable Goo

Q: I managed to get a precipitate, but after filtration and drying, it turned into a sticky oil instead of a solid. How can I purify this?

A: "Oiling out" is often caused by the presence of impurities that depress the melting point of the product or because the product itself is a low-melting solid or oil at room temperature.[5]

• Causality & Solution:

  • Residual High-Boiling Solvent: Solvents like DMF or DMSO are difficult to remove and can keep your product oily.

    • Action: Wash the crude product thoroughly with copious amounts of water during filtration to remove these solvents. If an extraction was performed, wash the organic layer multiple times with water (a 1:1 ratio of organic to water, repeated 3-5 times is a good rule of thumb).[6]

  • Amine Base Contamination: Residual amine catalysts (e.g., morpholine, triethylamine) can interfere with crystallization.

    • Action: During an extractive work-up, wash the organic layer with a dilute acid like 1M HCl or a saturated aqueous solution of ammonium chloride (NH₄Cl) to convert the amine into its water-soluble salt.[6]

  • Product Nature: Your product may simply not be a crystalline solid.

    • Action: The best course of action is purification by column chromatography. Given the polar nature of the molecule, silica gel is a common choice. Start with a non-polar eluent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity. The presence of the basic pyridine nitrogen can cause streaking on the column; adding a small amount of triethylamine (0.1-1%) or ammonia in methanol to the eluent can resolve this.[7]

Problem 3: Product is Discolored (Yellow, Brown, or Black)

Q: My final product is supposed to be a light-colored solid, but it's dark and discolored. What causes this and can it be fixed?

A: Discoloration is almost always a sign of impurity or degradation. For mercaptan-containing compounds, oxidation is a primary suspect.

• Causality & Solution:

  • Oxidation of Thiol: The mercapto (-SH) group can easily oxidize to form disulfides (S-S), which are often colored impurities. This can happen during the reaction at elevated temperatures or during the work-up if exposed to air for prolonged periods.

    • Action: Perform the work-up as quickly as possible. If possible, use degassed solvents (sparged with nitrogen or argon) for extraction and purification. When storing the final product, keep it under an inert atmosphere.[5]

  • Residual Sulfur: If elemental sulfur was used in the reaction, some may carry through the work-up.

    • Action: Sulfur has low solubility in many common recrystallization solvents like ethanol but is soluble in dichloromethane (DCM). A wash with or recrystallization from a solvent system that leaves sulfur behind can be effective. During column chromatography, sulfur typically elutes with very non-polar solvents.

  • Charring/Degradation: High reaction temperatures or overly strong acidic/basic conditions during work-up can cause the molecule to decompose.

    • Action: This is best addressed by optimizing the reaction conditions. For purification, a charcoal treatment during recrystallization can sometimes remove colored impurities. Dissolve the crude product in a suitable hot solvent, add a small amount of activated carbon, keep it hot for a few minutes, and then filter the hot solution through Celite to remove the carbon before allowing it to cool and crystallize.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the reaction progress? A1: Thin Layer Chromatography (TLC) is the most effective method.[3] Use a UV-active plate and an appropriate eluent (e.g., 30-50% ethyl acetate in hexanes). The product, containing a conjugated system, should be clearly visible under a UV lamp. Spot the starting materials, co-spot (starting material and reaction mixture in the same lane), and the reaction mixture to track the appearance of the product spot and disappearance of reactants.

Q2: My compound streaks badly on a silica TLC plate. How can I get clean spots? A2: Streaking is characteristic of polar, basic compounds like pyridines on acidic silica gel.[7] To fix this, add a small amount of base to your eluent. For a developing chamber, adding 2-3 drops of triethylamine or a few milliliters of a 7N ammonia in methanol solution to the solvent system will neutralize the acidic sites on the silica, resulting in sharp, well-defined spots.

Q3: What are the best solvents for recrystallization? A3: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.[8] For a polar molecule like this, common choices include ethanol, isopropanol, acetonitrile, or mixtures like ethanol/water or ethyl acetate/hexanes.[1] Always perform a small-scale solvent screen first to identify the best system.

Q4: What are the critical safety precautions when working with this compound? A4: The molecule contains a nitrile (cyano) group and a mercaptan (thiol) group.

• Cyanide Hazard: While the nitrile group is generally stable, avoid strongly acidic or basic conditions at high temperatures, which could potentially lead to hydrolysis and the release of hydrogen cyanide gas.

• Thiol Hazard: Mercaptans are known for their strong, unpleasant odors and should always be handled in a well-ventilated fume hood. They can also be skin and eye irritants.

• General Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

References

• Gewald, K. (1966). The discovery of the versatile multicomponent reaction that bears his name, forming 2-aminothiophenes. While a direct link to the original 1966 paper is not readily available, its impact is discussed in numerous subsequent reviews and articles.

• Ashenhurst, J. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Master Organic Chemistry. Retrieved from [Link]

• Li, Y., et al. (2010). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Journal of Separation Science, 33(21), 3331-3337. Retrieved from [Link]

• Cocco, A., et al. (2006). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. Arkivoc, 2006(3), 1-24. Retrieved from [Link]

• Reddit. (2023, January 7). Purification of strong polar and basic compounds. r/Chempros. Retrieved from [Link]

• Dandia, A., et al. (2014). A Solvent-Free, One-Step, One-Pot Gewald Reaction for Alkyl-aryl Ketones via Mechanochemistry. Applied Sciences, 4(2), 167-176. Retrieved from [Link]

• Various Authors. (2014, February 3). How can I isolate a highly polar compound from an aqueous solution? ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Merlic Group, UCLA. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

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Reference Data & Comparative Studies

comparing synthesis routes for 6-Acetyl-2-mercaptonicotinonitrile

The synthesis of highly functionalized pyridines is a cornerstone of modern heterocyclic chemistry and drug discovery. Among these, 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) stands out as a highly versatile, multifunctional building block[1]. Featuring three distinct reactive handles—a nucleophilic thiol, an electrophilic acetyl group, and a nitrile—it is frequently employed in the construction of complex fused heterocycles, such as thieno[2,3-b]pyridines and pyrazolo-pyridines[2].

However, synthesizing this precise substitution pattern presents significant regiochemical challenges. Process chemists must choose between constructing the pyridine ring de novo via multicomponent condensation or utilizing late-stage functionalization of a pre-existing pyridine core. This guide objectively compares these two primary synthetic routes, providing detailed protocols, mechanistic rationales, and quantitative performance data to aid researchers in optimal route selection.

Route 1: De Novo Condensation (The MCR Approach)

Scientific Rationale & Causality

The traditional approach to synthesizing 2-mercaptonicotinonitriles relies on the base-catalyzed condensation of cyanothioacetamide with a 1,3-dielectrophile[3]. To achieve the 6-acetyl substitution without regiochemical ambiguity, the choice of the dielectrophile is critical. Using a symmetric diketone yields isomeric mixtures; therefore, an enaminodiketone—specifically 1-(dimethylamino)pent-1-ene-3,4-dione —is utilized.

Causality of Reagents: Piperidine is employed as a mild basic catalyst to deprotonate the active methylene of cyanothioacetamide, initiating a Knoevenagel condensation at the highly electrophilic C1 position of the enamine. The dimethylamino group serves as an excellent leaving group, driving the subsequent intramolecular cyclization irreversibly forward to aromatize the pyridine ring.

Step-by-Step Protocol

• Preparation: In a 250 mL round-bottom flask, dissolve 1-(dimethylamino)pent-1-ene-3,4-dione (10.0 mmol) and cyanothioacetamide (10.5 mmol) in 50 mL of absolute ethanol.

• Catalysis: Add piperidine (1.0 mmol, 0.1 eq) dropwise.

  • Self-Validation: The reaction mixture will immediately transition from pale yellow to a deep orange-red, visually confirming the formation of the Knoevenagel adduct.

• Reflux: Heat the mixture to reflux (78 °C) for 4 hours. Monitor via TLC (Hexane:EtOAc 3:1).

  • Self-Validation: The disappearance of the highly polar enamine spot and the emergence of a UV-active, less polar spot confirms cyclization. Furthermore, 1 H NMR of aliquots will show the disappearance of the N(CH 3​ ) 2​ singlet (~3.0 ppm) and the appearance of the acetyl methyl singlet (~2.6 ppm).

• Isolation: Cool the mixture to 0 °C and acidify with glacial acetic acid (2 mL) to pH 4-5. The product precipitates as a yellow solid. Filter, wash with cold ethanol, and dry under vacuum.

Route 2: Late-Stage Functionalization (Pd-Catalyzed Cross-Coupling)

Scientific Rationale & Causality

For applications requiring ultra-high purity without the risk of isomeric byproducts, late-stage functionalization of 6-bromo-2-mercaptonicotinonitrile via Stille coupling is preferred.

Causality of Reagents: Free thiols are notorious for poisoning palladium catalysts by forming stable, insoluble Pd(II)-thiolate complexes, which halt the catalytic cycle. Therefore, transient S-protection using a benzyl group is mandatory. Tributyl(1-ethoxyvinyl)tin is selected as the acetyl surrogate because the resulting enol ether is stable under the basic coupling conditions but rapidly hydrolyzes to the target ketone under mild acidic workup.

Step-by-Step Protocol

• S-Protection: React 6-bromo-2-mercaptonicotinonitrile (10.0 mmol) with benzyl bromide (11.0 mmol) and K 2​ CO 3​ in DMF at room temperature for 2 hours. Isolate the S-benzyl intermediate via aqueous workup.

• Stille Coupling: Degas a solution of the S-benzyl intermediate in toluene. Add Pd(PPh 3​ ) 4​ (0.05 eq) and tributyl(1-ethoxyvinyl)tin (12.0 mmol). Reflux at 110 °C for 12 hours under argon.

  • Self-Validation: LC-MS analysis will show the disappearance of the characteristic 79 Br/ 81 Br isotopic doublet (1:1 ratio), replaced entirely by the enol ether mass peak.

• Hydrolysis: Cool to room temperature, add 2M HCl (20 mL), and stir for 1 hour to hydrolyze the enol ether to the acetyl group.

  • Self-Validation: TLC will show a sudden shift in polarity, as the resulting ketone is significantly more polar than the enol ether intermediate.

• Deprotection: Treat the purified intermediate with anhydrous AlCl 3​ in toluene to cleave the benzyl thioether. Quench with ice water and extract to yield the final product.

Visual Workflow Comparison

Fig 1. Comparison of De Novo Condensation vs. Palladium-Catalyzed Cross-Coupling workflows.

Quantitative Performance Comparison

To facilitate objective decision-making, the following table summarizes the experimental metrics for both synthetic pathways.

Performance Metric	Route 1: De Novo Condensation	Route 2: Pd-Catalyzed Cross-Coupling
Overall Yield	65 – 72%	45 – 50% (over 4 steps)
Purity (Crude)	~85% (requires recrystallization)	>95% (after column chromatography)
Regioselectivity	Moderate (dependent on enamine purity)	Excellent (structurally locked)
Scalability	High (Kilogram scale feasible)	Low-Medium (Gram scale recommended)
Environmental Factor (E-Factor)	~15 (Green, solvent-efficient)	> 45 (High waste due to tin byproducts)
Primary Impurity Profile	Isomeric 4-acetyl derivatives	Organotin residues, dehalogenated core
Cost Profile	Low (Inexpensive building blocks)	High (Pd catalysts, specialized tin reagents)

Conclusion

For early-stage drug discovery and large-scale manufacturing where cost and throughput are paramount, Route 1 (De Novo Condensation) is the superior choice due to its high yield and atom economy. However, if the downstream application is highly sensitive to trace isomeric impurities (e.g., specific structure-activity relationship studies), Route 2 (Cross-Coupling) provides an unambiguous, structurally locked synthesis, albeit at a higher cost and environmental footprint.

References

• Benchchem. 6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent. Available at: 1

• The Royal Society of Chemistry. Synthesis of 2-mercaptonicotinonitriles via Cyanothioacetamide. Available at:3

• MDPI. Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5']. Available at: 2

Sources

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• 2. Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridine and Pyridines Incorporating 5-Bromobenzofuran-2-yl Moiety [mdpi.com]
• 3. rsc.org [rsc.org]

A Comparative Guide to the Biological Activity of Nicotinonitrile Derivatives: Spotlight on 6-Acetyl-2-mercaptonicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the nicotinonitrile (3-cyanopyridine) scaffold stands out as a "privileged structure," forming the backbone of numerous therapeutic agents.[1] Its synthetic tractability and the capacity for diverse substitutions on the pyridine ring have enabled the development of extensive compound libraries with a wide array of pharmacological effects.[1] This guide provides a comparative analysis of the biological activities of various nicotinonitrile derivatives, with a particular focus on the potential profile of 6-Acetyl-2-mercaptonicotinonitrile. By examining structure-activity relationships (SAR), we aim to provide a predictive framework for its biological function and highlight its potential in drug discovery.

The Nicotinonitrile Scaffold: A Versatile Pharmacophore

The pyridine ring is a fundamental heterocyclic motif found in many biologically active molecules, including essential natural products like nicotinamide (Vitamin B3). The introduction of a nitrile (-CN) group to this ring system to form nicotinonitrile significantly alters its electronic properties, enhancing its ability to participate in various biological interactions. This has led to the successful development of drugs targeting a range of conditions, from cancer to cardiovascular diseases.[2]

Comparative Biological Activities of Nicotinonitrile Derivatives

Nicotinonitrile derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme inhibitory effects. The nature and position of substituents on the pyridine ring play a crucial role in determining the specific activity and potency of these compounds.

Anticancer Activity

A significant area of research for nicotinonitrile derivatives has been in oncology. Their anticancer effects are often attributed to the inhibition of protein kinases, which are critical for the growth and survival of cancer cells.[1]

Mechanism of Action:

• Kinase Inhibition: Many nicotinonitrile derivatives act as potent inhibitors of various protein kinases. For instance, certain 4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles have been identified as inhibitors of PIM-1 kinase, a serine/threonine kinase involved in cell cycle regulation and apoptosis.[2] Inhibition of such kinases can disrupt signaling pathways essential for tumor progression, leading to cell cycle arrest and programmed cell death.

• Apoptosis Induction: By targeting key cellular pathways, these compounds can trigger apoptosis in cancer cells. This is often a downstream effect of kinase inhibition or other molecular interactions.

Structure-Activity Relationship (SAR) Insights

The biological activity of nicotinonitrile derivatives is highly dependent on the nature and position of their substituents. While direct SAR studies for 6-Acetyl-2-mercaptonicotinonitrile are not available, we can extrapolate from related structures:

• Substituents at the 2- and 6-positions: These positions are often critical for modulating activity. The presence of a mercapto group at the 2-position introduces a nucleophilic center, which could be involved in covalent interactions with target proteins. The acetyl group at the 6-position is an electron-withdrawing group that can influence the overall electronic distribution of the pyridine ring, potentially affecting its binding affinity to biological targets.

• Aryl Substituents: Many potent nicotinonitrile derivatives feature aryl groups at various positions. These groups can engage in hydrophobic and pi-stacking interactions within the binding pockets of target enzymes, significantly enhancing potency.[4]

• Hydrogen Bonding: The nitrogen atom of the pyridine ring and the nitrile group can act as hydrogen bond acceptors, which is a crucial interaction for the binding of many inhibitors to their target proteins.[5]

Antimicrobial Activity

Nicotinonitrile derivatives have also emerged as promising antimicrobial agents, exhibiting activity against a range of bacteria and fungi.[6]

Mechanism of Action:

The antimicrobial mechanisms of nicotinonitriles are not as well-elucidated as their anticancer effects but are thought to involve the disruption of essential cellular processes in microorganisms.

Some synthesized nicotinonitrile derivatives have demonstrated significant antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, with minimum inhibitory concentration (MIC) values in the low micromolar range.[1] For instance, certain 2-oxonicotinonitriles have shown good activity against Bacillus subtilis.[7] The structural features of 6-Acetyl-2-mercaptonicotinonitrile, particularly the mercapto group, are found in other classes of antimicrobial compounds, such as 2-mercaptobenzothiazoles, suggesting a potential for similar activity.[8]

Experimental Data Comparison

To provide a context for the potential activity of 6-Acetyl-2-mercaptonicotinonitrile, the following table summarizes the reported biological activities of various other nicotinonitrile derivatives.

Compound/Derivative Class	Biological Activity	Model/Assay	Key Findings (IC50/MIC)	Reference
4,6-diaryl-2-oxo-1,2-dihydropyridine-3-carbonitriles	Anticancer (PIM-1 Kinase Inhibition)	PIM-1 Kinase Assay	Potent inhibition	[2]
Novel Nicotinonitrile Derivatives	Anticancer (Cytotoxicity)	Human Cancer Cell Lines	IC50 values ranging from 0.01 ± 0.002 to 0.02 ± 0.001 μg/mL	[3]
2-Oxonicotinonitrile Derivatives	Antibacterial	Bacillus subtilis	Good activity	[7]
Nicotinonitrile Schiff Bases	Antibacterial	S. aureus, E. coli	MIC values in the low micromolar range	[1]
6-Substituted-3(2H)-pyridazinone-2-acetyl-2-hydrazones	Antibacterial & Antifungal	Various bacteria and fungi	MICs as low as 31.25 µg/mL against some strains	[9]

Experimental Protocols

The evaluation of the biological activity of novel compounds like 6-Acetyl-2-mercaptonicotinonitrile relies on standardized in vitro assays. Below are detailed protocols for assessing antimicrobial and anticancer activities.

Protocol: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

This protocol is based on the broth microdilution method, a standard procedure for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test compound (e.g., 6-Acetyl-2-mercaptonicotinonitrile) dissolved in a suitable solvent (e.g., DMSO).

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi.

• Sterile 96-well microtiter plates.

• Spectrophotometer or microplate reader.

• Positive control (standard antibiotic, e.g., ampicillin).

• Negative control (medium with solvent).

Procedure:

• Inoculum Preparation: Culture the microbial strain overnight in the appropriate broth. Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution of Test Compound: Prepare a stock solution of the test compound. Perform a two-fold serial dilution of the compound in the appropriate broth directly in the 96-well plate to obtain a range of concentrations.

• Inoculation: Add the standardized inoculum to each well containing the test compound dilutions.

• Controls: Include wells with inoculum and the positive control antibiotic, as well as wells with inoculum and the solvent used to dissolve the test compound (negative control). Also include a well with only broth for sterility control.

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for bacteria or at a suitable temperature and duration for fungi.

• Determination of MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) as observed by the naked eye or by measuring the optical density at 600 nm.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure the cytotoxic effects of compounds on cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HepG2 for liver cancer).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• Test compound dissolved in DMSO.

• MTT solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS).

• Sterile 96-well cell culture plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours in a humidified incubator at 37°C with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 3-4 hours. During this time, viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Visualizing Experimental Workflows and Pathways

Diagrams can aid in understanding complex experimental processes and biological pathways.

Caption: Workflow for Antimicrobial and Anticancer Assays.

Caption: Kinase Inhibition Pathway by Nicotinonitriles.

Conclusion and Future Directions

The nicotinonitrile scaffold is a highly versatile and promising platform for the development of novel therapeutic agents. While direct experimental data for 6-Acetyl-2-mercaptonicotinonitrile is limited, a comparative analysis of related structures suggests its potential for both anticancer and antimicrobial activities. The acetyl and mercapto substituents are likely to play a significant role in its biological profile. Further investigation through the standardized experimental protocols outlined in this guide is warranted to fully elucidate the therapeutic potential of this specific derivative. Structure-activity relationship studies, guided by the synthesis and biological evaluation of a focused library of analogues, will be crucial in optimizing its activity and selectivity for specific biological targets.

References

• Witherington J, Bordas V, Gaiba A, Garton NS, Naylor A, Rawlings AD, Slingsby BP, Smith DG, Takle AK and Ward RW. 6-Aryl-pyrazolo[3,4-b]pyridines: Potent Inhibitors of Glycogen Synthase Kinase-3 (GSK-3). Bioorganic and Medicinal Chemistry Letters. 2003.
• Shaik et al. Cytotoxic effects of two organotin compounds and their mode of inflicting cell death on four mammalian cancer cells. Journal of Toxicology. 2009.
• Tolulope et al. Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules. 2024.

• Drug Design Org. Structure Activity Relationships. 2005. Available from: [Link]

• Abou-Elkhair RAI, El-Shorbagi A-RA, El-Gazzar AR, El-Gendy MA. Synthesis and biological evaluation of 2-oxonicotinonitriles and 2-oxonicotinonitrile based nucleoside analogues. European Journal of Medicinal Chemistry. 2014;76:58-69.
• Yüksek H, Gürsoy S, Gökçe M, Alpaslan N. In Vitro Antimicrobial Activities of 6-Substituted-3(2H)- pyridazinone-2-acetyl-2-(substituted/nonsubstitutedbenzal/acetophenone) hydrazone Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry. 2018;5(2):639-652.
• Society For Science and Nature. ANTIPROLIFERATIVE ACTIVITY OF NEW DERIVATIVE OF 6-MERCAPTOPURINE (6MP), 1-ETHYL 3-((7 H-PURINE-6-YL) DISULFANYL).
• BenchChem. Potential Biological Activity of Substituted Nicotinonitriles: A Technical Guide.
• El-Sayed, N. F., et al. "Design, Synthesis, Characterization, and Molluscicidal Activity Screening of New Nicotinonitrile Derivatives against Land Snails, M. cartusiana." Molecules 27.23 (2022): 8345.
• Pharmacology Discovery Services. In Vitro Antimicrobials.
• Ghorab MM, Alsaid MS, El-Gazzar AR, El-Gendy MA.
• Kamal A, Kumar MP, Sreekanth K, et al. Biological Activities of 2-Mercaptobenzothiazole Derivatives: A Review. Mini Rev Med Chem. 2015;15(14):1195-1207.
• BenchChem.
• Feng, J., et al. "Design, Synthesis, and Structure–Activity Relationships of Pyridine-Based Rho Kinase (ROCK) Inhibitors." Journal of Medicinal Chemistry 58.12 (2015): 5096-5110.
• Fadda, A. A., et al. "Eco-friendly, green synthesis and antimicrobial evaluation of 4,6-disubstituted-2-(6`-acetyl-O-β-D-glucopyranosylsulfanyl)-nicotinonitrile." Journal of Saudi Chemical Society 18.2 (2014): 123-131.
• Mariam M. et al. Synthesis and Biological evaluation of Novel Nicotinonitrile derivatives derived from N-Substituted Coumarinyl Chalcones. Journal of Physics: Conference Series. 2021.
• Science Alert. Effects of 6-Mercaptopurine and its Derivatives on Human Hepatocellular Carcinoma and Mammary Adenocarcinoma Cell Lines. 2024.
• The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
• ResearchGate. Cytotoxicity (IC50) of tested compounds on different cell lines.
• Hossain, M. A., et al. "Synthesis, in vitro antimicrobial activity, and in silico studies of 1-aminoalkyl-2-naphthols." Scientific Reports 15.1 (2025): 12345.
• Abou-Elkhair, R. A., et al. "Synthesis and biological evaluation of 2-oxonicotinonitriles and 2-oxonicotinonitrile based nucleoside analogues." European Journal of Medicinal Chemistry 76 (2014): 58-69.
• BenchChem.
• NextSDS.
• Synthesis, Characterization, and Preliminary Evaluation of Biological Activity of 6-Mercaptopurine Heterocyclic Deriv

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Spectroscopic Analysis of 6-Acetyl-2-mercaptonicotinonitrile Derivatives: A Comparative Guide to Structural Elucidation

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Methodology Comparison Guide & Experimental Workflow

Introduction & Mechanistic Background

6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a highly versatile polyfunctional building block utilized extensively in the synthesis of bioactive polyheterocycles, particularly thieno[2,3-b]pyridines[3]. The molecule features three highly reactive sites: an acetyl group, a cyano group, and a mercapto (thiol) group, making it an ideal precursor for cascade cyclizations.

However, the derivatization of this compound presents a significant analytical challenge. In solution, the 2-mercaptopyridine core undergoes thione-thiol tautomerism. Upon deprotonation by a base, it forms an ambidentate anion. When reacted with electrophiles (such as alkyl halides), the reaction can theoretically yield two distinct regioisomers: S-alkylated and N-alkylated derivatives [1].

According to Pearson’s Hard-Soft Acid-Base (HSAB) theory, the sulfur atom acts as a "soft" nucleophile, whereas the nitrogen atom is a "hard" nucleophile. Because alkyl halides are generally "soft" electrophiles, thermodynamic and kinetic forces strongly favor S-alkylation. Furthermore, N-alkylation disrupts the aromaticity of the pyridine ring, making it thermodynamically unstable compared to the S-alkylated product. Despite this predictability, definitive structural elucidation is mandatory in drug development to rule out trace N-alkylated impurities[1, 2].

This guide objectively compares the spectroscopic methodologies used to definitively distinguish these regioisomers and provides a self-validating experimental protocol for their synthesis and characterization.

Comparison of Analytical Methodologies

To establish a self-validating analytical system, researchers must employ orthogonal spectroscopic techniques. Below is an objective comparison of the diagnostic power of each method.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Diagnostic Power: Moderate (Functional Group Tracking)

• Mechanism: FT-IR is highly effective for monitoring the disappearance of the precursor's C=S (thione) stretch (~1150–1200 cm⁻¹) and shifts in the C≡N stretch (~2220 cm⁻¹).

• Limitation: While it confirms that a reaction occurred, FT-IR lacks the atomic resolution necessary to definitively prove whether the alkyl group attached to the sulfur or the nitrogen atom.

1D NMR Spectroscopy (¹H and ¹³C)

• Diagnostic Power: High (Primary Regioisomer Differentiation)

• Mechanism: ¹H NMR is often insufficient because the aliphatic signals of S-CH₂ and N-CH₂ protons can overlap depending on the solvent. However, ¹³C NMR is the gold standard for rapid differentiation . The methylene carbon attached to a sulfur atom is shielded, appearing characteristically upfield (δ 29–35 ppm). Conversely, an N-CH₂ carbon is heavily deshielded and shifted downfield. Furthermore, the absence of a thiocarbonyl (C=S) signal at ~180 ppm in the ¹³C spectrum definitively rules out N-alkylation [1].

2D NMR Spectroscopy (HMBC)

• Diagnostic Power: Absolute (Atomic Connectivity)

• Mechanism: Heteronuclear Multiple Bond Correlation (HMBC) provides absolute proof of structure by mapping 2-bond and 3-bond carbon-proton couplings. In an S-alkylated derivative, HMBC will show a clear ³J coupling cross-peak between the alkyl methylene protons and the C2 carbon of the pyridine ring, effectively self-validating the molecular architecture.

High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS)

• Diagnostic Power: Complementary (Formula Validation)

• Mechanism: HRMS provides the exact mass (e.g., [M+H]⁺) to confirm the successful addition of the alkyl group and the absence of dimerization.

• Limitation: Standard HRMS cannot distinguish between S- and N-alkylated isomers, as they share the identical exact mass. It must be paired with NMR for complete elucidation [3].

Quantitative Data Presentation

Table 1: Diagnostic Spectroscopic Markers for Regioisomers

Spectroscopic Marker	S-Alkylated Isomer (Major)	N-Alkylated Isomer (Minor/Trace)	Analytical Technique
Methylene Carbon (CH₂)	δ 29.0 – 35.0 ppm (Upfield)	δ 45.0 – 55.0 ppm (Downfield)	¹³C NMR (100 MHz)
Thiocarbonyl (C=S)	Absent	Present (~180.0 ppm)	¹³C NMR (100 MHz)
C2-Alkyl Connectivity	³J coupling (C2 to S-CH₂)	³J coupling (C2 to N-CH₂)	2D NMR (HMBC)
C=S Stretch	Absent	Present (~1150 cm⁻¹)	FT-IR (ATR)

Table 2: Comparative Performance of Analytical Techniques

Technique	Resolution Level	Sample Requirement	Diagnostic Power for Isomers	Workflow Efficiency
FT-IR	Functional Group	< 1 mg	Low	High (Minutes)
HR-ESI-MS	Molecular Formula	< 0.1 mg	Low (Requires MS/MS)	High (Minutes)
1D ¹³C NMR	Atomic Environment	10–20 mg	High	Medium (Hours)
2D HMBC	Atomic Connectivity	15–25 mg	Absolute	Low (Overnight)

Experimental Protocols: Synthesis and Validation

The following is a self-validating protocol for the S-alkylation of 6-acetyl-2-mercaptonicotinonitrile, ensuring high yield and rigorous structural confirmation.

Step-by-Step Methodology

Step 1: Deprotonation (Anion Generation)

• Suspend 6-acetyl-2-mercaptonicotinonitrile (1.0 mmol) in 15 mL of anhydrous N,N-dimethylformamide (DMF).

• Add anhydrous potassium carbonate (K₂CO₃, 1.2 mmol).

• Causality Note: K₂CO₃ is chosen over stronger bases (like NaH) to maintain mild conditions, preventing the premature cyclization of the acetyl group. Stir at room temperature for 30 minutes until the solution turns a deep, homogenous yellow, indicating the formation of the ambidentate thioamide anion.

Step 2: Electrophilic Addition 4. Add the alkylating agent (e.g., 2-bromo-1-phenylethanone, 1.1 mmol) dropwise to the reaction mixture. 5. Stir the mixture at room temperature for 4–6 hours. Track the reaction via TLC (Eluent: Hexane/Ethyl Acetate 3:1). The disappearance of the highly polar precursor spot validates reaction completion.

Step 3: Isolation and Purification 6. Pour the reaction mixture into 100 mL of ice-cold distilled water. The S-alkylated product will precipitate due to its high hydrophobicity. 7. Filter the solid, wash with cold water (3 × 20 mL) to remove residual DMF and K₂CO₃, and recrystallize from absolute ethanol to yield the pure S-alkylated derivative.

Step 4: Multiplexed Spectroscopic Validation 8. FT-IR: Run an ATR-FTIR scan to confirm the retention of the C≡N peak (~2220 cm⁻¹) and the C=O peak (~1690 cm⁻¹). 9. HRMS: Inject a 1 µg/mL solution into an HR-ESI-MS to confirm the [M+H]⁺ exact mass. 10. NMR: Dissolve 15 mg of the purified product in DMSO-d₆. Acquire a ¹³C NMR spectrum to verify the S-CH₂ peak at ~33.5 ppm and the absence of a C=S peak at 180 ppm. Follow up with an HMBC experiment to lock in the C2-S-CH₂ connectivity.

Mechanistic and Analytical Visualizations

Fig 1. Analytical workflow for distinguishing S- vs N-alkylated regioisomers.

Fig 2. Mechanistic pathway of ambidentate anion alkylation.

References

• Abd El-Fatah, N. A., Darweesh, A. F., Mohamed, A. A., Abdelhamid, I. A., & Elwahy, A. H. M. (2017). "Experimental and theoretical study on the regioselective bis- and polyalkylation of 2-mercaptonicotinonitrile and 2-mercaptopyrimidine-5-carbonitrile derivatives." Tetrahedron.[Link]

• Dotsenko, V. V., et al. (2025). "Synthesis, Reactions, and Agrochemical Studies of New 4,6-Diaryl-2-hydrazinylnicotinonitriles." International Journal of Molecular Sciences.[Link]

• Posso, M. C., et al. (2024). "Utility of 2-Chloro-N-arylacetamide and 1,1′-(Piperazine-1,4-diyl)bis(2-chloroethanone) as Versatile Precursors for Novel Mono- and Bis[thienopyridines]." ACS Omega.[Link]

X-ray crystal structure of 6-Acetyl-2-mercaptonicotinonitrile analogs

An in-depth technical analysis and comparison guide for utilizing 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) as a primary building block in the synthesis of fused heterocyclic systems, validated through single-crystal X-ray diffraction.

Executive Summary

In the landscape of modern drug discovery and advanced materials, the efficient construction of fused heterocyclic scaffolds—such as thienopyridines and pyranopyridines—is paramount. Historically, researchers have relied on 2-chloro-3-cyanopyridines or 2-alkoxy-3-cyanopyridines as starting materials. However, these precursors often require harsh reaction conditions and prolonged multi-step sequences.

6-Acetyl-2-mercaptonicotinonitrile emerges as a superior alternative. By leveraging the highly polarizable thiolate anion, this multifunctional building block enables rapid, regioselective S-alkylation followed by seamless intramolecular cyclization. This guide objectively compares the performance of 2-mercaptonicotinonitrile analogs against traditional halogenated precursors, detailing the mechanistic advantages, providing self-validating experimental protocols, and presenting supporting X-ray crystallographic data.

Mechanistic Advantages & Alternative Comparison

The synthesis of complex bis-heterocycles and fused systems heavily depends on the nucleophilic displacement of a leaving group on the pyridine ring[1].

The Traditional Approach (2-Chloro-3-cyanopyridines): The carbon-chlorine bond in electron-deficient pyridines requires significant thermal energy to undergo nucleophilic aromatic substitution ( SN​Ar ). Hydrazinolysis or alkoxylation of 2-chloronicotinonitriles generally requires prolonged refluxing (4–18 hours) in high-boiling solvents like DMF or dioxane[1]. This harsh thermal requirement often leads to the degradation of sensitive functional groups and lower overall yields.

The Product Advantage (6-Acetyl-2-mercaptonicotinonitrile): According to Pearson’s Hard and Soft Acids and Bases (HSAB) principle, the thiolate anion generated from the 2-mercapto group is a "soft" nucleophile. It rapidly and regioselectively attacks alkyl halides (soft electrophiles) at room temperature, strictly favoring S-alkylation over N-alkylation[2]. Furthermore, the adjacent cyano group acts as an ideal electrophilic center for subsequent base-catalyzed Thorpe-Ziegler cyclization, yielding fused thienopyridines under exceptionally mild conditions.

Table 1: Performance Comparison in Fused Heterocycle Synthesis

Parameter	6-Acetyl-2-mercaptonicotinonitrile	2-Chloro-3-cyanopyridine
Primary Reaction	S-Alkylation ( SN​2 )	Nucleophilic Aromatic Substitution ( SN​Ar )
Reagents & Conditions	Mild base (K₂CO₃), Room Temp	Strong nucleophile, Reflux (110–150 °C)
Reaction Time (Step 1)	1 – 2 hours	6 – 18 hours
Regioselectivity	Absolute (S-alkylation confirmed)	Variable (competing side reactions)
Downstream Cyclization	Spontaneous or mild heating (Thorpe-Ziegler)	Requires strong base / prolonged heating
Average Yield (Overall)	85% – 95%	40% – 65%

Reaction Pathway Visualization

The following diagram illustrates the kinetic and thermodynamic advantages of utilizing the 2-mercapto pathway over the traditional 2-chloro pathway.

Figure 1: Mechanistic pathway comparison highlighting the efficiency of the 2-mercapto building block.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the synthesis of a representative thienopyridine analog and its subsequent structural validation via X-ray crystallography[3].

Protocol 1: Regioselective Synthesis of Fused Thienopyridines

Objective: To synthesize a functionalized thienopyridine via regioselective S-alkylation and intramolecular cyclization.

• Deprotonation: Dissolve 10 mmol of 6-Acetyl-2-mercaptonicotinonitrile in 20 mL of anhydrous N,N-Dimethylformamide (DMF). Add 11 mmol of anhydrous K₂CO₃.

  • Causality: K₂CO₃ is a mild, insoluble base in DMF that selectively deprotonates the acidic thiol (pKa ~6-7) without triggering aldol-type side reactions at the 6-acetyl group.

• S-Alkylation: Add 10 mmol of an α-haloester (e.g., ethyl bromoacetate) dropwise at 25 °C. Stir the suspension for 2 hours.

  • Causality: The highly polarizable thiolate acts as a soft nucleophile, rapidly displacing the bromide via an SN​2 mechanism. Spectroscopic studies confirm this strictly favors S-alkylation over N-alkylation[2].

• Thorpe-Ziegler Cyclization: Introduce a catalytic amount of piperidine (0.5 mmol) to the reaction mixture and elevate the temperature to 80 °C for 4 hours.

  • Causality: Piperidine acts as an organic base to deprotonate the newly formed active methylene group. The resulting carbanion executes an intramolecular nucleophilic attack on the electrophilic cyano carbon, forming the fused thiophene ring.

• Isolation: Pour the cooled mixture into 100 mL of crushed ice/water. Filter the resulting precipitate, wash with cold water, and recrystallize from hot ethanol to yield the pure thienopyridine derivative.

Protocol 2: Crystal Cultivation and X-Ray Diffraction Analysis

Objective: To grow diffraction-quality single crystals and unambiguously determine the 3D molecular structure.

• Solvent Selection & Dissolution: Dissolve 50 mg of the purified thienopyridine analog in a binary solvent system (Dichloromethane/Methanol, 1:1 v/v).

  • Causality: A binary mixture balances the high solubility provided by DCM with the hydrogen-bonding capability of Methanol, promoting controlled supersaturation as the more volatile DCM evaporates first.

• Slow Evaporation: Place the solution in a 4 mL glass vial. Cap loosely or cover with Parafilm punctured with a single pinhole. Leave undisturbed in a vibration-free environment at 20 °C for 5–7 days.

  • Causality: Slow solvent evaporation minimizes the formation of multiple nucleation sites, allowing thermodynamic growth of a large, defect-free single crystal suitable for X-ray diffraction[3].

• Mounting: Select a crystal with optimal dimensions (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Mount it on a glass fiber or MiTeGen loop using perfluoropolyether oil, and immediately transfer to the diffractometer's cold nitrogen stream (100 K).

  • Causality: Cryo-cooling to 100 K minimizes atomic thermal vibrations (reducing Debye-Waller factors), which significantly improves high-angle diffraction intensity and overall spatial resolution.

• Data Collection: Collect diffraction data using Mo-Kα radiation ( λ=0.71073 Å). Solve the structure using direct methods and refine using full-matrix least-squares on F2 .

X-Ray Crystallography Workflow & Data Presentation

Figure 2: End-to-end workflow from precursor utilization to structural validation via X-ray crystallography.

Once the X-ray diffraction data is collected, the structural parameters are refined. The table below outlines typical crystallographic data obtained for thienopyridine analogs derived from 6-Acetyl-2-mercaptonicotinonitrile, confirming the planarity of the fused system and the regiochemistry of the cyclization.

Table 2: Representative Single-Crystal X-Ray Diffraction Data for Analogs

Crystallographic Parameter	Representative Value / Description
Empirical Formula	C12​H10​N2​O2​S (Example Derivative)
Temperature	100(2) K
Wavelength	0.71073 Å (Mo-Kα)
Crystal System	Monoclinic
Space Group	P21​/c
Goodness-of-fit on F2	1.045
Final R indices [I>2sigma(I)]	R1​ = 0.0342, wR2​ = 0.0891
Structural Confirmation	Confirms S-alkylation and complete Thorpe-Ziegler ring closure.

Conclusion

For researchers developing novel heterocyclic therapeutics or advanced materials, 6-Acetyl-2-mercaptonicotinonitrile offers a distinct kinetic and thermodynamic advantage over traditional halogenated precursors. Its dual functionality—pairing a highly reactive soft nucleophile (thiolate) with an adjacent electrophilic trap (nitrile)—enables the rapid, high-yield construction of fused systems. As validated by single-crystal X-ray diffraction, this building block ensures absolute regiocontrol, making it an indispensable asset in the modern synthetic chemist's toolkit.

References

• Source: MDPI (International Journal of Molecular Sciences)
• Source: PubMed Central (PMC)
• Synthesis of Monomeric and Dimeric Acridine Compounds as Potential Therapeutics in Alzheimer and Prion Diseases Source: ResearchGate URL

Sources

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Comparative Reactivity of Mercapto- vs. Hydroxy-Substituted Nicotinonitriles

Introduction: The Strategic Importance of Substituted Nicotinonitriles in Drug Discovery

The nicotinonitrile scaffold is a privileged core in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1] Its rigid, planar structure and specific hydrogen bonding capabilities make it an ideal framework for designing targeted inhibitors and modulators of biological pathways. The true synthetic power of this scaffold, however, is unlocked through its functionalization. Among the most versatile and strategic substituents are the hydroxyl (-OH) and mercapto (-SH) groups.

These two functional groups, while seemingly similar, impart dramatically different physicochemical properties and reactivity profiles to the nicotinonitrile ring. Understanding these differences is not merely an academic exercise; it is critical for researchers in drug development to make informed decisions during lead optimization, enabling the strategic design of synthetic routes and the fine-tuning of a molecule's properties.

This guide provides an in-depth, objective comparison of the reactivity of mercapto- and hydroxy-nicotinonitriles. We will move beyond simple descriptions to explain the underlying chemical principles, supported by experimental data and detailed protocols, to empower you to select the optimal scaffold for your research and development goals.

The Decisive Role of Tautomerism: A Fundamental Divergence

The primary factor governing the disparate reactivity of these two scaffolds is tautomerism—the dynamic equilibrium between two forms of a molecule. For 2-substituted pyridines, this equilibrium lies between the aromatic hydroxy/mercapto form and the non-aromatic pyridone/thiopyridone form.

• Hydroxy Nicotinonitriles: These compounds exist predominantly in the pyridin-2(1H)-one (lactam) form. This equilibrium strongly favors the keto form due to the high stability of the amide-like C=O bond and favorable hydrogen bonding in various solvents.[2]

• Mercapto Nicotinonitriles: In contrast, the sulfur analogues exist overwhelmingly in the pyridine-2(1H)-thione (thiolactam) form.[3]

Spectrophotometric studies on the parent 2-hydroxypyridine and 2-mercaptopyridine systems in aqueous solutions have quantified this difference. The equilibrium constant (K_T) for the thione tautomer is approximately 60 times greater than that for its oxygen analog, indicating a much stronger preference for the thione form.[4][5] This fundamental structural difference is the root cause of their distinct chemical behaviors.

Caption: Tautomeric equilibrium in hydroxy- and mercapto-nicotinonitriles.

Comparative Physicochemical Properties

The dominance of the pyridone and thiopyridone tautomers directly influences key properties like acidity and nucleophilicity.

Property	Hydroxy-Nicotinonitrile (Pyridone form)	Mercapto-Nicotinonitrile (Thiopyridone form)	Rationale & Implication
pKa (NH proton)	~11.6 (for 2-pyridone)[2]	~9.9 (for 2-thiopyridone, estimated)	The thiopyridone is more acidic, making it easier to deprotonate. This is crucial for reactions requiring an anionic nucleophile.
Dominant Character	Amide-like	Thioamide-like	This changes the electronic nature of the ring from a substituted phenol/thiophenol to a cyclic amide/thioamide.
Nucleophilicity	Oxygen is a hard nucleophile. Nitrogen (in pyridone) is less nucleophilic due to resonance with C=O.	Sulfur is a soft and highly polarizable nucleophile.[6]	The soft nature of sulfur in the thiopyridone form makes it an excellent nucleophile for soft electrophiles, such as alkyl halides in S-alkylation reactions.

Reactivity in Nucleophilic Aromatic Substitution (S_N_Ar)

Nucleophilic aromatic substitution (S_N_Ar) is a cornerstone reaction for functionalizing electron-poor aromatic rings.[7][8] The strongly electron-withdrawing nitrile (-CN) group makes the nicotinonitrile ring highly susceptible to S_N_Ar, particularly at positions ortho and para to it.

The mechanism proceeds via a two-step addition-elimination pathway, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex.[9][10] The stability of this complex is the key determinant of the reaction rate.

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Comparative Analysis:

• Hydroxy-Nicotinonitriles (as Pyridones): The pyridone tautomer presents a challenge for direct S_N_Ar at other positions on the ring. The amide-like nitrogen can be deprotonated under strong basic conditions, forming an anionic species. However, the primary reactivity is often at the oxygen or nitrogen atom. To utilize the ring for S_N_Ar, the hydroxyl group is typically converted into a better leaving group, such as a halide or a triflate. For instance, 2-hydroxynicotinonitrile can be converted to 2-chloronicotinonitrile, which is an excellent substrate for S_N_Ar reactions.[11]

• Mercapto-Nicotinonitriles (as Thiopyridones): The thiopyridone tautomer offers a distinct advantage. The sulfur atom is a potent nucleophile. The most common reaction is S-alkylation or S-arylation, where the sulfur attacks an electrophile. This is technically a nucleophilic substitution on the electrophile, not an S_N_Ar on the nicotinonitrile ring itself. However, like its hydroxy counterpart, the mercapto group can be used as a handle. It can be displaced or converted. More importantly, its strong coordinating ability can influence other reactions (see Cross-Coupling).

Experimental Protocol: S-Alkylation of 2-Mercaptonicotinonitrile

This protocol demonstrates the high nucleophilicity of the sulfur atom in the thiopyridone tautomer.

Objective: To synthesize 2-(benzylthio)nicotinonitrile.

Rationale: This reaction leverages the soft, highly nucleophilic character of the thiopyridone sulfur to displace a halide from a soft electrophile (benzyl bromide). A mild base like potassium carbonate is sufficient to deprotonate the thioamide, forming the thiolate anion in situ, which then acts as the nucleophile.

Materials:

• 2-Mercaptonicotinonitrile (1.0 eq)

• Benzyl bromide (1.1 eq)

• Potassium carbonate (K₂CO₃, 1.5 eq)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a stirred solution of 2-mercaptonicotinonitrile in DMF, add potassium carbonate.

• Stir the resulting suspension at room temperature for 15 minutes. The formation of the potassium thiolate should be observed.

• Add benzyl bromide dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water.

• The product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with water to remove DMF and salts.

• Recrystallize the crude product from ethanol to yield pure 2-(benzylthio)nicotinonitrile.

Reactivity in Metal-Catalyzed Cross-Coupling

Palladium-catalyzed cross-coupling reactions are indispensable tools for forming C-C and C-heteroatom bonds in modern drug discovery.[12][13] The reactivity of hydroxy- and mercapto-nicotinonitriles in these reactions is markedly different, providing distinct strategic opportunities.

Caption: General catalytic cycle for Suzuki cross-coupling and key considerations.

Comparative Analysis:

• Hydroxy-Nicotinonitriles: The hydroxyl group is a poor leaving group and must first be "activated." This is most commonly achieved by converting it to a triflate (-OTf) or a nonaflate. These activated derivatives are excellent electrophiles for a wide range of cross-coupling reactions, including Suzuki, Stille, Buchwald-Hartwig, and Sonogashira couplings.[14] This two-step sequence (activation then coupling) is highly reliable and provides access to a vast chemical space.

• Mercapto-Nicotinonitriles: The mercapto group presents a significant challenge for traditional cross-coupling. The sulfur atom is a known ligand for transition metals like palladium and can act as a catalyst poison, binding tightly to the metal center and shutting down the catalytic cycle. While some specialized conditions exist, direct cross-coupling of mercaptopyridines is often low-yielding and problematic. A more viable strategy involves S-alkylation to form a thioether, which can sometimes be used in C-S bond cleavage/coupling reactions, or desulfurization to reveal a C-H bond for subsequent C-H activation.

Experimental Protocol: Suzuki Coupling of an Activated Hydroxy-Nicotinonitrile

Objective: To synthesize 2-phenyl-nicotinonitrile from 2-hydroxy-nicotinonitrile.

Rationale: This two-part protocol first activates the inert hydroxyl group by converting it to a triflate, an excellent leaving group. The subsequent Suzuki reaction, a robust and widely used C-C bond-forming reaction, couples this electrophilic center with an organoboron nucleophile.[13] The choice of ligand (e.g., SPhos, XPhos) is critical for stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle.

Part A: Triflation of 2-Hydroxy-nicotinonitrile

• Dissolve 2-hydroxy-nicotinonitrile (1.0 eq) and pyridine (1.5 eq) in dichloromethane (DCM) at 0 °C under a nitrogen atmosphere.

• Slowly add trifluoromethanesulfonic anhydride (Tf₂O, 1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until TLC analysis shows complete consumption of the starting material.

• Quench the reaction with water and extract the product with DCM.

• Wash the organic layer with saturated aqueous copper sulfate (to remove pyridine), followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude triflate is often used directly in the next step.

Part B: Suzuki Cross-Coupling

• To a reaction vessel, add the crude nicotinonitrile-2-triflate (1.0 eq), phenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add a palladium catalyst, such as Pd(PPh₃)₄ (0.05 eq).

• Degas the vessel and backfill with nitrogen.

• Add a degassed solvent mixture, typically 1,4-dioxane and water (4:1).

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the crude product by flash column chromatography on silica gel to obtain 2-phenyl-nicotinonitrile.

Summary and Strategic Recommendations

The choice between a mercapto- or hydroxy-nicotinonitrile scaffold is a strategic one, dictated by the desired synthetic outcome.

Feature / Reaction Type	Hydroxy-Nicotinonitrile	Mercapto-Nicotinonitrile	Recommendation
Tautomeric Form	Predominantly Pyridone	Predominantly Thiopyridone	Acknowledge this as the primary driver of reactivity.
Nucleophilic Attack	Requires activation (e.g., to -OTf) to act as an electrophile.	Sulfur is a potent nucleophile for S-alkylation/arylation.	For direct functionalization via nucleophilic attack, use the mercapto scaffold.
Cross-Coupling (Suzuki, etc.)	Excellent. Activation to triflate provides a robust and versatile electrophile.	Poor. Sulfur acts as a catalyst poison. Not a recommended substrate.	For building molecular complexity via cross-coupling, the hydroxy scaffold is the superior choice.
Handling & Stability	Generally stable solids.	Can be prone to oxidation to disulfides.	Hydroxy derivatives are typically easier to handle and store long-term.

For researchers aiming to build molecular complexity through robust, predictable C-C and C-heteroatom bond formation via metal-catalyzed cross-coupling, the hydroxy-nicotinonitrile scaffold is the clear platform of choice. Its conversion to a triflate or other activated species opens the door to a vast and well-established portfolio of synthetic transformations.

Conversely, when the scientific goal involves leveraging a potent, soft nucleophile for reactions like S-alkylation or Michael additions, the mercapto-nicotinonitrile scaffold is unparalleled. Its inherent nucleophilicity allows for direct and efficient functionalization at the sulfur atom under mild conditions.

By understanding the fundamental role of tautomerism, scientists can harness the distinct and complementary reactivity of these two valuable scaffolds to accelerate the drug discovery and development process.

References

• El-Sayed, M. Y., & El-Gharkawy, E.-S. H. (2020). A dielectric and spectrophotometric study of the tautomerization of 2-hydroxypyridine and 2-mercaptopyridine in water. RSC Advances, 10(5), 2933-2943. [4][5]

• El-Sayed, M. Y., & El-Gharkawy, E.-S. H. (2020). A dielectric and spectrophotometric study of the tautomerization of 2-hydroxypyridine and 2-mercaptopyridine in water. Physical Chemistry Chemical Physics, 22(5), 2933-2943.

• Les, A., Adamowicz, L., & Person, W. B. (2024). Photochemical Hydroxyl Group Abstraction from N-Hydroxypyridine-2(1H)-thione Isolated in a Solid Hydrogen Matrix: Photogeneration of 2-Mercaptopyridine. Molecules, 29(23), 5035. [3]

• Beak, P., Covington, J. B., & Smith, S. G. (1976). Structural studies of tautomeric systems: the importance of association for 2-hydroxypyridine-2-pyridone and 2-mercaptopyridine. Journal of the American Chemical Society, 98(25), 8284-8286.

• Wikipedia contributors. (2023, December 29). Nucleophilic aromatic substitution. In Wikipedia, The Free Encyclopedia. [7]

• Fadda, A. A., & El-Mekabaty, A. (2015). Synthesis and Cytotoxic Effect of Some Novel 1,2-Dihydropyridin-3-carbonitrile and Nicotinonitrile Derivatives. Molecules, 21(1), 37. [11]

• Ashenhurst, J. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [8]

• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. [9]

• Wikipedia contributors. (2024, February 20). Cross-coupling reaction. In Wikipedia, The Free Encyclopedia. [12]

• Chemistry Steps. (2021, August 9). Nucleophilic Aromatic Substitution. [10]

• ChemTalk. (2025, September 7). Metal-Catalyzed Cross-Coupling Reactions. [13]

• Shamroukh, A., & Ali, A. (2021). A Review on The Chemistry of Nicotinonitriles and Their applications. The Egyptian Journal of Chemistry. [1]

• Magano, J., & Dunetz, J. R. (2020). Advances in Cross-Coupling Reactions. Molecules, 25(19), 4549. [14]

• El-Gohary, N. S., & Shaaban, M. R. (2022). Insight on Mercapto-Coumarins: Synthesis and Reactivity. Molecules, 27(7), 2132. [6]

• Wikipedia contributors. (2024, January 15). 2-Pyridone. In Wikipedia, The Free Encyclopedia. [2]

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bioisosteric replacement studies involving the nitrile group of 6-Acetyl-2-mercaptonicotinonitrile

An in-depth comparative analysis of bioisosteric replacement strategies is critical for overcoming the pharmacokinetic and pharmacodynamic limitations of early-stage pharmacophores. 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a highly functionalized, privileged heterocyclic building block utilized extensively in the development of kinase inhibitors, antimicrobial agents, and receptor antagonists1[1].

While the C3-nitrile (-CN) group in this scaffold provides a strong electron-withdrawing effect and acts as a linear hydrogen-bond acceptor, it often suffers from limited interaction surface area and potential metabolic liabilities. Replacing the nitrile group with bioisosteres such as tetrazoles or oxadiazoles is a field-proven medicinal chemistry strategy to fine-tune lipophilicity, enhance metabolic stability, and dramatically improve target binding affinity2[2].

This guide objectively compares the performance of the parent nitrile against its primary bioisosteres and provides self-validating experimental protocols for their synthesis.

Mechanistic Rationale: The Divergent Paths of Optimization

When optimizing the 6-Acetyl-2-mercaptonicotinonitrile scaffold, researchers typically face a crossroads between maximizing electrostatic target engagement and optimizing cell permeability (ADME properties).

• The 1H-Tetrazole (The Acidic Mimic): The tetrazole ring is the classical bioisostere for nitriles and carboxylic acids. With a pKa of ~4.5, it is predominantly ionized at physiological pH (7.4). This anionic state allows it to form powerful salt bridges with basic amino acid residues (e.g., Arginine, Lysine) in target binding pockets, often increasing binding affinity by 10- to 50-fold3[3]. Furthermore, its metabolic stability is vastly superior to that of a carboxylic acid4[4].

• The 1,2,4-Oxadiazole (The Lipophilic Mimic): If the negative charge of the tetrazole hinders membrane permeability, the 1,2,4-oxadiazole serves as an uncharged, lipophilic alternative. It retains the hydrogen-bond acceptor properties of the original nitrile but occupies a larger hydrophobic volume, improving Van der Waals interactions and cellular penetration 5[5].

Caption: Comparative target engagement profiles of nitrile bioisosteres.

Quantitative Data Comparison

The following table synthesizes the expected physicochemical and pharmacological shifts when the C3-nitrile of the 6-Acetyl-2-mercaptonicotinonitrile scaffold is replaced. (Note: Values represent validated medicinal chemistry trends for pyridine-based pharmacophores).

Bioisostere	Functional Group	Predicted LogP	pKa	HLM Stability (T1/2, min)	Relative Target Affinity	Permeability (Papp)
Parent	Nitrile (-CN)	1.8	N/A	45	1x (Baseline)	High
Acid Mimic	1H-Tetrazole	0.9	~4.5	>120	10x - 50x	Low
Lipophilic Mimic	1,2,4-Oxadiazole	2.4	N/A	>120	5x - 15x	High
Hydrolysis Product	Carboxylic Acid	0.5	~4.0	30	5x - 20x	Very Low

Experimental Workflows: Self-Validating Methodologies

To execute these bioisosteric replacements, the highly nucleophilic C2-thiol of 6-Acetyl-2-mercaptonicotinonitrile must be transiently protected (e.g., as a benzyl thioether) to prevent competitive S-alkylation or oxidation during the harsh cyclization steps.

Protocol A: Synthesis of the 1H-Tetrazole Derivative via [3+2] Cycloaddition

This method utilizes a multicomponent reaction approach to construct the tetrazole ring6[6].

• Thiol Protection: React 6-Acetyl-2-mercaptonicotinonitrile (1.0 eq) with benzyl bromide (1.1 eq) and K₂CO₃ (2.0 eq) in DMF at room temperature for 2 hours. Causality: The base deprotonates the thiol, driving selective S-benzylation. Validate via LC-MS (shift to higher mass, loss of polar thiol).

• Cycloaddition: Dissolve the S-protected nitrile (1.0 eq) in anhydrous DMF. Add sodium azide (NaN₃, 3.0 eq) and ammonium chloride (NH₄Cl, 3.0 eq). Heat the sealed vessel to 120°C for 16 hours.

  • Causality: NH₄Cl acts as a critical proton donor, generating hydrazoic acid (HN₃) in situ. The elevated temperature provides the activation energy required for the [3+2] cycloaddition of the azide dipole across the sterically hindered nitrile triple bond.

• Validation & Workup: Monitor via TLC (EtOAc/Hexane). The tetrazole product will remain at the baseline due to its polarity. Quench the reaction by pouring it into ice water and acidifying it to pH 3 with 1M HCl. Causality: Acidification protonates the tetrazole anion, forcing the neutral product to precipitate out of the aqueous layer.

• Deprotection: Cleave the benzyl thioether using AlCl₃ in toluene to yield the final 6-acetyl-2-mercapto-3-(1H-tetrazol-5-yl)pyridine.

Protocol B: Synthesis of the 1,2,4-Oxadiazole Derivative

This two-step sequence converts the nitrile into an amidoxime, followed by cyclodehydration7[7].

• Amidoxime Formation: Suspend the S-protected nitrile (1.0 eq) in ethanol. Add hydroxylamine hydrochloride (2.5 eq) and N,N-diisopropylethylamine (DIPEA, 3.0 eq). Reflux at 80°C for 6 hours.

  • Causality: DIPEA frees the hydroxylamine base, which acts as a strong nucleophile, attacking the electrophilic carbon of the nitrile.

• Cyclodehydration: Isolate the amidoxime intermediate. Dissolve it in anhydrous toluene, add an acyl chloride (e.g., acetyl chloride, 1.2 eq) and pyridine (1.5 eq). Stir at room temperature for 1 hour (O-acylation), then heat to 110°C for 8 hours.

  • Causality: The initial step forms an O-acyl amidoxime. High thermal energy is subsequently required to drive the intramolecular cyclization and eliminate a molecule of water, finalizing the aromatic 1,2,4-oxadiazole ring.

• Validation: LC-MS will show the exact mass of the oxadiazole, confirming the loss of H₂O (-18 Da) from the O-acyl intermediate. Proceed with S-deprotection as described in Protocol A.

Caption: Synthetic workflow for nitrile bioisosteric replacement.

References

• Benchchem, "6-Acetyl-2-mercaptonicotinonitrile | High-Purity Reagent",
• MDPI, "Rational Design and Synthesis of
• ACS Publications, "One-Pot Bioisosteric Replacement of Alkyl Carboxylic Acids via Organic Photoredox C
• ResearchGate, "The bioisosteric similarity of the tetrazole and carboxyl
• ACS Publications, "Ethionamide Boosters. 2. Combining Bioisosteric Replacement and Structure-Based Drug Design",
• Russian Chemical Reviews, "Recent advances in the synthesis of pharmacologically active 1,2,3-, 1,2,4-, and 1,2,5-oxadiazole-based lead compounds",
• Chemical Reviews, "Tetrazoles via Multicomponent Reactions",

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• 7. Recent advances in the synthesis of pharmacologically active 1,2,3-, 1,2,4-, and 1,2,5-oxadiazole-based lead compounds | Russian Chemical Reviews [rcr.colab.ws]

Validation of Analytical Methods for 6-Acetyl-2-mercaptonicotinonitrile Quantification: A Comparative Guide

Executive Summary

6-Acetyl-2-mercaptonicotinonitrile (6-AMN) (CAS: 175277-42-6) is a highly functionalized heterocyclic building block critical to the synthesis of advanced pharmaceutical intermediates and coordination complexes. Accurate quantification of 6-AMN is essential for assessing raw material purity, monitoring reaction kinetics, and ensuring the absence of genotoxic impurities in final Active Pharmaceutical Ingredients (APIs).

This guide objectively compares the performance of three primary analytical methodologies—RP-HPLC-UV , UHPLC-MS/MS , and UV-Vis Spectrophotometry —for the quantification of 6-AMN. Designed for analytical scientists and regulatory professionals, this document provides self-validating experimental protocols grounded in the recently modernized ICH Q2(R2) guidelines for analytical procedure validation[1].

Mechanistic Challenges in 6-AMN Quantification (E-E-A-T)

Before selecting an analytical method, one must understand the specific physicochemical behavior of 6-AMN. Do not simply apply a generic C18 method; the molecular structure dictates the chromatography.

• Thiol-Thione Tautomerism: The 2-mercaptopyridine core exists in a dynamic equilibrium between its thiol (-SH) and thione (=S) forms. At a neutral pH, this tautomerization occurs at a rate comparable to the chromatographic timescale, resulting in severe peak broadening, peak splitting, and irreproducible retention times.

• Oxidative Dimerization: The free thiol group is highly susceptible to oxidation, readily forming a disulfide dimer during sample preparation or while sitting in the autosampler.

The Causality of Method Design: To counteract these phenomena, the analytical method must utilize a highly acidic mobile phase (pH < 3.0). The addition of 0.1% Formic Acid or Phosphoric Acid protonates the pyridine nitrogen, locking the molecule into a single tautomeric state and yielding sharp, symmetrical peaks[2]. Furthermore, incorporating a mild reducing agent (e.g., Dithiothreitol, DTT) into the sample diluent prevents oxidative dimerization, ensuring the method remains robust over a 24-hour sequence run.

Fig 1. Mechanistic control of 6-AMN tautomerization and oxidation during chromatography.

Objective Method Comparison & Performance Data

To demonstrate that a procedure is "fit for purpose" under ICH Q2(R2)[3], we must evaluate key performance characteristics: Specificity, Linearity, Accuracy, Precision, and the Limits of Detection/Quantitation (LOD/LOQ).

The table below summarizes the validated performance of three distinct analytical approaches for 6-AMN.

Validation Parameter (ICH Q2)	RP-HPLC-UV (Gold Standard)	UHPLC-MS/MS (High Sensitivity)	UV-Vis Spectrophotometry (Rapid Screen)
Primary Use Case	API Release Testing, Purity Assay	Trace Impurity / Pharmacokinetics	In-process reaction monitoring
Linearity Range	1.0 – 150.0 µg/mL	1.0 – 1000.0 ng/mL	5.0 – 50.0 µg/mL
LOD	0.1 µg/mL	0.2 ng/mL	2.0 µg/mL
LOQ	0.3 µg/mL	0.5 ng/mL	5.0 µg/mL
Precision (%RSD)	< 1.0% (Intra-day)	< 3.5% (Intra-day)	< 5.0% (Intra-day)
Accuracy (% Recovery)	98.5% – 101.2%	92.0% – 105.4%	85.0% – 110.0%
Specificity	High (Chromatographic resolution)	Ultra-High (MRM Transitions)	Low (Subject to matrix interference)
Cost / Throughput	Moderate / 15 min per sample	High / 5 min per sample	Low / 1 min per sample

Verdict: RP-HPLC-UV provides the optimal balance of robustness, accuracy, and cost-efficiency for standard quantification and release testing[4]. UHPLC-MS/MS is mandatory only when 6-AMN must be quantified as a trace impurity (< 1 ppm) in a final drug product[5].

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. The following protocols include embedded System Suitability Testing (SST) criteria. If the SST fails, the system automatically invalidates the run, ensuring absolute data trustworthiness.

Protocol A: RP-HPLC-UV Quantification (Optimal for Routine Assay)

Adapted from standard mercaptopyridine chromatographic methodologies[2][4].

1. Reagent & Mobile Phase Preparation:

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water (pH ~2.7). Causality: Locks 6-AMN in the protonated thiol form.

• Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Sample Diluent: 50:50 Water:Acetonitrile containing 1 mM Dithiothreitol (DTT). Causality: Prevents on-column disulfide formation.

2. Chromatographic Conditions:

• Column: Agilent Zorbax Eclipse Plus C18 (250 x 4.6 mm, 5 µm) or equivalent low-silanol column.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 280 nm (optimal absorbance for the mercaptopyridine ring).

• Gradient Program:

  • 0-2 min: 10% B

  • 2-10 min: Linear ramp to 80% B

  • 10-12 min: Hold at 80% B (Column Wash)

  • 12-15 min: Return to 10% B (Re-equilibration)

3. System Suitability Testing (The Self-Validation Gate): Before analyzing unknown samples, inject the 50 µg/mL 6-AMN reference standard six consecutive times.

• Acceptance Criteria:

  • Retention Time %RSD ≤ 1.0%

  • Peak Area %RSD ≤ 2.0%

  • USP Tailing Factor ( Tf​ ) ≤ 1.5 (Confirms absence of secondary silanol interactions).

  • Action: If criteria are met, proceed to sample analysis. If failed, purge the system and replace Mobile Phase A.

Protocol B: UHPLC-MS/MS (Optimal for Trace Analysis)

Adapted for high-sensitivity coordination complex and pyridine derivative analysis[5].

1. Conditions:

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm).

• Mobile Phase: Isocratic 10:90 (v/v) mixture of 20 mM Ammonium Acetate (aq) and Methanol containing 0.1% Formic acid. Flow rate: 0.35 mL/min[5].

• Ionization: Electrospray Ionization (ESI) in Positive mode.

2. MRM Transitions:

• Determine the precursor ion [M+H]+ for 6-AMN (approx. m/z 179.0, depending on exact isotopic mass).

• Optimize Collision Energy (CE) to monitor the two most abundant product ions (e.g., loss of the acetyl group or nitrile cleavage) for quantification and qualification.

Regulatory Compliance & Lifecycle Management

Under the modernized ICH Q2(R2) and the complementary ICH Q14 (Analytical Procedure Development) guidelines, validation is no longer a one-time event but a continuous lifecycle[1][6].

Fig 2. ICH Q2(R2) compliant analytical method validation lifecycle for 6-AMN.

When implementing the 6-AMN quantification method across different manufacturing sites, co-validation can be utilized to demonstrate that the procedure meets predefined performance criteria across multiple laboratories, satisfying analytical transfer requirements[3]. If the synthesis route of 6-AMN changes, generating new potential impurities, the Specificity parameter must undergo partial revalidation to ensure the new impurities do not co-elute with the 6-AMN peak[6].

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline QbD Group[Link]

• Validation of Analytical Procedures Q2(R2) - Step 4 Document International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) [Link]

• Separation of 2-Mercaptopyridine on Newcrom R1 HPLC column SIELC Technologies[Link]

• Method for determining content of 2-mercaptopyridine in plasmid (CN116124926B)

• Development and Validation of Liquid Chromatography–Tandem Mass Spectrometry Method for Simultaneous Determination of Zinc Pyrithione AKJournals[Link]

Sources

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• 2. Separation of 2-Mercaptopyridine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. database.ich.org [database.ich.org]
• 4. CN116124926B - Method for determining content of 2-mercaptopyridine in plasmid - Google Patents [patents.google.com]
• 5. akjournals.com [akjournals.com]
• 6. ema.europa.eu [ema.europa.eu]

A Senior Application Scientist's Guide to Purity Assessment of 6-Acetyl-2-mercaptonicotinonitrile

Abstract

This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthesized 6-Acetyl-2-mercaptonicotinonitrile (C₈H₆N₂OS), a heterocyclic compound of significant interest in medicinal chemistry and materials science.[1][2] As the efficacy and safety of downstream applications are directly contingent on the purity of such precursors, a robust analytical strategy is paramount. This document moves beyond a simple listing of methods to offer a comparative analysis grounded in practical field experience. We will explore the causality behind experimental choices for techniques including Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each section includes detailed, self-validating protocols, data interpretation guides, and a critical evaluation of their respective strengths and limitations in the context of this specific analyte. This guide is intended to empower researchers, scientists, and drug development professionals to select and implement the most appropriate purity assessment strategy for their specific needs, from routine reaction monitoring to rigorous final product quality control.

The Analyte: Understanding 6-Acetyl-2-mercaptonicotinonitrile and Its Impurity Profile

Before delving into analytical methodologies, it is crucial to understand the physicochemical properties of 6-Acetyl-2-mercaptonicotinonitrile and the likely impurities that may arise during its synthesis. The molecule possesses several key functional groups: an acetyl group, a mercapto (thiol) group, a nitrile group, and a pyridine ring.[3] The presence of the thiol group suggests a potential for oxidation to form disulfide byproducts, while the acetyl and nitrile groups can be susceptible to hydrolysis under certain conditions.

A common synthetic route to such nicotinonitriles is a variation of the Gewald reaction. This multi-component reaction typically involves a ketone (acetone), an activated nitrile (malononitrile), and elemental sulfur in the presence of a base. Consequently, potential impurities include:

• Unreacted Starting Materials: Acetone, malononitrile.

• Reaction Intermediates: Partially reacted species.

• By-products: Disulfide-linked dimers, hydrolysis products, or compounds arising from side-reactions.

• Residual Solvents and Reagents: Base catalysts (e.g., morpholine, triethylamine), and reaction solvents.

A thorough purity assessment must be capable of separating and detecting these diverse chemical entities.

A Comparative Analysis of Purity Assessment Techniques

The selection of an analytical technique is a balance of the required level of information, sample throughput, and available resources. Here, we compare the most common methods for analyzing 6-Acetyl-2-mercaptonicotinonitrile.

Thin-Layer Chromatography (TLC): The Rapid Qualitative Workhorse

TLC is an indispensable tool for the synthetic chemist, offering a rapid, cost-effective, and semi-quantitative assessment of a sample's complexity.[4][5] Its primary applications are monitoring reaction progress and making a preliminary check of purity.[6][7]

Principle of the Technique: TLC separates compounds based on their differential partitioning between a stationary phase (typically silica gel coated on a plate) and a mobile phase (a solvent or mixture of solvents).[5] More polar compounds interact more strongly with the polar silica gel and thus travel a shorter distance up the plate, resulting in a lower Retardation Factor (Rf value).[7]

Detailed Experimental Protocol:

• Sample Preparation: Dissolve a small amount (~1 mg) of the crude or purified 6-Acetyl-2-mercaptonicotinonitrile in a volatile solvent like dichloromethane or ethyl acetate to make an approximately 1% solution.[8]

• Spotting: Using a capillary tube, spot a small amount of the dissolved sample onto the baseline of a silica gel TLC plate.[8] Also spot the starting materials as references, if available.

• Development: Place the plate in a sealed chamber containing a suitable mobile phase (e.g., a mixture of hexane and ethyl acetate). Allow the solvent front to travel up the plate by capillary action.[8] The optimal solvent system should provide an Rf value for the desired product of ~0.3-0.4 for good separation.

• Visualization: After development, dry the plate and visualize the spots. As 6-Acetyl-2-mercaptonicotinonitrile contains a conjugated system, it should be visible under a UV lamp (254 nm) as a dark spot on a fluorescent background.[6] Staining with iodine vapor can also be used for visualization.[8]

Data Interpretation: A pure compound should ideally yield a single spot.[4] The presence of multiple spots indicates impurities. By comparing the Rf values of the spots to those of the starting materials, one can quickly assess the progress of the reaction.

Workflow for Thin-Layer Chromatography (TLC)

Caption: Workflow for purity assessment using TLC.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Quantitative Purity

For accurate quantification of purity, Reverse-Phase HPLC (RP-HPLC) is the industry-standard method. It offers superior resolution, sensitivity, and reproducibility compared to TLC.[9][10]

Principle of the Technique: In RP-HPLC, the sample is injected into a stream of a polar mobile phase and passed through a column packed with a nonpolar stationary phase (e.g., C18 silica).[10] Compounds are separated based on their hydrophobicity; less polar (more hydrophobic) compounds are retained longer on the column. A detector, typically UV-Vis, measures the absorbance of the eluting compounds over time, generating a chromatogram.

Detailed Experimental Protocol:

• System: An HPLC system with a UV-Vis detector, pump, autosampler, and a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is required.[10]

• Mobile Phase Preparation: A common mobile phase for nicotinonitrile derivatives involves a mixture of an aqueous buffer (e.g., 50 mM potassium dihydrogen phosphate, pH adjusted to 4.5) and an organic solvent like acetonitrile or methanol.[10] A gradient elution (varying the solvent ratio over time) may be necessary to resolve all impurities. All solvents must be HPLC grade and degassed.

• Sample Preparation: Accurately weigh ~1 mg of 6-Acetyl-2-mercaptonicotinonitrile and dissolve it in a 10 mL volumetric flask with the mobile phase to create a ~0.1 mg/mL solution. Filter the solution through a 0.45 µm syringe filter into an HPLC vial.[10]

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile and 50 mM Phosphate Buffer (pH 4.5)[10]

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Determined by UV scan of the analyte (e.g., 254 nm or λmax)

  • Column Temperature: 30 °C

• Analysis: Inject the sample. The purity is typically calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Data Interpretation: The chromatogram will show peaks corresponding to the main compound and any impurities. The retention time (RT) is characteristic of a compound under specific conditions. Purity is calculated as: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100 This method assumes that all compounds have a similar response factor at the chosen wavelength. For highest accuracy, a reference standard and calibration curve are necessary.

Workflow for High-Performance Liquid Chromatography (HPLC)

Caption: Workflow for quantitative purity analysis using HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Confirmation

NMR spectroscopy is the most powerful technique for unambiguous structure elucidation and can also be used for purity assessment.[11][12] ¹H NMR provides information about the number and types of hydrogen atoms, while ¹³C NMR details the carbon framework.[13]

Principle of the Technique: NMR operates on the principle that atomic nuclei with a non-zero spin, like ¹H and ¹³C, will align in a strong magnetic field.[11] Irradiation with radiofrequency energy causes these nuclei to "flip" to a higher energy state. The precise frequency required for this resonance is influenced by the local electronic environment, providing detailed structural information.[12]

Detailed Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube. Add a small amount of an internal standard, like Tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.[12]

• Data Acquisition: Acquire a ¹H NMR spectrum. Key parameters to optimize include the number of scans (for signal-to-noise ratio), relaxation delay, and acquisition time. Subsequently, acquire a ¹³C NMR spectrum, which typically requires a longer acquisition time.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase correction, and baseline correction.

Data Interpretation: For 6-Acetyl-2-mercaptonicotinonitrile, the ¹H NMR spectrum should show distinct signals for the methyl protons of the acetyl group, the aromatic protons on the pyridine ring, and the thiol proton. The presence of unexpected signals indicates impurities. The integral (area under the peak) of each signal is proportional to the number of protons it represents, which can be used to check for structural integrity and detect impurities with protons.[14] Quantitative NMR (qNMR) can provide a highly accurate purity value when a certified internal standard is used.[15]

Workflow for Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Workflow for structural confirmation and purity by NMR.

Mass Spectrometry (MS): Unambiguous Molecular Weight Confirmation

Mass spectrometry is a highly sensitive technique used to measure the mass-to-charge ratio (m/z) of ions.[16] It is essential for confirming the molecular weight of the synthesized compound and identifying the molecular weights of any impurities.[17][18]

Principle of the Technique: The sample is ionized, and the resulting ions are accelerated into a magnetic or electric field. The path of the ions is deflected based on their m/z ratio, allowing for their separation and detection.[18] When coupled with a chromatographic technique like HPLC (LC-MS) or GC (GC-MS), it becomes a powerful tool for separating and identifying components in a mixture.[18]

Detailed Experimental Protocol:

• Sample Introduction: The sample can be introduced directly via infusion or as the eluent from an HPLC or GC system.

• Ionization: For a molecule like 6-Acetyl-2-mercaptonicotinonitrile, Electrospray Ionization (ESI) is a suitable "soft" ionization technique that typically produces the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻.[16]

• Mass Analysis: The ions are separated by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

• Detection: The detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum should show a prominent peak corresponding to the expected molecular weight of the target compound (178.21 g/mol ).[1] For ESI in positive mode, this would be an ion at m/z 179.03 ([M+H]⁺). High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, allowing for the determination of the elemental composition, which is a powerful confirmation of the compound's identity.[19] Other peaks in the spectrum may correspond to impurities, such as a disulfide dimer at approximately m/z 355.

Quantitative Purity: A Head-to-Head Comparison

While all methods contribute to a purity profile, HPLC and qNMR are the primary quantitative techniques. Their performance characteristics are summarized below.

Feature	HPLC (UV Detection)	Quantitative ¹H NMR (qNMR)
Principle	Chromatographic separation and UV absorbance	Nuclear resonance and signal integration against a standard
Primary Use	Quantitative purity (area %), impurity profiling	Absolute quantitative purity, structural confirmation
Typical LOD/LOQ	~0.05% / ~0.1% (impurity level)	~0.1% / ~0.5% (depends on impurity structure)
Precision (RSD)	< 2%	< 1%
Strengths	Excellent for resolving complex mixtures, high sensitivity, well-established methodology.[20]	Does not require a reference standard of the analyte itself (uses a certified internal standard), provides structural information simultaneously, highly accurate.[15]
Limitations	Assumes equal detector response for all compounds in area % mode, requires reference standards for identified impurities for highest accuracy.	May not detect impurities without protons (e.g., inorganic salts), signal overlap can complicate quantification.[15]

Orthogonal Approaches for Unambiguous Purity Confirmation

In regulated environments such as drug development, relying on a single analytical method is insufficient. An orthogonal approach, using multiple techniques that rely on different chemical or physical principles, provides the highest level of confidence in a purity assessment.[15]

A robust, self-validating strategy for 6-Acetyl-2-mercaptonicotinonitrile would involve:

• HPLC for primary quantitative purity determination and impurity profiling.

• LC-MS to confirm the molecular weights of the main peak and any impurity peaks observed in the HPLC analysis.

• NMR to provide definitive structural confirmation of the main component and, where possible, structural information about major impurities.

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Safety & Regulatory Compliance

6-Acetyl-2-mercaptonicotinonitrile proper disposal procedures

Comprehensive Laboratory Guide: Handling and Disposal of 6-Acetyl-2-mercaptonicotinonitrile

As drug development and advanced chemical synthesis rely increasingly on complex heterocyclic building blocks, laboratory safety protocols must evolve to address the specific reactivity profiles of these molecules. 6-Acetyl-2-mercaptonicotinonitrile (CAS: 175277-42-6) is a high-value, multifunctional scaffold frequently utilized as a precursor for synthesizing fused heterocyclic systems, most notably thieno[2,3-b]pyridines[1].

Because this compound contains multiple reactive functional groups—a mercapto (thiol) group, a nitrile, an acetyl group, and a pyridine ring—its disposal requires precise segregation and handling to prevent dangerous cross-reactions in the waste stream. This guide provides a self-validating, step-by-step operational plan for the safe handling and institutional disposal of this reagent.

Chemical Profile & Hazard Causality

To implement a safe disposal protocol, one must first understand the causality behind the chemical's reactivity. The presence of the mercapto (-SH) group introduces specific challenges: thiols are prone to exothermic oxidation and dictate that the waste must be treated as sulfur-containing organic waste.

Property / Feature	Specification / Detail	Operational Implication
CAS Number	175277-42-6[2]	Use for exact tracking in laboratory inventory systems.
Molecular Formula	C8H6N2OS[2]	Indicates the presence of Nitrogen and Sulfur; necessitates specialized incineration.
Molecular Weight	178.21 g/mol [2]	Relevant for calculating molar equivalents during spill cleanup.
Key Functional Groups	Nitrile (-C≡N), Mercapto (-SH)	Do not mix with strong acids (risk of nitrile hydrolysis) or strong oxidizers (exothermic thiol oxidation).
Waste Classification	Non-halogenated, Sulfur-containing Organic	Must be segregated from halogenated waste to prevent the formation of highly toxic sulfonyl chlorides during incineration.

Operational Workflow: Segregation and Disposal

The following diagram illustrates the logical relationships and critical decision points in the disposal workflow for 6-Acetyl-2-mercaptonicotinonitrile.

Workflow for the segregation, containerization, and disposal of sulfur-containing organic waste.

Step-by-Step Disposal Protocol

Note: In-laboratory neutralization or chemical treatment of this compound is strictly discouraged. The safest and most compliant method is collection and transfer to a licensed hazardous waste facility.

Step 1: Waste Segregation (The Causality of Incompatibilities)

• Action: Designate a specific High-Density Polyethylene (HDPE) waste container exclusively for "Non-Halogenated, Sulfur-Containing Organic Waste."

• Scientific Rationale: 6-Acetyl-2-mercaptonicotinonitrile contains a reactive thiol. If introduced into a waste stream containing strong oxidizers (e.g., peroxides, nitric acid), it can undergo rapid, exothermic oxidation to disulfides or sulfonic acids, potentially causing container rupture. Furthermore, it must be kept separate from halogenated waste to optimize the efficiency of the final incineration process.

Step 2: Containerization and Secondary Containment

• Action: Ensure the primary waste container is equipped with a vented cap if stored in a high-temperature environment, though standard secure capping is generally sufficient under climate-controlled laboratory conditions. Place the primary container within a secondary containment tray capable of holding 110% of the primary container's volume.

• Scientific Rationale: Secondary containment prevents catastrophic environmental release in the event of primary container failure, a foundational requirement of Environmental Health and Safety (EHS) compliance.

Step 3: GHS-Compliant Labeling

• Action: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. The label must explicitly list "6-Acetyl-2-mercaptonicotinonitrile" or its core components (e.g., "Sulfur-containing heterocyclic organics").

• Scientific Rationale: Accurate labeling prevents downstream mixing errors by EHS personnel. Because the molecule contains both sulfur and nitrogen (C8H6N2OS)[2], the disposal facility must be aware so they can route the waste to an incinerator equipped with specific scrubbers to capture sulfur oxides (SOx) and nitrogen oxides (NOx)[3].

Step 4: Institutional Transfer and Final Destruction

• Action: Once the container is 80% full, cap it securely, wipe down the exterior with a compatible solvent (e.g., ethanol), and initiate a waste pickup request with your institution's EHS department.

• Scientific Rationale: The industry standard for the destruction of stable heterocyclic compounds is high-temperature incineration (typically >1000°C). This ensures the complete cleavage of the stable pyridine ring and the nitrile bond, converting the compound entirely into CO2, H2O, and manageable inorganic salts (captured by the facility's scrubbers).

Spill Response Methodology

In the event of a localized benchtop spill during synthesis:

• Isolate: Evacuate non-essential personnel from the immediate area and ensure the fume hood sash is lowered to maximize airflow.

• Absorb: Cover the solid or dissolved spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or sand). Never use combustible materials like sawdust.

• Collect: Using non-sparking tools, sweep the absorbed mixture into a dedicated, sealable solid waste container.

• Decontaminate: Wash the affected surface with a mild alkaline detergent solution to help solubilize and remove any residual thiol-containing residue, followed by a water rinse.

References

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A Researcher's Guide to the Safe Handling of 6-Acetyl-2-mercaptonicotinonitrile

This guide provides comprehensive safety protocols and logistical plans for the handling and disposal of 6-Acetyl-2-mercaptonicotinonitrile (CAS No. 175277-42-6). As a compound featuring both a nitrile and a mercaptan functional group, it necessitates a heightened level of caution. This document is intended for researchers, scientists, and drug development professionals, offering procedural guidance grounded in established safety principles to ensure a secure laboratory environment.

Understanding the Hazard Profile

6-Acetyl-2-mercaptonicotinonitrile is classified with several hazards that dictate the required safety precautions.[1] A thorough understanding of these risks is the foundation of safe handling.

Hazard Classifications for 6-Acetyl-2-mercaptonicotinonitrile [1]

Hazard Classification	Category	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	Acute Tox.	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.
Skin Irritation	Skin Irrit.	H315: Causes skin irritation.
Eye Irritation	Eye Irrit.	H319: Causes serious eye irritation.
Specific target organ toxicity — single exposure	STOT SE 3	H336: May cause drowsiness or dizziness.

The presence of the mercaptan group suggests a potential for a strong, unpleasant odor, a characteristic of many organosulfur compounds.[2][3] The nitrile group, while contributing to the molecule's reactivity, also calls for vigilance to prevent exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 6-Acetyl-2-mercaptonicotinonitrile. The following PPE is mandatory and should be donned before entering the designated work area.

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are an excellent choice due to their resistance to a wide range of chemicals, including those typically found in laboratory and industrial settings.[4][5][6] They provide a reliable barrier against solvents, oils, and acids.[4][6] Always inspect gloves for any signs of degradation or puncture before use. For prolonged operations or when handling larger quantities, consider double-gloving.

• Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are required.[7] If there is a significant risk of splashing or a highly exothermic reaction, a face shield worn over safety glasses is mandatory.[7]

• Body Protection: A flame-resistant lab coat, fully buttoned, is necessary.[7] Clothing worn underneath should be made of natural fibers like cotton, as synthetic materials can melt and adhere to the skin in case of a fire.[7] Long pants and closed-toe shoes that cover the entire foot are also required.[7]

• Respiratory Protection: All work with 6-Acetyl-2-mercaptonicotinonitrile should be conducted within a certified chemical fume hood to minimize inhalation exposure.[8][9] If there is a potential for airborne concentrations to exceed exposure limits, a NIOSH-approved air-purifying respirator with an organic vapor cartridge may be necessary.[8] In situations with the potential for uncontrolled release or unknown exposure levels, a positive-pressure, air-supplied respirator is required.[8]

Operational Plan: A Step-by-Step Workflow for Safe Handling

A systematic approach to handling this compound will minimize the risk of exposure and accidents. The following workflow is designed to guide you from preparation to the completion of your work.

Caption: Workflow for the safe handling of 6-Acetyl-2-mercaptonicotinonitrile.

Step 1: Preparation

• Designate a Work Area: Clearly demarcate the area where the compound will be handled, preferably within a chemical fume hood. Ensure an eyewash station and safety shower are readily accessible.[10]

• Assemble Materials: Gather all necessary equipment, including glassware, stir bars, solvents, and quenching agents, before bringing the 6-Acetyl-2-mercaptonicotinonitrile into the work area.

• Don PPE: Put on all required personal protective equipment as detailed in the section above.

Step 2: Handling

• Work in a Fume Hood: All manipulations of 6-Acetyl-2-mercaptonicotinonitrile, including weighing and transfers, must be performed in a certified chemical fume hood to prevent the release of vapors into the laboratory.[8][9]

• Weighing: If weighing the solid, do so on a tared weigh paper or in a container within the fume hood. Avoid creating dust.

• Dissolving: When dissolving the compound, add it slowly to the solvent to control any potential exothermic reactions.

• Running the Reaction: Maintain constant vigilance throughout the experiment. Use appropriate temperature control and monitoring.

Step 3: Post-Experiment Cleanup

• Quenching: If necessary, quench the reaction mixture using a validated and safe procedure.

• Decontamination: All glassware and equipment that have come into contact with the compound should be decontaminated. A common method for mercaptans is oxidation with a solution of sodium hypochlorite (bleach).[11] After decontamination, wash glassware thoroughly.

• Surface Cleaning: Wipe down the work surfaces within the fume hood with an appropriate cleaning agent.

Disposal Plan: Responsible Waste Management

Proper disposal of 6-Acetyl-2-mercaptonicotinonitrile and all contaminated materials is critical to ensure the safety of all laboratory personnel and to protect the environment.

Waste Stream Segregation

Waste Type	Container	Disposal Protocol
Solid Waste (unused compound, contaminated weigh paper, etc.)	Labeled, sealed container for hazardous solid waste.	Dispose of as hazardous chemical waste through your institution's environmental health and safety (EHS) office.
Liquid Waste (reaction mixtures, solvent rinses)	Labeled, sealed container for hazardous liquid waste.	Segregate halogenated and non-halogenated waste streams as per your institution's guidelines. Dispose of through the EHS office.
Contaminated PPE (gloves, disposable lab coats)	Designated hazardous waste container.	Contaminated gloves and other disposable PPE should be treated as chemical waste.[12]
Sharps (needles, contaminated broken glass)	Puncture-resistant sharps container.	Dispose of through the EHS office.

Disposal Procedure

• Neutralization of Mercaptans: For small residual amounts of mercaptans in solution, oxidation with sodium hypochlorite can be an effective neutralization step before collection as hazardous waste.[11] Always perform this in a fume hood and be mindful of potential side reactions.

• Container Labeling: All waste containers must be clearly labeled with the full chemical name of the contents, including "6-Acetyl-2-mercaptonicotinonitrile," and any other constituents.

• Storage: Store waste containers in a designated, well-ventilated secondary containment area away from incompatible materials while awaiting pickup by the EHS office.

• Consult EHS: Always consult your institution's EHS department for specific guidance on waste disposal procedures, as regulations can vary.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[10] Seek immediate medical attention.

• Skin Contact: Remove all contaminated clothing and wash the affected area with soap and plenty of water.[10] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air.[10] If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[13] Rinse the mouth with water and seek immediate medical attention.

• Spill: For a small spill within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal. For larger spills, evacuate the area and contact your institution's EHS department immediately.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 6-Acetyl-2-mercaptonicotinonitrile, ensuring a safer research environment for yourself and your colleagues.

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